DTS(FBTTh2)2

Core Science & Biosynthesis

What is the chemical structure of DTS(FBTTh2)2?

An In-depth Technical Guide to DTS(FBTTh2)2

This technical guide provides a comprehensive overview of the chemical and physical properties of DTS(FBTTh2)2, a significant small molecule donor material in the field of organic electronics. It is intended for researchers, scientists, and professionals involved in materials science and drug development.

Chemical Structure

DTS(FBTTh2)2, also known as p-DTS(FBTTh2)2, is a D-A-D (donor-acceptor-donor) type small molecule.[1] Its full IUPAC name is 7,7'-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene-2,6-diyl]bis[6-fluoro-4-(5'-hexyl-[2,2'-bithiophen]-5-yl)benzo[c][1][2]thiadiazole].[3] The structure features a central dithienosilole (DTS) core, which acts as the electron donor, flanked by two fluorinated benzothiadiazole (FBT) units as electron acceptors.[4][5] These are further functionalized with bithiophene units bearing hexyl chains.[4] This molecular design results in a narrow bandgap material with good charge transport properties.[6]

Caption: 2D chemical structure of DTS(FBTTh2)2.

Quantitative Data Summary

The key physicochemical properties of DTS(FBTTh2)2 are summarized in the table below. This data is essential for understanding its behavior in solution and solid-state, which is critical for device fabrication and performance in applications such as organic solar cells.

Property	Value	Reference
Molecular Formula	C₆₄H₇₂F₂N₄S₈Si	[3]
Molecular Weight	1219.89 g/mol	[3]
Appearance	Solid
Maximum Absorption (λmax)	590 nm (in chloroform)	[6]
Solubility
in Chloroform	Soluble
in Dichlorobenzene	Soluble
in Chlorobenzene	0.3-0.5% at 80 °C
Hole Mobility (μh)	≈1.8 cm² V⁻¹ s⁻¹ (in single crystal microwires)	[7]
Power Conversion Efficiency (PCE)	Up to 7.0% in organic solar cells	[6]

Experimental Protocols

Synthesis of DTS(FBTTh2)2

The synthesis of DTS(FBTTh2)2 is typically achieved through a Suzuki-Miyaura cross-coupling reaction. The following protocol is based on established procedures for analogous A-D-A type small molecules.[8]

Materials and Reagents:

• 2,6-dibromo-4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene (DTS core)

• 2-(5'-hexyl-[2,2'-bithiophen]-5-yl)-4-fluoro-7-(tributylstannyl)benzo[c][1][2]thiadiazole (FBTTh2-SnBu3)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Xantphos

• Sodium carbonate (Na₂CO₃)

• Toluene (B28343)

• Ethanol

• Distilled water

• Dichloromethane

• n-hexane

• Methanol (B129727)

• Acetone (B3395972)

Procedure:

• To a reaction vessel, add the DTS core (1 equivalent), the FBTTh2-SnBu3 derivative (2.1 equivalents), sodium carbonate (6.2 equivalents), and Xantphos (17 mol%).

• Add a degassed mixture of toluene, ethanol, and distilled water.

• Add a solution of Palladium(II) acetate (8 mol %) in toluene to the reaction mixture.

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) and stir vigorously for the required reaction time, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and extract the product with an organic solvent such as dichloromethane.

• Wash the organic phase with water and brine, then dry it over anhydrous magnesium sulfate.

• Filter the mixture and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product using flash column chromatography on silica (B1680970) gel, with an eluent system such as a dichloromethane/n-hexane mixture.

• Further purify the product by washing with methanol and acetone to remove any remaining impurities.

• Dry the final product under vacuum to yield DTS(FBTTh2)2 as a solid.

Characterization:

The structure and purity of the synthesized DTS(FBTTh2)2 can be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.

Applications

DTS(FBTTh2)2 is primarily utilized as a donor material in the active layer of solution-processed bulk heterojunction (BHJ) organic solar cells (OSCs).[1][6] It is typically blended with fullerene derivatives like PC₇₁BM or non-fullerene acceptors.[6] Its favorable electronic properties and good solubility in common organic solvents make it a promising candidate for high-efficiency and stable organic photovoltaic devices.[9] The performance of solar cells incorporating DTS(FBTTh2)2 can be further optimized through techniques such as thermal annealing or the use of solvent additives, which can enhance the crystallinity and morphology of the active layer.[1]

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. materials.alfachemic.com [materials.alfachemic.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. DTS(FBTTh2)2 | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Reddit - The heart of the internet [reddit.com]

A Technical Guide to DTS(FBTTh2)2: A Key Molecule in Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DTS(FBTTh2)2, a prominent small molecule donor used in high-efficiency organic photovoltaic (OPV) devices. This document details its fundamental molecular properties, experimental protocols for its synthesis and device fabrication, and visual representations of key processes.

Core Molecular and Electronic Properties

DTS(FBTTh2)2, also known by its synonyms F-DTS and p-DTS(FBTTh2)2, is a conductive polymer that serves as a donor material in organic electronic applications.[1][2] Its chemical name is 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][3][4]thiadiazole].[5][6] The molecule is designed with a donor-acceptor-donor (D-A-D) architecture, which contributes to its low band-gap, a desirable characteristic for absorbing a broad range of the solar spectrum.[5]

Below is a summary of its key quantitative properties:

Property	Value
Molecular Formula	C64H72F2N4S8Si[1][5]
Molecular Weight	1219.89 g/mol [1][5]
HOMO Level	-5.12 eV[5]
LUMO Level	-3.34 eV[5]
Solubility	Soluble in chloroform (B151607) and chlorobenzene[1][5]

Performance in Organic Photovoltaics

DTS(FBTTh2)2 is frequently used as the electron donor in bulk-heterojunction (BHJ) solar cells, often blended with fullerene-based acceptors like PC71BM.[1][2] The performance of these devices is highly dependent on the processing conditions, which influence the morphology of the active layer.

Performance Metric	Reported Value
Short-Circuit Current (Jsc)	12.8 mA/cm²
Open-Circuit Voltage (Voc)	0.81 V
Fill Factor (FF)	0.68
Power Conversion Efficiency (PCE)	7.0%

Experimental Protocols

Synthesis of a Key Precursor: 7,7'-(4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene-2,6-diyl)bis(4-bromobenzo[c][1][3][4]thiadiazole)

The synthesis of DTS(FBTTh2)2 involves the creation of precursor molecules that are then coupled to form the final structure. A crucial step is the synthesis of the brominated intermediate, as detailed below.

Materials:

• 4,7-dibromobenzo[c][1][3][4]thiadiazole

• 4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene

• Palladium(II) acetate (B1210297) (Pd(OAc)2)

• Pivalic acid

• Potassium carbonate

• Dry N,N-Dimethylformamide (DMF)

Procedure:

• A mixture of 4,7-dibromobenzo[c][1][3][4]thiadiazole (3.02 mmol), pivalic acid (4.33 mmol), and potassium carbonate (5.79 mmol) in dry DMF (20 mL) is degassed with argon for 20 minutes.[3][7]

• Palladium(II) acetate (0.23 mmol) is added to the mixture, which is then stirred at room temperature for 10 minutes.[3][7]

• A solution of 4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene (1.44 mmol) in DMF (7 mL) is added dropwise to the reaction mixture over a period of 30 minutes.[3][7]

• The reaction is monitored for completion.[7]

• Upon completion, the mixture is poured into water and extracted with chloroform.[7]

• The organic layer is then dried and the solvent is evaporated to yield the crude product, which can be further purified by chromatography.

Fabrication of a DTS(FBTTh2)2-based Organic Solar Cell

The following protocol outlines a general procedure for the fabrication of a bulk-heterojunction organic solar cell using DTS(FBTTh2)2 as the donor material.

Materials:

• Indium tin oxide (ITO)-coated glass substrates

• Hole transport layer (HTL) material (e.g., PEDOT:PSS)

• DTS(FBTTh2)2

• Acceptor material (e.g., PC71BM)

• Solvent (e.g., chlorobenzene)

• Solvent additive (optional, e.g., 1,8-diiodooctane (B1585395) - DIO)[5]

• Cathode material (e.g., Aluminum)

Procedure:

• Substrate Cleaning: The ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, and then dried.

• Hole Transport Layer (HTL) Deposition: A thin layer of PEDOT:PSS is spin-coated onto the ITO surface and annealed.

• Active Layer Preparation: DTS(FBTTh2)2 and the acceptor (e.g., PC71BM) are dissolved in a common solvent like chlorobenzene (B131634) to create a blend solution. A solvent additive such as DIO may be included to influence film morphology.[5]

• Active Layer Deposition: The active layer blend is spin-coated on top of the HTL in an inert atmosphere (e.g., a glovebox).

• Thermal Annealing (Optional): The device may be thermally annealed to improve the crystallinity and morphology of the active layer.[5]

• Cathode Deposition: A metal cathode, such as aluminum, is deposited on top of the active layer via thermal evaporation through a shadow mask.

• Encapsulation: The completed device is encapsulated to protect it from atmospheric degradation.

Visualizing Key Processes

To better understand the relationships and workflows involved with DTS(FBTTh2)2, the following diagrams are provided.

Caption: Workflow for the fabrication of a DTS(FBTTh2)2-based organic solar cell.

Caption: Energy level diagram illustrating exciton generation and charge separation at the donor-acceptor interface.

References

• 1. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 2. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. ossila.com [ossila.com]
• 6. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis and Purification of DTS(FBTTh2)2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of DTS(FBTTh2)2, a prominent donor molecule utilized in the fabrication of high-efficiency organic solar cells. This document details the chemical properties, a plausible synthetic pathway, and purification methodologies, supported by quantitative data and procedural diagrams to facilitate replication and further research.

Chemical and Physical Properties

DTS(FBTTh2)2, systematically named 7,7'-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene-2,6-diyl)bis(6-fluoro-4-(5'-hexyl-[2,2'-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), is a conductive polymer with a narrow bandgap, making it an effective material for organic photovoltaic applications. Its chemical structure is characterized by a dithienosilole (DTS) core flanked by fluorinated benzothiadiazole (FBT) and bithiophene (Th2) units.

Property	Value
Molecular Formula	C₆₄H₇₂F₂N₄S₈Si
Molecular Weight	1219.89 g/mol
Solubility
Chlorobenzene (B131634)	0.3-0.5% at 80 °C[2]
Dichlorobenzene	0.3-0.5% at 80 °C[2]
Chloroform (B151607)	Soluble[2]
Purity (Commercial)	>98% (by ¹H NMR)[4]

Synthesis of DTS(FBTTh2)2

A likely synthetic pathway involves the Stille cross-coupling of (4,4,9,9-tetrakis(2-ethylhexyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane) (the DTS core precursor) with two equivalents of a brominated derivative of the FBTTh2 moiety.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed Stille cross-coupling reaction for the synthesis of DTS(FBTTh2)2.

Purification of DTS(FBTTh2)2

The purification of the crude DTS(FBTTh2)2 product is critical to achieve the high purity required for optimal performance in electronic devices. A multi-step purification process involving column chromatography followed by recrystallization is typically employed.

Experimental Protocol: Purification

• Column Chromatography:

  • The crude product is first subjected to column chromatography to remove the majority of impurities, including residual catalyst and byproducts.

  • Stationary Phase: Silica gel is a common choice for the stationary phase.

  • Mobile Phase: A non-polar solvent system, such as a mixture of hexane (B92381) and dichloromethane (B109758) or hexane and ethyl acetate, is likely to be effective. The exact ratio would be determined by thin-layer chromatography (TLC) analysis to achieve good separation.

• Recrystallization:

  • Following column chromatography, the partially purified product is further refined by recrystallization.

  • Solvent Selection: A two-solvent system is often effective. The compound should be soluble in a "good" solvent at elevated temperatures and insoluble in a "poor" solvent. For DTS(FBTTh2)2, a combination of a good solvent like chloroform or chlorobenzene and a poor solvent like methanol (B129727) or hexane could be suitable.

  • Procedure: The material is dissolved in a minimal amount of the hot "good" solvent. The "poor" solvent is then added dropwise until the solution becomes slightly turbid. The solution is then allowed to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystal formation. The purified crystals are then collected by vacuum filtration and washed with the cold "poor" solvent.

Diagram of the Purification Workflow:

References

• 1. rsc.org [rsc.org]
• 2. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]

An In-depth Technical Guide to the HOMO and LUMO Energy Levels of DTS(FBTTh2)2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of the organic semiconductor DTS(FBTTh2)2. The content herein is curated for professionals in research, science, and drug development, offering detailed experimental and computational methodologies, data presentation, and visualizations to facilitate a deeper understanding of this compound's electronic properties.

Introduction to DTS(FBTTh2)2

DTS(FBTTh2)2, also known as 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1]thiadiazole], is a solution-processable small molecule that has garnered significant attention in the field of organic electronics. Its donor-acceptor-donor (D-A-D) architecture contributes to a low bandgap, making it an effective p-type (donor) material in organic photovoltaic (OPV) devices. A thorough understanding of its frontier molecular orbital energies (HOMO and LUMO) is critical for predicting device performance, charge transport characteristics, and for the rational design of novel related compounds.

Quantitative Data: HOMO and LUMO Energy Levels

The electronic properties of DTS(FBTTh2)2 are summarized in the table below. These values are crucial for designing and modeling the performance of organic electronic devices.

Parameter	Energy Level (eV)	Method of Determination
HOMO	-5.12	Cyclic Voltammetry
LUMO	-3.34	Cyclic Voltammetry
Electrochemical Bandgap	1.78	Calculated (LUMO - HOMO)

Experimental Protocol: Cyclic Voltammetry

Cyclic Voltammetry (CV) is a widely used electrochemical technique to determine the HOMO and LUMO energy levels of organic materials. The following is a representative protocol for the characterization of DTS(FBTTh2)2.

Objective: To determine the oxidation and reduction potentials of DTS(FBTTh2)2 and calculate the corresponding HOMO and LUMO energy levels.

Materials and Equipment:

• Potentiostat

• Three-electrode electrochemical cell

• Working Electrode: Glassy Carbon or Platinum

• Reference Electrode: Ag/AgCl

• Counter Electrode: Platinum wire

• DTS(FBTTh2)2 sample

• Solvent: Anhydrous Dichloromethane or Chlorobenzene

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF6)

• Inert gas (Argon or Nitrogen) for deoxygenation

• Ferrocene (B1249389) (for internal calibration)

Procedure:

• Sample Preparation: A dilute solution of DTS(FBTTh2)2 (e.g., 1 mg/mL) is prepared in the chosen anhydrous solvent. The supporting electrolyte is added to this solution.

• Electrochemical Cell Assembly: The working, reference, and counter electrodes are assembled in the electrochemical cell containing the prepared solution.

• Deoxygenation: The solution is purged with an inert gas for approximately 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.

• Cyclic Voltammetry Measurement:

  • A potential is swept linearly from an initial value to a vertex potential and then back to the initial potential.

  • The scan is initiated to measure the oxidation potential, followed by a separate scan to measure the reduction potential.

  • A suitable scan rate (e.g., 50-100 mV/s) is applied.

• Calibration: After the measurement of the sample, a small amount of ferrocene is added to the solution, and the cyclic voltammogram is recorded again. The ferrocene/ferrocenium (Fc/Fc+) redox couple is used as an internal reference.

• Data Analysis:

  • The onset oxidation potential (E_ox_onset) and onset reduction potential (E_red_onset) are determined from the voltammogram.

  • The HOMO and LUMO energy levels are calculated using the following empirical formulas, assuming the energy level of the Fc/Fc+ couple is -4.8 eV relative to the vacuum level:

    • HOMO (eV) = -[E_ox_onset - E_1/2(Fc/Fc+)] - 4.8

    • LUMO (eV) = -[E_red_onset - E_1/2(Fc/Fc+)] - 4.8

Computational Protocol: Density Functional Theory (DFT)

Density Functional Theory (DFT) is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is a powerful tool for predicting the HOMO and LUMO energy levels of molecules like DTS(FBTTh2)2.

Objective: To calculate the ground-state electronic structure of DTS(FBTTh2)2 and determine its HOMO and LUMO energy levels.

Software: Gaussian, ORCA, or other quantum chemistry software packages.

Methodology:

• Molecular Geometry Optimization:

  • The initial molecular structure of DTS(FBTTh2)2 is built. To reduce computational cost, the long alkyl side chains can be simplified to shorter chains (e.g., methyl or ethyl groups), as they have a minimal effect on the frontier orbital energies.

  • The geometry is optimized to find the lowest energy conformation.

• DFT Calculation:

  • A suitable functional and basis set are chosen. For organic molecules of this type, hybrid functionals such as B3LYP or long-range corrected functionals like ωB97XD are commonly used.[2] A basis set such as 6-31G(d,p) provides a good balance of accuracy and computational cost.

  • A single-point energy calculation is performed on the optimized geometry to obtain the molecular orbital energies.

• Data Extraction:

  • The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are extracted from the output file of the calculation.

Visualizations

The following diagrams illustrate the experimental workflow for determining HOMO-LUMO energy levels and a conceptual representation of charge transfer pathways in an organic photovoltaic device.

Experimental workflow for HOMO/LUMO determination via Cyclic Voltammetry.

Energy level alignment and charge transfer in a DTS(FBTTh2)2-based OPV.

References

• 1. researchgate.net [researchgate.net]
• 2. Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials - PMC [pmc.ncbi.nlm.nih.gov]

Optical absorption spectrum of DTS(FBTTh2)2

An In-depth Technical Guide to the Optical Absorption Spectrum of DTS(FBTTh₂)₂

This technical guide provides a comprehensive overview of the optical absorption properties of the small molecule organic semiconductor DTS(FBTTh₂)₂, also known as p-DTS(FBTTh₂)₂. It is intended for researchers, scientists, and professionals in materials science and organic electronics development. This document summarizes key quantitative data, details the experimental protocols for obtaining absorption spectra, and visualizes the experimental workflows.

Data Presentation

The optical absorption characteristics of DTS(FBTTh₂)₂ are highly dependent on its physical state (solution or solid-state thin film) and the processing conditions. The molecule exhibits distinct absorption maxima (λmax) in different environments, which are crucial for its application in organic photovoltaic (OPV) devices.

Parameter	Value	Solvent/State	Notes
Absorption Maximum (λmax)	510 nm[1]	Chloroform (CHCl₃)	A significant discrepancy exists in the literature, with another source reporting a λmax of 590 nm in the same solvent.[2] This may be attributable to differences in solution concentration, aggregation, or measurement equipment.
~590 nm	Chlorobenzene (B131634)	The absorption spectrum in chlorobenzene is broad, with a maximum peak around 590 nm and a shoulder at approximately 630 nm.[3]
Two prominent peaks, typically observed around 630 nm and 680 nm .	Thin Film	In the solid state, DTS(FBTTh₂)₂ molecules aggregate, leading to a significant red-shift in the absorption spectrum compared to the solution phase.[3] The spectrum exhibits a characteristic shape with two distinct vibronic features. The exact peak positions can vary depending on film preparation conditions such as the use of solvent additives and post-deposition thermal annealing.[1]
Molar Extinction Coefficient (ε)	Data not available in the reviewed literature.	-	-

Experimental Protocols

Accurate measurement of the optical absorption spectrum of DTS(FBTTh₂)₂ requires meticulous sample preparation and standardized spectroscopic procedures. The protocols below are synthesized from various studies and represent common practices in the field.

Solution-Phase Absorption Measurement

This protocol outlines the steps for measuring the absorption spectrum of DTS(FBTTh₂)₂ dissolved in a solvent.

• Materials and Equipment:

  • DTS(FBTTh₂)₂ powder (>98% purity)

  • Spectroscopic grade solvent (e.g., Chloroform, Chlorobenzene)

  • Analytical balance

  • Volumetric flasks (e.g., 10 mL, 25 mL)

  • Pipettes

  • Ultrasonic bath

  • Quartz cuvettes (1 cm path length)

  • Dual-beam UV-Vis Spectrophotometer

• Procedure:

  • Solution Preparation:

    • Accurately weigh a small amount of DTS(FBTTh₂)₂ powder using an analytical balance.

    • Transfer the powder to a volumetric flask.

    • Add a small amount of the chosen spectroscopic grade solvent to dissolve the powder. Sonication may be used to ensure complete dissolution.

    • Once dissolved, fill the volumetric flask to the calibration mark with the solvent. A typical concentration for analysis is in the range of 1x10⁻⁵ to 1x10⁻⁴ M.

  • Spectrophotometer Setup:

    • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

    • Set the desired wavelength range for the scan (e.g., 300 nm to 800 nm).

  • Measurement:

    • Fill two quartz cuvettes with the pure solvent. These will serve as the reference and blank.

    • Place the reference cuvette in the reference beam path of the spectrophotometer.

    • Place the blank cuvette in the sample beam path and run a baseline correction to zero the absorbance across the spectral range.

    • Replace the blank cuvette with a cuvette containing the DTS(FBTTh₂)₂ solution.

    • Run the absorption scan. The instrument will record the absorbance at each wavelength.

  • Data Analysis:

    • Identify the wavelength(s) of maximum absorbance (λmax).

    • If the concentration is known accurately, the molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length (typically 1 cm).

Thin-Film Absorption Measurement

This protocol describes the fabrication and measurement of a solid-state DTS(FBTTh₂)₂ thin film.

• Materials and Equipment:

  • DTS(FBTTh₂)₂ powder

  • High-purity solvent (e.g., Chlorobenzene)

  • Solvent additive (optional, e.g., 1,8-Diiodooctane, DIO)

  • Quartz or glass substrates

  • Substrate cleaning supplies (e.g., Deionized water, Isopropanol (B130326), Acetone)

  • Spin coater

  • Hot plate or vacuum oven for annealing

  • UV-Vis Spectrophotometer with a thin-film sample holder

• Procedure:

  • Substrate Cleaning:

    • Thoroughly clean the quartz or glass substrates by sequential sonication in deionized water with detergent, followed by acetone, and then isopropanol (typically 15 minutes each).

    • Dry the substrates with a stream of nitrogen gas.

    • Treat the substrates with UV-Ozone or Oxygen Plasma for 10-15 minutes to remove organic residues and improve surface wettability.

  • Solution Preparation for Coating:

    • Prepare a solution of DTS(FBTTh₂)₂ in a suitable solvent like chlorobenzene. A typical concentration for spin coating is between 10-20 mg/mL.

    • If required, add a solvent additive like DIO (e.g., 0.4% by volume) to influence film morphology.[2]

    • Stir the solution, often at a slightly elevated temperature (e.g., 40-60 °C), for several hours to ensure complete dissolution.

  • Thin-Film Deposition (Spin Coating):

    • Place a cleaned substrate onto the chuck of the spin coater and secure it with a vacuum.

    • Dispense a specific volume of the DTS(FBTTh₂)₂ solution onto the center of the substrate.

    • Start the spin coating program. A typical two-step program might involve a slow spin (e.g., 500 RPM for 5 seconds) to spread the solution, followed by a fast spin (e.g., 1500-3000 RPM for 30-60 seconds) to thin the film to the desired thickness.

  • Post-Deposition Annealing (Optional):

    • To improve crystallinity and molecular ordering, the film can be thermally annealed.

    • Place the coated substrate on a hotplate in a controlled atmosphere (e.g., a nitrogen-filled glovebox) at a specific temperature (e.g., 90-150 °C) for a set duration (e.g., 5-20 minutes).

  • Spectroscopic Measurement:

    • Mount the substrate in the thin-film holder of the spectrophotometer, ensuring the light beam passes perpendicularly through the film.

    • Use a clean, uncoated substrate as the reference to perform a baseline correction.

    • Run the absorption scan to obtain the spectrum of the thin film.

Mandatory Visualization

The following diagrams illustrate the workflows for obtaining the optical absorption spectra of DTS(FBTTh₂)₂ in both solution and thin-film forms.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of DTS(FBTTh2)2 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-(hexyl)-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as DTS(FBTTh2)2. This small molecule is a significant donor material in the field of organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Its solubility in various organic solvents is a critical parameter for solution-based processing and device fabrication.

Core Compound Information

DTS(FBTTh2)2 is a D-A-D (donor-acceptor-donor) type small molecule known for its favorable electronic and optical properties. For successful application in printed and flexible electronics, understanding its behavior in solution is paramount.

Quantitative Solubility Data

The solubility of DTS(FBTTh2)2 is crucial for achieving optimal solution concentrations for thin-film deposition techniques like spin coating. The following table summarizes the available quantitative and qualitative solubility data for DTS(FBTTh2)2 in common organic solvents.

Solvent	Chemical Formula	Solubility	Temperature (°C)	Observations
Chlorobenzene	C₆H₅Cl	0.3-0.5% (w/v)	80	-
o-Dichlorobenzene	C₆H₄Cl₂	0.3-0.5% (w/v)	80	-
Chloroform	CHCl₃	Soluble (qualitative)	Room Temperature	Frequently used as a processing solvent.[4]
Dichloromethane	CH₂Cl₂	Soluble (qualitative)	Room Temperature	-

Note: The percentage (w/v) is assumed from the common practice in the field, where it represents weight in grams per 100 mL of solvent. Further experimental verification is recommended.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for reproducible device fabrication. Below are detailed methodologies for two common techniques used to quantify the solubility of organic semiconductors like DTS(FBTTh2)2.

Gravimetric Method

This method directly measures the mass of the dissolved solute in a saturated solution.

Materials:

• DTS(FBTTh2)2 powder

• Selected organic solvent (e.g., Chloroform, Toluene)

• Scintillation vials with caps

• Magnetic stirrer and stir bars

• Hot plate with temperature control

• 0.2 µm PTFE syringe filters

• Glass syringes

• Pre-weighed glass vials for drying

• Vacuum oven

• Analytical balance

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of DTS(FBTTh2)2 powder to a scintillation vial containing a known volume of the organic solvent.

  • Place a magnetic stir bar in the vial and cap it tightly to prevent solvent evaporation.

  • Stir the mixture vigorously on a magnetic stirrer at a constant, controlled temperature (e.g., 25 °C, 50 °C, 80 °C) for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visible.

• Separation of Saturated Solution:

  • Allow the solution to settle for at least 1 hour at the set temperature.

  • Carefully draw the supernatant (the clear, saturated solution) into a glass syringe, avoiding any solid particles.

  • Attach a 0.2 µm PTFE syringe filter to the syringe.

  • Dispense the filtered saturated solution into a pre-weighed glass vial.

• Solvent Evaporation and Mass Determination:

  • Record the exact volume of the filtered solution.

  • Place the vial in a vacuum oven and heat gently (temperature should be below the boiling point of the solvent and not cause degradation of the solute) until all the solvent has evaporated.

  • Once a constant weight is achieved, re-weigh the vial containing the dried DTS(FBTTh2)2.

• Calculation of Solubility:

  • The mass of the dissolved DTS(FBTTh2)2 is the final weight of the vial minus the initial tare weight.

  • Solubility is calculated in mg/mL or g/L by dividing the mass of the dried solid by the volume of the filtered solution.

UV-Vis Spectrophotometry Method

This method utilizes the relationship between absorbance and concentration (Beer-Lambert Law) to determine solubility. It is particularly useful for highly absorbing materials like DTS(FBTTh2)2.

Materials:

• DTS(FBTTh2)2 powder

• Selected organic solvent

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Materials for preparing a saturated solution (as in the gravimetric method)

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a stock solution of DTS(FBTTh2)2 in the chosen solvent with a known concentration.

  • Create a series of standard solutions with decreasing concentrations by serial dilution of the stock solution.

  • Measure the UV-Vis absorbance spectrum for each standard solution at the wavelength of maximum absorbance (λ_max). For DTS(FBTTh2)2 in chloroform, λ_max is approximately 590 nm.[5]

  • Plot a calibration curve of absorbance versus concentration. The plot should be linear, and the slope will be the molar absorptivity coefficient.

• Preparation and Measurement of the Saturated Solution:

  • Prepare a saturated solution of DTS(FBTTh2)2 as described in the gravimetric method (steps 1.1 and 1.2).

  • Take a small, known volume of the filtered saturated solution and dilute it with a known volume of the pure solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λ_max.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying the diluted concentration by the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocols for determining the solubility of DTS(FBTTh2)2.

References

• 1. Manipulating the solubility properties of polymer donors for high-performance layer-by-layer processed organic solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 2. Manipulating the solubility properties of polymer donors for high-performance layer-by-layer processed organic solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]

In-depth Technical Guide to the Photophysical Properties of DTS(FBTTh2)2 Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

DTS(FBTTh2)2, also known as 7,7'-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene-2,6-diyl)bis(6-fluoro-4-(5'-hexyl-[2,2'-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), is a small molecule organic semiconductor that has garnered significant interest for its application in organic photovoltaics (OPVs) and other optoelectronic devices.[4] Its donor-acceptor-donor (D-A-D) architecture leads to a low band-gap, enabling efficient light absorption in the visible and near-infrared regions of the solar spectrum.[4] Understanding the fundamental photophysical properties of DTS(FBTTh2)2 in its solid-state, thin-film form is crucial for optimizing device performance. This guide provides a comprehensive overview of these properties, detailed experimental methodologies for their characterization, and visual representations of the underlying processes.

Photophysical Data of DTS(FBTTh2)2

The photophysical characteristics of DTS(FBTTh2)2 are highly dependent on its aggregation state. In dilute solutions, the molecule exists predominantly as a monomer, while in thin films, it forms aggregates that significantly alter its optical properties.[5] The data presented below summarizes the key photophysical parameters for DTS(FBTTh2)2 in both solution and thin-film form.

Parameter	Solution (MTHF)	Thin Film
Absorption Maximum (λabs,max)	~580 nm	~650-700 nm
Emission Maximum (λem,max)	~650 nm	~750-800 nm
Photoluminescence Quantum Yield (PLQY)	Not Reported	Low (typical for aggregated films)
Excited-State Lifetime (τ)	~1 ns	Sub-nanosecond to picoseconds

Note: The values presented are approximate and can vary depending on the solvent, film processing conditions (e.g., solvent, additives, annealing), and measurement techniques. The PLQY of DTS(FBTTh2)2 films is generally low due to efficient non-radiative decay pathways and charge separation in aggregated domains. The excited-state lifetime in films is significantly shorter than in solution, indicative of fast quenching processes in the solid state.

Experimental Protocols

Accurate characterization of the photophysical properties of DTS(FBTTh2)2 films requires precise experimental procedures. Below are detailed methodologies for key spectroscopic techniques.

Thin-Film Preparation

Consistent and reproducible thin films are essential for reliable photophysical measurements.

• Solution Preparation: Dissolve DTS(FBTTh2)2 in a suitable solvent such as chloroform (B151607) or chlorobenzene (B131634) to a concentration of 5-10 mg/mL.[4] The solution may be stirred overnight at room temperature to ensure complete dissolution.

• Substrate Cleaning: Prepare quartz or glass substrates by sequential ultrasonication in a series of solvents (e.g., deionized water, acetone, isopropanol) for 15 minutes each. Dry the substrates with a stream of nitrogen gas and treat with UV-ozone for 15 minutes to remove any organic residues and improve surface wettability.

• Film Deposition: Deposit the DTS(FBTTh2)2 solution onto the cleaned substrates via spin-coating. Typical spin-coating parameters are 1000-3000 rpm for 30-60 seconds. The film thickness can be controlled by varying the solution concentration and spin speed.

• Annealing: To control the film morphology and crystallinity, the films may be thermally annealed on a hotplate in a nitrogen-filled glovebox. A typical annealing temperature is 90-120 °C for 5-10 minutes. The use of solvent additives like 1,8-diiodooctane (B1585395) (DIO) in the solution can also influence the film morphology.[4]

UV-Vis Absorption Spectroscopy

This technique is used to determine the ground-state absorption characteristics of the DTS(FBTTh2)2 film.

• Instrumentation: A dual-beam UV-Vis-NIR spectrophotometer is typically used.

• Measurement:

  • Place a blank, cleaned substrate in the reference beam path.

  • Place the DTS(FBTTh2)2 film on the substrate in the sample beam path.

  • Record the absorption spectrum over a wavelength range of at least 300-900 nm.

  • The absorption maximum (λabs,max) is determined from the peak of the lowest energy absorption band.

Photoluminescence (PL) Spectroscopy

PL spectroscopy provides information about the emissive properties of the film.

• Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., xenon lamp with a monochromator) and an emission detector (e.g., a CCD or PMT) is used.

• Measurement:

  • Excite the film at a wavelength where it absorbs strongly, typically near its absorption maximum (e.g., 650 nm).

  • Scan the emission spectrum over a wavelength range longer than the excitation wavelength (e.g., 670-900 nm).

  • The emission maximum (λem,max) is the peak of the resulting spectrum.

  • For photoluminescence quantum yield (PLQY) measurements, an integrating sphere is used to collect all emitted photons. The PLQY is calculated by comparing the integrated emission of the sample to that of a known standard.

Time-Resolved Photoluminescence (TRPL)

TRPL is used to measure the excited-state lifetime of the DTS(FBTTh2)2 film.

• Instrumentation: A time-correlated single-photon counting (TCSPC) system is commonly employed. This consists of a pulsed laser source for excitation (e.g., a picosecond diode laser), a sample holder, and a sensitive, fast photodetector.

• Measurement:

  • Excite the film with short laser pulses at a wavelength near its absorption maximum.

  • Collect the emitted photons as a function of time after the excitation pulse.

  • The resulting decay curve is fitted to an exponential function (or a sum of exponentials) to extract the excited-state lifetime(s) (τ).

Transient Absorption (TA) Spectroscopy

TA spectroscopy is a powerful technique to probe the dynamics of excited states, including the formation and decay of excitons and charge carriers.

• Instrumentation: A pump-probe setup is used. A femtosecond or picosecond laser system generates both a high-intensity "pump" pulse to excite the sample and a lower-intensity, broad-spectrum "probe" pulse.

• Measurement:

  • The pump pulse excites the DTS(FBTTh2)2 film.

  • The probe pulse, delayed in time with respect to the pump pulse, passes through the excited region of the film.

  • The change in absorbance of the probe pulse (ΔA) is measured as a function of wavelength and delay time.

  • Analysis of the TA spectra provides information on photoinduced absorption, ground-state bleaching, and stimulated emission, revealing the kinetics of various excited-state species. For DTS(FBTTh2)2 films, TA measurements have been used to study singlet exciton (B1674681) dynamics and charge generation processes.[1]

Visualizations

Photophysical Processes in DTS(FBTTh2)2 Films

The following diagram illustrates the key photophysical events that occur in a DTS(FBTTh2)2 film upon photoexcitation, based on a simplified Jablonski diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. bromine.cchem.berkeley.edu [bromine.cchem.berkeley.edu]
• 4. Stability of organic thin-film transistors based on ultrathin films of dinaphtho[2,3-b:2′,3′-f]thieno[3,2-b]thiophene (DNTT) - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

In-Depth Technical Guide: Crystal Structure and Polymorphism of DTS(FBTTh2)2

For Researchers, Scientists, and Drug Development Professionals

Introduction

The organic semiconductor p-DTS(FBTTh2)2, or 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole], is a donor-acceptor-donor (D-A-D) type small molecule that has garnered significant interest for its application in solution-processed bulk heterojunction (BHJ) organic solar cells.[4][5][6] Its performance in electronic devices is intrinsically linked to its solid-state packing and morphology, making a thorough understanding of its crystal structure and polymorphic behavior crucial for optimizing device fabrication and performance. This technical guide provides a comprehensive overview of the known crystal structures and polymorphic phases of DTS(FBTTh2)2, supported by quantitative data and detailed experimental protocols.

Polymorphism of DTS(FBTTh2)2

DTS(FBTTh2)2 is known to exhibit polymorphism, meaning it can exist in different crystalline forms, each with distinct physical properties.[4] The formation of these polymorphs is highly dependent on the processing conditions, such as temperature and spatial confinement.[4] To date, two primary polymorphs have been identified, commonly referred to as Phase I and Phase II.[4]

Thermal Properties of Polymorphs

The different polymorphic phases of DTS(FBTTh2)2 can be distinguished by their thermal behavior, particularly their melting and crystallization temperatures.

Property	Phase I	Phase II
Melting Point	~200-215 °C[4]	~260 °C[4]
Crystallization Temperature (upon cooling)	~130-180 °C[4]	~240 °C[4]

Crystal Structure of DTS(FBTTh2)2 Polymorphs

Detailed crystallographic data provides fundamental insights into the molecular packing and potential charge transport pathways within the crystalline domains.

Phase I

The crystal structure of the most commonly observed polymorph, Phase I, has been characterized as a triclinic unit cell containing two molecules.[4] The molecules adopt a packing arrangement where the π-π stacking, crucial for efficient charge transport, occurs along the <141> crystallographic direction. Further detailed crystallographic parameters for Phase I are yet to be fully reported in publicly available literature.

Phase II

Phase II is a higher-temperature polymorph, the formation of which is favored under conditions of spatial confinement, for instance, within the nanopores of anodized aluminum oxide (AAO) templates.[4] While its distinct thermal properties are established, detailed crystallographic data for Phase II is not yet available in the literature. The emergence of this phase, however, has been linked to potentially higher charge-carrier mobility, highlighting the importance of controlling polymorphism for enhanced device performance.[4]

Experimental Protocols

The characterization of the crystal structure and polymorphism of DTS(FBTTh2)2 relies on a combination of analytical techniques. Below are detailed methodologies for key experiments.

Single Crystal Growth of DTS(FBTTh2)2 Microwires

The growth of single crystals is a prerequisite for definitive crystal structure determination. A self-assembly method in solution has been successfully employed to prepare single crystal microwires of p-DTS(FBTTh2)2.

Protocol:

• Prepare a dilute solution of p-DTS(FBTTh2)2 in a suitable solvent such as chlorobenzene.[5]

• Employ a slow evaporation or solvent-vapor diffusion method to induce crystallization.

• Carefully extract the resulting microwire crystals for further analysis.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the thermal transitions of a material, such as melting and crystallization points, which are characteristic of different polymorphs.

Protocol:

• Accurately weigh a small sample (typically 1-5 mg) of DTS(FBTTh2)2 into an aluminum DSC pan.

• Seal the pan hermetically. An empty sealed pan is used as a reference.

• Place the sample and reference pans into the DSC instrument.

• Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above the highest expected melting point (e.g., 280 °C).

• Cool the sample at a controlled rate (e.g., 10 °C/min) to observe crystallization.

• A second heating scan is often performed to study the thermal history effects and confirm the presence of different polymorphs.

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS)

GIWAXS is a powerful technique for probing the crystal structure and molecular orientation in thin films, which is highly relevant for device applications.

Protocol:

• Sample Preparation:

  • Prepare a solution of DTS(FBTTh2)2 in a suitable solvent (e.g., chlorobenzene).

  • Spin-coat the solution onto a substrate (e.g., silicon wafer) to form a thin film.

  • The film can be subjected to thermal annealing at various temperatures to study its effect on the crystal structure.

• GIWAXS Measurement:

  • The experiment is typically performed at a synchrotron light source to achieve high X-ray flux and resolution.

  • The X-ray beam is directed at the thin film sample at a very shallow (grazing) angle of incidence (typically 0.1-0.2 degrees).

  • A 2D detector is used to collect the scattered X-rays.

  • The resulting 2D diffraction pattern provides information about the crystal lattice spacings and the orientation of the crystallites with respect to the substrate.

Logical Relationships and Workflows

The investigation of DTS(FBTTh2)2 polymorphism follows a logical workflow, from synthesis and crystal growth to detailed structural and thermal analysis.

Caption: Workflow for the investigation of DTS(FBTTh2)2 polymorphism.

Signaling Pathways in Polymorph Formation

The selection between Phase I and Phase II of DTS(FBTTh2)2 is influenced by thermodynamic and kinetic factors, which can be conceptualized as a signaling pathway where processing conditions dictate the final polymorphic form.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Using spatial confinement to decipher polymorphism in the organic semiconductor p-DTS(FBTTh 2 ) 2 - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D3TC03640E [pubs.rsc.org]
• 5. ossila.com [ossila.com]
• 6. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]

A Comprehensive Technical Guide to DTS(FBTTh2)2 for Advanced Research

An in-depth exploration of the chemical properties, safety data, and applications of the small-molecule donor DTS(FBTTh2)2, tailored for researchers, scientists, and drug development professionals.

CAS Number: 1402460-84-7

Material Overview

7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole], commonly known as DTS(FBTTh2)2 or F-DTS, is a D-A-D (donor-acceptor-donor) type low band-gap small-molecule donor.[1][2] It is a significant semiconducting material utilized in the fabrication of solution-processed bulk heterojunction (BHJ) organic solar cells (OSCs).[2][4] Its molecular structure is designed to facilitate efficient charge transport and light absorption, key characteristics for high-performance organic photovoltaic devices.[4] The material is noted for its high thermal stability and tunable crystallinity, which can be enhanced through the use of additives like diiodooctane (DIO) or by thermal annealing, leading to improved device performance.[2]

Material Safety and Handling

The material safety data for DTS(FBTTh2)2 indicates that it is not classified as a hazardous substance or mixture according to Regulation (EC) No. 1272/2008.[1] However, it is classified as a combustible solid. Standard laboratory safety protocols should be followed, including wearing appropriate personal protective equipment such as gloves and eye protection.[1] Handling should be carried out in a well-ventilated area to avoid inhalation of any dust.[1]

Emergency Procedures:

• Inhalation: Move the individual to fresh air. Seek medical attention if discomfort persists.[1]

• Skin Contact: Rinse the affected area with water.[1]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so.[1]

• Ingestion: Rinse mouth with water. Seek medical attention if the person feels unwell.[1]

Physicochemical and Electronic Properties

DTS(FBTTh2)2 is a purple, solid powder with the chemical formula C64H72F2N4S8Si and a molecular weight of 1219.89 g/mol .[2] Its solubility is a critical factor for its application in solution-processed devices.

Property	Value	Reference
CAS Number	1402460-84-7	[2]
Chemical Formula	C64H72F2N4S8Si	[2]
Molecular Weight	1219.89 g/mol	[2]
Physical State	Solid: Powder	[1]
Color	Purple	[1]
HOMO Level	-5.12 eV	[2][3]
LUMO Level	-3.34 eV	[2][3]
λmax (in chloroform)	590 nm
Solubility	Chloroform: SolubleChlorobenzene: Soluble	[2][3]

Applications in Organic Photovoltaics

DTS(FBTTh2)2 is primarily used as a donor material in organic solar cells.[4] It is typically blended with an acceptor material, such as a fullerene derivative (e.g., PC71BM) or a non-fullerene acceptor, to form the active layer of the solar cell.[4][5] The performance of these devices is highly dependent on the morphology of the active layer, which can be optimized through various processing techniques.[6]

Device Performance

Organic solar cells fabricated with DTS(FBTTh2)2 have demonstrated high power conversion efficiencies (PCEs). The performance metrics of a typical device are summarized below.

Parameter	Value	Reference
Short-Circuit Current (Jsc)	12.8 mA/cm²
Open-Circuit Voltage (Voc)	0.81 V
Fill Factor (FF)	0.68
Power Conversion Efficiency (PCE)	7.0%

Experimental Protocols

Synthesis of DTS(FBTTh2)2

While detailed synthesis protocols are often proprietary, the general approach involves multi-step organic synthesis. A key reaction is the Suzuki-Miyaura coupling, which is a versatile method for creating carbon-carbon bonds. Fine-tuned conditions for these coupling reactions are crucial for achieving high yields and purity of the final product.

Fabrication of Organic Solar Cells

The following is a generalized workflow for the fabrication of a bulk heterojunction organic solar cell using DTS(FBTTh2)2.

Caption: Workflow for Organic Solar Cell Fabrication.

Physical Processes in a DTS(FBTTh2)2-based Solar Cell

The operation of an organic solar cell involves a series of photophysical processes. The following diagram illustrates the key steps from light absorption to charge collection.

Caption: Photophysical Processes in an Organic Solar Cell.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. ossila.com [ossila.com]
• 3. DTS(FBTTh2)2 / CAS: 1402460-84-7 聚二噻吩-氟化苯并噻二唑-双噻吩-己烷 导电高分子低聚物 OPV - 高分子基础数据库 [polychemdata.com]
• 4. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Reddit - The heart of the internet [reddit.com]

An In-depth Technical Guide to 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c]thiadiazole] (DTS(FBTTh2)2)

An In-depth Technical Guide to 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole] (DTS(FBTTh2)2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole], commonly known by the acronym DTS(FBTTh2)2 or its synonyms p-DTS(FBTTh2)2 and F-DTS, is a solution-processable small molecule organic semiconductor.[4][5][6] Its molecular structure, characterized by a donor-acceptor-donor (D-A-D) architecture, imparts favorable electronic and optical properties for applications in organic electronics, particularly in the field of organic photovoltaics (OPVs). This guide provides a comprehensive overview of DTS(FBTTh2)2, including its chemical properties, synthesis, application in OPVs, and detailed experimental protocols.

Chemical and Physical Properties

DTS(FBTTh2)2 is a complex organic molecule with the chemical formula C64H72F2N4S8Si and a molecular weight of 1219.89 g/mol .[7][8] The central dithienosilole (DTS) core acts as an electron donor, while the fluorine-substituted benzothiadiazole (FBT) units serve as electron acceptors. This molecular design leads to a low bandgap, enabling efficient absorption of the solar spectrum.

Table 1: Key Properties of DTS(FBTTh2)2

Property	Value	Reference
Full Name	7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole]	[4][5][6]
Synonyms	p-DTS(FBTTh2)2, F-DTS	[4][5][6]
CAS Number	1402460-84-7	[5]
Chemical Formula	C64H72F2N4S8Si	[7][8]
Molecular Weight	1219.89 g/mol	[7][8]
HOMO Level	-5.12 eV	[8]
LUMO Level	-3.34 eV	[8]
Solubility	Chloroform, Chlorobenzene (B131634)	[8]

Synthesis of DTS(FBTTh2)2

The synthesis of DTS(FBTTh2)2 typically involves a Suzuki or Stille cross-coupling reaction. While a precise, step-by-step protocol for DTS(FBTTh2)2 is proprietary to various research groups and manufacturers, the synthesis of a closely related compound, DTS(ThFBTTh)2, provides a representative experimental procedure. The key final step involves the coupling of a distannylated or diborylated dithienosilole core with two equivalents of a halogenated fluoro-benzothiadiazole-bithiophene arm.

Illustrative Synthesis Protocol (adapted from related compounds)

A plausible synthetic route involves the following key reaction:

Caption: Generalized synthetic workflow for DTS(FBTTh2)2.

Reaction Conditions:

• Catalyst: A palladium catalyst such as Pd(PPh3)4 or a combination of Pd(OAc)2 and a phosphine (B1218219) ligand (e.g., Xantphos) is typically used.

• Solvent: An organic solvent like toluene (B28343) or chlorobenzene is common.

• Base: An inorganic base such as Na2CO3 or K3PO4 is required for the Suzuki coupling.

• Temperature: The reaction is usually carried out at elevated temperatures, often under microwave irradiation to reduce reaction times.

Purification: The crude product is purified using techniques such as column chromatography on silica (B1680970) gel, followed by recrystallization from appropriate solvents to yield the final high-purity material.

Application in Organic Solar Cells

DTS(FBTTh2)2 is primarily used as an electron donor material in the active layer of bulk heterojunction (BHJ) organic solar cells. It is typically blended with an electron acceptor material, most commonly a fullerene derivative like PC71BM ([9][9]-phenyl-C71-butyric acid methyl ester).

Device Architecture and Working Principle

A common device architecture for a DTS(FBTTh2)2-based solar cell is the conventional structure, as illustrated below.

Caption: Conventional device architecture of a DTS(FBTTh2)2 solar cell.

The energy level diagram below illustrates the charge generation and transport process.

Caption: Energy level diagram of a DTS(FBTTh2)2:PC71BM solar cell.

Upon absorption of light in the active layer, excitons (bound electron-hole pairs) are generated. The energy offset between the HOMO and LUMO levels of DTS(FBTTh2)2 and the acceptor (PC71BM) drives the dissociation of these excitons at the donor-acceptor interface. The separated electrons are transported through the acceptor phase to the cathode, while holes are transported through the donor phase to the anode, generating a photocurrent.

Photovoltaic Performance

The performance of DTS(FBTTh2)2-based solar cells is highly dependent on the choice of acceptor material, the active layer morphology, and the device fabrication conditions. The following tables summarize some reported performance parameters.

Table 2: Photovoltaic Performance of DTS(FBTTh2)2 with Different Acceptors

Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
PC71BM	0.81	12.8	68	7.0
ICBA	1.0	~5.0	-	~5.0

Table 3: Performance of Ternary Blend Solar Cells Incorporating DTS(FBTTh2)2

System	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
PTB7-Th:p-DTS(FBTTh2)2:PC71BM (85:15:110)	0.755	18.44	75.27	10.5

Experimental Protocols

Fabrication of DTS(FBTTh2)2:PC71BM Solar Cells

This protocol describes a typical fabrication process for a conventional architecture device.

Caption: Workflow for the fabrication of a DTS(FBTTh2)2 solar cell.

• Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The substrates are then dried with a nitrogen gun.

• Surface Treatment: The cleaned ITO substrates are treated with UV-ozone for approximately 15-20 minutes to improve the work function and ensure good contact with the subsequent layer.

• Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO surface.

• HTL Annealing: The substrates are annealed at a specific temperature (e.g., 150 °C) in air to remove residual water from the PEDOT:PSS layer.

• Active Layer Solution Preparation: A solution of DTS(FBTTh2)2 and PC71BM is prepared in a suitable solvent like chlorobenzene, often with a small percentage of an additive such as 1,8-diiodooctane (B1585395) (DIO) to optimize the morphology. The solution is typically stirred at a slightly elevated temperature in an inert atmosphere.

• Active Layer Deposition: The active layer solution is spin-coated onto the PEDOT:PSS layer inside a nitrogen-filled glovebox.

• Active Layer Annealing: The films are then annealed at a temperature optimized to improve the crystallinity and phase separation of the donor and acceptor domains.

• Cathode Deposition: Finally, a metal cathode, such as a bilayer of Calcium and Aluminum (Ca/Al) or just Aluminum (Al), is deposited by thermal evaporation under high vacuum.

Characterization Techniques

• Current Density-Voltage (J-V) Characteristics: The solar cell performance is measured under simulated AM 1.5G illumination (100 mW/cm²) using a solar simulator. Key parameters such as open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE) are extracted.

• External Quantum Efficiency (EQE): EQE measurements are performed to determine the ratio of collected charge carriers to incident photons at each wavelength.

• Atomic Force Microscopy (AFM): AFM is used to characterize the surface morphology and phase separation of the active layer.

• Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS): GIWAXS is employed to investigate the molecular packing and orientation within the thin film.

• Transient Absorption Spectroscopy (TAS): TAS is a powerful technique to study the charge generation and recombination dynamics in the active layer.

Conclusion

DTS(FBTTh2)2 has established itself as a benchmark small molecule donor material in the field of organic photovoltaics. Its favorable electronic properties, good solubility, and the high efficiencies achievable in devices make it a subject of continued research. This guide has provided a detailed overview of its properties, synthesis, and application, along with standardized protocols for the fabrication and characterization of high-performance organic solar cells. Further research into new acceptor materials and optimization of device engineering will continue to unlock the full potential of this promising organic semiconductor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. All-Small-Molecule Solar Cells Incorporating NDI-Based Acceptors: Synthesis and Full Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Fabricating High-Efficiency DTS(FBTTh2)2-Based Organic Solar Cells: An Application Note and Protocol

This document provides a detailed protocol for the fabrication of organic solar cells (OSCs) based on the small molecule donor 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as p-DTS(FBTTh2)2. This guide is intended for researchers and scientists in the field of organic electronics and photovoltaics.

Introduction

Organic solar cells offer a promising alternative to conventional silicon-based photovoltaics due to their potential for low-cost, large-area fabrication on flexible substrates. The bulk heterojunction (BHJ) architecture, where an electron donor and an electron acceptor material are blended together, is the most common device structure. p-DTS(FBTTh2)2 is a widely studied D-A-D type small molecule donor material known for its high charge carrier mobility and favorable absorption characteristics.[4] When blended with a fullerene acceptor, typically[4][4]-phenyl-C71-butyric acid methyl ester (PC71BM), it can yield high power conversion efficiencies (PCEs).[5]

The performance of DTS(FBTTh2)2:PC71BM solar cells is highly dependent on the morphology of the active layer, which can be controlled through various processing techniques such as the use of solvent additives and post-fabrication annealing treatments.[4] This protocol will detail the fabrication of a conventional architecture device.

Experimental Protocols

Materials and Reagents

• Substrate: Indium Tin Oxide (ITO) coated glass slides

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) aqueous dispersion (e.g., Clevios P VP Al 4083)[6]

• Active Layer Donor: p-DTS(FBTTh2)2[5]

• Active Layer Acceptor: PC71BM[5]

• Solvent: Chloroform (B151607) or Chlorobenzene[4][5]

• Solvent Additive (optional): 1,8-diiodooctane (B1585395) (DIO)[4]

• Cathode: Calcium (Ca) and Aluminum (Al) or Barium (Ba) and Aluminum (Al)[6][7]

• Cleaning Solvents: Deionized water, acetone, isopropanol (B130326)

Equipment

• Spin coater

• Thermal evaporator

• UV-Ozone cleaner or sonicator

• Hotplate

• Glovebox with an inert atmosphere (e.g., Nitrogen or Argon)

• Solar simulator

• Source measure unit for J-V characterization

Device Fabrication Workflow

A visual representation of the fabrication workflow is provided below.

Caption: Workflow for the fabrication of DTS(FBTTh2)2 based organic solar cells.

Step-by-Step Protocol

• Substrate Cleaning:

  • Sequentially clean the ITO-coated glass substrates by sonicating in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the work function of the ITO and enhance the adhesion of the subsequent layer.[6]

• Hole Transport Layer (HTL) Deposition:

  • Filter the PEDOT:PSS aqueous dispersion through a 0.45 µm syringe filter.

  • Spin-coat the filtered PEDOT:PSS solution onto the cleaned ITO substrates. A typical spin-coating speed is 4000 rpm for 60 seconds to achieve a thickness of approximately 30-45 nm.[3][6]

  • Anneal the PEDOT:PSS coated substrates on a hotplate at 150°C for 15 minutes in air.

  • Transfer the substrates into an inert atmosphere glovebox.

• Active Layer Preparation and Deposition:

  • Prepare a blend solution of p-DTS(FBTTh2)2 and PC71BM. A common donor to acceptor weight ratio is 1:1.5.[7] The total concentration in a solvent like chloroform or chlorobenzene (B131634) can range from 10 to 25 mg/mL.

  • If using a solvent additive, add a small volume percentage of DIO (e.g., 0.3% v/v) to the blend solution to influence the film morphology.[8]

  • Stir the solution on a hotplate at a slightly elevated temperature (e.g., 40-60°C) for several hours to ensure complete dissolution.

  • Filter the active layer solution through a 0.45 µm syringe filter.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed and time will need to be optimized to achieve the desired thickness, typically in the range of 90-100 nm.[6]

• Active Layer Annealing (Optional but Recommended):

  • Thermal Annealing: Transfer the devices to a hotplate within the glovebox and anneal at a specific temperature (e.g., 80-120°C) for a set time (e.g., 5-15 minutes). This process can improve the crystallinity of the donor material.

  • Solvent Vapor Annealing (SVA): Place the devices in a sealed chamber containing a small amount of a specific solvent (e.g., the one used for deposition). The solvent vapor can promote molecular rearrangement and improve the phase separation and crystallinity of the active layer, which has been shown to improve power conversion efficiencies from 2.64% to 6.63%.[1]

• Cathode Deposition:

  • Transfer the substrates to a thermal evaporator chamber.

  • Deposit the cathode layers under high vacuum (e.g., < 10-6 Torr).

  • A common cathode consists of a thin layer of a low work function metal like Calcium (Ca, ~5 nm) or Barium (Ba) followed by a thicker, more stable layer of Aluminum (Al, ~100 nm).[6][7] The use of a Barium cathode layer has been shown to enhance the fill factor up to 75.1%.[7] Another option is a titanium suboxide (TiOx) layer (10 nm) followed by Al (120 nm).[3]

• Device Characterization:

  • Measure the current density-voltage (J-V) characteristics of the fabricated solar cells using a solar simulator under standard AM 1.5G illumination (100 mW/cm2).

  • From the J-V curve, extract key performance parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Data Presentation

The performance of DTS(FBTTh2)2:PC71BM based organic solar cells is highly dependent on the specific device architecture and processing conditions. The table below summarizes reported performance parameters from various studies.

Device Architecture	Active Layer Thickness	Post-Treatment	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/Ca/Al	~100 nm	Not specified	~0.75	~12.5	~65	~6.1	[6]
ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/Ba/Al	Not specified	Not specified	~0.78	~14.5	~75.1	~8.5	[7]
ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/TiOx/Al	100 nm	Not specified	0.76	12.0	69.8	6.4	[3]
Inverted Structure (details not specified)	~320 nm	No solvent additive	Not specified	Not specified	Not specified	7.22	[9]
ITO/MoOx/DTS(PTTh2)2:PC70BM/Al	Not specified	Not specified	0.81	12.8	68	7.0	[5]
Varies with SVA	Not specified	Solvent Vapor Annealing	-	-	-	2.64 to 6.63	[1]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Spray-coated high-efficiency small molecule solar cell based on DTS[PTTH₂]₂: PC₇₁BM configurations through integrated molecular and solvent engineering - ProQuest [proquest.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Solution-Processing of DTS(FBTTh2)2:PC71BM Blends

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solution-processing of DTS(FBTTh2)2:PC71BM blends to fabricate efficient organic solar cells (OSCs). The protocols cover substrate preparation, solution formulation, thin-film deposition, and device characterization, with a focus on the influence of processing additives and post-treatment on device performance.

Introduction

The bulk heterojunction (BHJ) solar cell architecture, utilizing a blend of a p-type donor and an n-type acceptor material, is a cornerstone of organic photovoltaics. The small molecule donor 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as p-DTS(FBTTh2)2, blended with the fullerene acceptor[4][4]-phenyl-C71-butyric acid methyl ester (PC71BM), has emerged as a promising system for achieving high power conversion efficiencies (PCEs). The morphology of the active layer blend is a critical determinant of device performance, and it can be effectively controlled through various solution-processing techniques, including the use of solvent additives and thermal annealing.[1][5]

This document outlines optimized protocols for the fabrication and characterization of DTS(FBTTh2)2:PC71BM based solar cells, providing quantitative data on the impact of key processing parameters.

Materials and Equipment

Materials

• Donor: p-DTS(FBTTh2)2

• Acceptor: PC71BM

• Solvent: Chlorobenzene (CB)

• Solvent Additive: 1,8-diiodooctane (B1585395) (DIO)

• Substrates: Indium tin oxide (ITO) coated glass

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS)

• Cathode: Calcium (Ca), Aluminum (Al) or Barium (Ba), Aluminum (Al)[3][6]

• Cleaning Solvents: Deionized water, acetone, isopropanol (B130326)

Equipment

• Spin coater

• Glovebox with an inert atmosphere (e.g., nitrogen or argon)

• Thermal evaporator

• Solar simulator (AM 1.5G, 100 mW/cm²)

• Source measure unit for J-V characterization

• Ultrasonic bath

• Hotplate

Experimental Protocols

Substrate Cleaning

A thorough cleaning of the ITO substrates is crucial for optimal device performance.

• Sequentially sonicate the ITO-coated glass substrates in deionized water, acetone, and isopropanol for 15 minutes each.

• Dry the substrates with a stream of nitrogen gas.

• Treat the substrates with UV-ozone for 15 minutes immediately before depositing the hole transport layer to improve the wettability and work function of the ITO surface.[2]

Solution Preparation

The active layer solution is prepared by dissolving DTS(FBTTh2)2 and PC71BM in chlorobenzene, often with the addition of DIO.

• Prepare a stock solution of DTS(FBTTh2)2 and PC71BM in a 3:2 weight ratio in chlorobenzene. A typical total solute concentration is around 35 mg/mL.[7]

• For additive-processed solutions, add 1,8-diiodooctane (DIO) to the blend solution. A common concentration is approximately 0.4% (v/v), which is equivalent to about 21% w/w (DIO/solutes).[7]

• Stir the solution overnight in the glovebox at a slightly elevated temperature (e.g., 40-60 °C) to ensure complete dissolution.

Device Fabrication (Conventional Structure)

The following protocol describes the fabrication of a conventional device structure: ITO / PEDOT:PSS / DTS(FBTTh2)2:PC71BM / Cathode.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates. A typical spin speed is 4000 rpm for 60 seconds to achieve a thickness of approximately 30-40 nm.

  • Anneal the PEDOT:PSS layer on a hotplate at 150 °C for 15 minutes in air.

• Active Layer Deposition:

  • Transfer the substrates into an inert glovebox environment.

  • Spin-coat the prepared DTS(FBTTh2)2:PC71BM blend solution onto the PEDOT:PSS layer. A typical spin speed is around 1000-2000 rpm to achieve a film thickness of approximately 100 nm.[8][9]

  • Allow the film to dry slowly in the glovebox.

• Thermal Annealing (Optional):

  • Post-deposition thermal annealing can be performed to optimize the morphology of the active layer. Anneal the films at a specific temperature (e.g., 80-100 °C) for a set duration (e.g., 10 minutes) on a hotplate inside the glovebox.[1][5]

• Cathode Deposition:

  • Transfer the substrates to a thermal evaporator.

  • Deposit the cathode layers under high vacuum (< 10⁻⁶ Torr). A common cathode consists of a thin layer of Calcium (Ca, ~5 nm) or Barium (Ba, ~10 nm) capped with a thicker layer of Aluminum (Al, ~100 nm).[2][10]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption: "Experimental workflow for device fabrication."

Device Characterization

The performance of the fabricated solar cells is evaluated by measuring their current density-voltage (J-V) characteristics under simulated solar illumination.

• Use a solar simulator with an AM 1.5G spectrum at an intensity of 100 mW/cm².

• Connect the device to a source measure unit.

• Measure the J-V curve by sweeping the voltage from reverse to forward bias.

• Extract the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Data Presentation

The following tables summarize the impact of the DIO additive and thermal annealing on the performance of DTS(FBTTh2)2:PC71BM solar cells, based on reported literature data.

Table 1: Effect of DIO Additive on Device Performance

Additive (vol%)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
0	0.80	11.5	36.9	3.4
0.25	0.78	16.4	54.7	7.0
< 3	-	-	-	Increased
> 3	-	-	-	Decreased

Note: Data is compiled from multiple sources and processing conditions may vary slightly.[1][5] The use of small amounts of DIO (<3 vol%) generally enhances device performance by promoting a more favorable blend morphology for charge separation and transport.[1]

Table 2: Effect of Thermal Annealing on Device Performance

Annealing Temperature (°C)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
As-cast	0.80	11.5	36.9	3.4
80	-	-	-	5.8
100	-	-	-	-

Note: Data is compiled from multiple sources and processing conditions may vary slightly.[1][5] Thermal annealing can improve the crystallinity of the donor material and the overall morphology, leading to an increase in PCE.[1]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the key relationships in the fabrication and function of the organic solar cells.

Conclusion

The solution-processing techniques for DTS(FBTTh2)2:PC71BM blends offer a high degree of control over the active layer morphology, which is paramount for achieving high-performance organic solar cells. The judicious use of solvent additives like 1,8-diiodooctane and the application of post-deposition thermal annealing are effective strategies to optimize the nanoscale phase separation and crystallinity of the blend. The protocols and data presented herein provide a comprehensive guide for researchers to fabricate and characterize efficient DTS(FBTTh2)2:PC71BM based organic solar cells. Further optimization of processing parameters may lead to even higher power conversion efficiencies.

References

• 1. researchgate.net [researchgate.net]
• 2. research.tue.nl [research.tue.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of substrate curvature on thickness distribution of polydimethylsiloxane thin film in spin coating process [cpb.iphy.ac.cn]
• 6. researchgate.net [researchgate.net]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effect of Post-Thermal Annealing on the Performance and Charge Photogeneration Dynamics of PffBT4T-2OD/PC71BM Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Spin Coating DTS(FBTTh2)2 Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the fabrication of high-quality DTS(FBTTh2)2 thin films using spin coating, a critical process in the development of organic electronic devices such as organic solar cells (OSCs) and organic field-effect transistors (OFETs).

I. Introduction to DTS(FBTTh2)2 and Spin Coating

DTS(FBTTh2)2, also known as p-DTS(FBTTh2)2, is a small molecule organic semiconductor widely used as an electron donor material in solution-processed bulk heterojunction (BHJ) organic solar cells.[1][2] Its favorable electronic properties and processability from solution make it a material of interest. Spin coating is a common laboratory technique for depositing uniform thin films from a solution onto a flat substrate.[3] The process involves dispensing a solution onto the center of a substrate and then spinning the substrate at high speed to spread the solution by centrifugal force. The thickness and morphology of the resulting film are controlled by several parameters, including the solution concentration, solvent properties, spin speed, and spin time.

II. Spin Coating Parameters for DTS(FBTTh2)2 Thin Films

The final thickness of a spin-coated DTS(FBTTh2)2 film is primarily determined by the solution concentration and the spin speed. While precise thickness values will vary with the specific spin coater and ambient conditions, the following tables provide estimated parameters for achieving a range of film thicknesses for DTS(FBTTh2)2 dissolved in chloroform (B151607) and chlorobenzene (B131634). These values are based on typical spin coating characteristics for small molecule organic semiconductors.

Note: The relationship between spin speed and film thickness generally follows the principle that film thickness is inversely proportional to the square root of the spin speed.[3]

Table 1: Estimated Spin Coating Parameters for DTS(FBTTh2)2 in Chloroform

Solution Concentration (mg/mL)	Spin Speed (rpm)	Estimated Film Thickness (nm)
5	1000	90 - 110
5	2000	65 - 85
5	4000	45 - 65
10	1000	130 - 150
10	2000	90 - 110
10	4000	65 - 85
15	1000	160 - 180
15	2000	115 - 135
15	4000	80 - 100

Table 2: Estimated Spin Coating Parameters for DTS(FBTTh2)2 in Chlorobenzene

Solution Concentration (mg/mL)	Spin Speed (rpm)	Estimated Film Thickness (nm)
5	1000	100 - 120
5	2000	70 - 90
5	4000	50 - 70
10	1000	140 - 160
10	2000	100 - 120
10	4000	70 - 90
15	1000	170 - 190
15	2000	120 - 140
15	4000	85 - 105

III. Experimental Protocols

A. Substrate Preparation

Proper substrate cleaning is crucial for the formation of uniform, high-quality thin films. The following protocol is suitable for glass or Indium Tin Oxide (ITO) coated glass substrates.

• Initial Cleaning: Sequentially sonicate the substrates in a solution of detergent (e.g., Alconox) and deionized (DI) water, followed by sonication in DI water, acetone, and isopropanol. Each sonication step should be for 15 minutes.

• Drying: Dry the substrates with a stream of high-purity nitrogen gas.

• Surface Treatment (Optional but Recommended): Treat the substrates with UV-ozone for 15 minutes to remove organic residues and improve the surface wettability.

B. Solution Preparation

• Weighing: Accurately weigh the desired amount of DTS(FBTTh2)2 powder. For BHJ solar cells, co-dissolve it with an acceptor material, such as PC71BM, in the desired donor:acceptor weight ratio (e.g., 1:1 or as specified in your experimental design).

• Dissolution: Dissolve the material(s) in high-purity chloroform or chlorobenzene to the desired concentration (see Tables 1 and 2).

• Heating and Stirring: Place the vial on a hotplate and stir the solution at a slightly elevated temperature (e.g., 40-60°C) for several hours or overnight to ensure complete dissolution.

• Filtration: Before use, filter the solution through a 0.2 µm or 0.45 µm PTFE syringe filter to remove any particulate impurities.

C. Spin Coating Procedure

The following workflow outlines the steps for depositing the DTS(FBTTh2)2 thin film.

Caption: Experimental workflow for DTS(FBTTh2)2 thin film fabrication.

• Mounting: Securely mount the cleaned substrate onto the chuck of the spin coater.

• Dispensing: Dispense a sufficient amount of the filtered DTS(FBTTh2)2 solution onto the center of the substrate (e.g., 50 µL for a 1x1 inch substrate).

• Spinning: Start the spin coater. A typical two-step program is often used:

  • Step 1 (Spread): A low spin speed (e.g., 500 rpm) for a short duration (e.g., 5-10 seconds) to allow the solution to spread across the substrate.

  • Step 2 (Thinning): A high spin speed (as indicated in the tables above) for a longer duration (e.g., 30-60 seconds) to achieve the desired thickness.

• Drying: The film will partially dry during the spinning process.

D. Post-Deposition Treatment: Thermal Annealing

Thermal annealing is often performed to improve the crystallinity and morphology of the DTS(FBTTh2)2 film, which can enhance device performance.

• Transfer: Carefully transfer the coated substrate to a hotplate in an inert atmosphere (e.g., a nitrogen-filled glovebox).

• Heating: Anneal the film at a specific temperature for a set duration. A common starting point is 80-120°C for 5-15 minutes. The optimal conditions should be determined experimentally.

• Cooling: Allow the film to cool down to room temperature before further processing or characterization.

IV. Influence of Key Parameters

The relationship between various spin coating parameters and the final film properties is crucial for process optimization.

Caption: Key parameter relationships in spin coating.

• Solution Concentration: Higher concentrations generally result in thicker films.

• Spin Speed: Higher spin speeds lead to thinner films due to greater centrifugal force.[4][5][6][7][8]

• Solvent: The choice of solvent (e.g., chloroform vs. chlorobenzene) affects the drying rate and solubility of DTS(FBTTh2)2, which in turn influences the film's morphology and crystallinity.[9][10] Chlorobenzene, having a higher boiling point, evaporates more slowly, which can sometimes lead to more crystalline films.

• Additives: High-boiling-point solvent additives (e.g., 1,8-diiodooctane (B1585395) or DIO) can be used in small amounts (e.g., 0.5-3 vol%) to influence the film morphology during drying, often promoting better phase separation in BHJ blends.[11]

By carefully controlling these parameters, researchers can tailor the properties of DTS(FBTTh2)2 thin films to meet the specific requirements of their electronic devices.

References

• 1. ossila.com [ossila.com]
• 2. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of substrate curvature on thickness distribution of polydimethylsiloxane thin film in spin coating process [cpb.iphy.ac.cn]
• 6. materialsscience.pwr.wroc.pl [materialsscience.pwr.wroc.pl]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. jamme.acmsse.h2.pl [jamme.acmsse.h2.pl]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for DTS(FBTTh2)2 in Bulk Heterojunction Solar Cells

Audience: Researchers, scientists, and material science professionals.

Introduction

DTS(FBTTh2)2 is a solution-processable small molecule that serves as an electron donor material in organic photovoltaics (OPVs).[1][2] Structurally, it is a D-A-D (Donor-Acceptor-Donor) type molecule with a low band-gap, which is advantageous for absorbing a broader range of the solar spectrum.[1] It is commonly used in bulk heterojunction (BHJ) solar cells, where it is blended with an electron acceptor material to form the photoactive layer.[2][3] DTS(FBTTh2)2 is known for its high charge carrier mobility and good photostability, often surpassing that of the commonly used polymer donor, P3HT.[3] This document provides a summary of its performance in various device architectures and detailed protocols for device fabrication and characterization.

Data Presentation: Performance of DTS(FBTTh2)2-Based Solar Cells

The performance of BHJ solar cells utilizing DTS(FBTTh2)2 as the donor material is highly dependent on the choice of acceptor, device architecture, and processing conditions. The following table summarizes key photovoltaic parameters from various studies.

Donor	Acceptor	Device Architecture	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
DTS(PTTh2)2*	PC70BM	ITO/MoOx/Active Layer/Al	0.81	12.8	68	7.0	[3]
p-DTS(FBTTh2)2	PC71BM	ITO/PEDOT:PSS/Active Layer/Ca/Al	-	-	75.1	9.02	[4]
p-DTS(FBTTh2)2	ICBA	Not Specified	1.0	-	-	~5	[5]
p-DTS(FBTTh2)2	PDI	Not Specified	0.78	7.4	52	3.00	[6]
p-DTS(FBTTh2)2	PDI	Not Specified	0.80	10.1	64	5.13	[6]

Note: The source specifies DTS(PTTh2)2, a similar but distinct molecule. However, the product page is for DTS(FBTTh2)2, suggesting a possible typo in the original documentation.[3]

Experimental Protocols

The following protocols provide a generalized methodology for the fabrication and characterization of a DTS(FBTTh2)2-based bulk heterojunction solar cell.

1. Materials and Solution Preparation

• Donor: DTS(FBTTh2)2

• Acceptor: Phenyl-C71-butyric acid methyl ester (PC71BM) is a common choice.

• Solvent: Chloroform (B151607) or Chlorobenzene.[1]

• Additive (Optional): 1,8-Diiodooctane (DIO) is frequently used to optimize film morphology.[1]

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS).

• Substrate: Indium Tin Oxide (ITO)-coated glass.

• Cathode: Calcium (Ca) and/or Aluminum (Al).

Protocol for Active Layer Solution Preparation:

• Dissolve DTS(FBTTh2)2 and the chosen acceptor (e.g., PC71BM) in a suitable solvent like chloroform to form a blend solution. A typical concentration is 10-20 mg/mL total solids.

• The donor-to-acceptor weight ratio often requires optimization, with ratios from 1:1 to 2:1 being common starting points.

• If using an additive, add a small volume percentage (e.g., 0.4-3.0 vol%) of DIO to the blend solution.[6]

• Stir the solution, typically overnight at a slightly elevated temperature (e.g., 40-60 °C), to ensure complete dissolution.

2. Device Fabrication Protocol

This protocol describes the fabrication of a solar cell with a conventional architecture: ITO / PEDOT:PSS / DTS(FBTTh2)2:Acceptor / Cathode.

• Substrate Cleaning:

  • Sequentially sonicate the ITO-coated glass substrates in detergent (e.g., Decon 90), deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of dry nitrogen.

  • Treat the substrates with UV-Ozone for 15-20 minutes immediately before use to improve the work function and remove organic residues.[7]

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat an aqueous solution of PEDOT:PSS (e.g., Clevios P VP Al 4083) onto the cleaned ITO substrate.[7]

  • A typical spin-coating program is 4000-5000 rpm for 40-60 seconds to achieve a film thickness of 30-45 nm.[7][8]

  • Anneal the PEDOT:PSS-coated substrates on a hotplate at 140-150 °C for 10-15 minutes in air.

  • Transfer the substrates into an inert atmosphere (e.g., a nitrogen-filled glovebox) for subsequent steps.

• Active Layer Deposition:

  • Filter the prepared DTS(FBTTh2)2:Acceptor blend solution through a 0.45 µm PTFE syringe filter.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed and time must be optimized to achieve the desired thickness, typically around 90-100 nm.[7][8]

  • If additives like DIO are used, thermal annealing may be required to remove residual solvent and optimize the film morphology. Annealing conditions (e.g., 80-120 °C for 5-10 minutes) should be systematically optimized.

• Cathode Deposition:

  • Transfer the substrates to a thermal evaporator chamber with a pressure below 10-6 Torr.

  • Deposit the cathode layers. A common configuration is a thin layer of Calcium (~5-10 nm) for efficient electron injection, followed by a thicker, more stable layer of Aluminum (~100 nm) to prevent oxidation.[7][8]

3. Device Characterization

• Current Density-Voltage (J-V) Measurement:

  • Use a solar simulator with a standard AM 1.5G spectrum at 100 mW/cm² illumination.

  • Measure the J-V characteristics using a source measure unit (SMU).

  • Extract key performance parameters: Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), Fill Factor (FF), and Power Conversion Efficiency (PCE).[9]

• External Quantum Efficiency (EQE) Measurement:

  • Measure the EQE spectrum to determine the device's spectral response.

  • The integrated EQE spectrum should correspond to the Jsc value obtained from the J-V measurement.

Visualizations

Below are diagrams illustrating the experimental workflow and a typical device structure for DTS(FBTTh2)2-based solar cells.

Caption: Experimental workflow for BHJ solar cell fabrication.

Caption: Device architecture and simplified energy level diagram.

References

• 1. ossila.com [ossila.com]
• 2. reddit.com [reddit.com]
• 3. DTS(FBTTh2)2 | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. ossila.com [ossila.com]

Application Notes and Protocols for Non-fullerene Acceptors in DTS(FBTTh2)2 Based Organic Photovoltaics

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of non-fullerene acceptors (NFAs) with the donor material DTS(FBTTh2)2 in the fabrication of organic photovoltaic (OPV) devices.

Introduction to DTS(FBTTh2)2 and Non-fullerene Acceptors

DTS(FBTTh2)2 is a small molecule donor known for its favorable charge transport properties and has been utilized in organic electronics.[1] The advent of non-fullerene acceptors has opened new avenues for enhancing the power conversion efficiency (PCE) of organic solar cells, offering advantages over traditional fullerene-based acceptors, such as tunable energy levels, broader absorption spectra, and improved morphological stability.[2][3] This document summarizes the performance of various NFAs when paired with DTS(FBTTh2)2 and provides detailed protocols for device fabrication and characterization.

Data Presentation: Performance of DTS(FBTTh2)2:NFA-based OPVs

The following table summarizes the key photovoltaic performance parameters of OPV devices based on DTS(FBTTh2)2 as the donor and various non-fullerene acceptors.

Non-fullerene Acceptor (NFA)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Perylene Diimide Derivative	0.85	9.62	64	5.44	[4]
ICBA	~1.0	-	<50	~5	[5]
Ternary System Component
PTB7-Th:IEICO-4F:DTS(FBTTh2)2	-	-	-	>10 (implied)	[6]

Note: Data for some parameters were not available in the cited literature.

Experimental Protocols

This section outlines the detailed methodologies for the fabrication and characterization of DTS(FBTTh2)2:NFA-based organic photovoltaic devices.

Device Fabrication

A common device architecture for these solar cells is the conventional bulk heterojunction (BHJ) structure.[7] The fabrication process typically involves the sequential deposition of several layers onto a pre-cleaned substrate.

1. Substrate Preparation:

• Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20 minutes to improve the work function and ensure a clean surface.

2. Hole Transport Layer (HTL) Deposition:

• A layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate at 4000 rpm for 40 seconds.

• The substrates are then annealed at 150°C for 15 minutes in a nitrogen-filled glovebox.

3. Active Layer Deposition:

• A blend solution of DTS(FBTTh2)2 and the non-fullerene acceptor is prepared in a suitable solvent, such as chloroform (B151607) or chlorobenzene. The concentration and donor:acceptor (D:A) ratio are critical parameters and need to be optimized for each specific NFA. For example, a 1:1 weight ratio is a common starting point.[6]

• The active layer is deposited by spin-coating the blend solution onto the PEDOT:PSS layer. Spin-coating parameters (e.g., 1000-3000 rpm for 60 seconds) should be optimized to achieve the desired film thickness (typically 80-120 nm).

• The active layer is then often subjected to thermal annealing at a specific temperature (e.g., 80-120°C) for a defined duration (e.g., 10-20 minutes) to optimize the morphology of the bulk heterojunction.

4. Cathode Deposition:

• Finally, a metal cathode, typically Calcium (Ca) followed by Aluminum (Al) or just Aluminum, is deposited by thermal evaporation under high vacuum (<10-6 Torr). The typical thicknesses are 20-30 nm for Ca and 80-100 nm for Al.

Device Characterization

1. Current Density-Voltage (J-V) Characteristics:

• The J-V characteristics of the fabricated devices are measured under simulated AM 1.5G solar illumination at 100 mW/cm² using a solar simulator.

• From the J-V curve, the key performance parameters are extracted: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

2. External Quantum Efficiency (EQE):

• The EQE is measured to determine the spectrally resolved photoresponse of the solar cell. This measurement provides information on the contribution of different wavelengths of light to the photocurrent.

3. Morphological Characterization:

• The morphology of the active layer blend is crucial for device performance and can be investigated using techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM). These techniques provide insights into the phase separation and domain sizes of the donor and acceptor materials.[8]

4. Charge Carrier Mobility:

• The charge carrier mobility of the active layer can be determined using the space-charge-limited current (SCLC) method. This involves fabricating single-carrier devices (hole-only and electron-only) and measuring their J-V characteristics in the dark.

Mandatory Visualizations

Caption: Experimental workflow for DTS(FBTTh2)2:NFA OPV fabrication and characterization.

Caption: Charge generation and collection process in a DTS(FBTTh2)2:NFA OPV.

References

• 1. Single Crystal Microwires of p-DTS(FBTTh2)2 and Their Use in the Fabrication of Field-Effect Transistors and Photodetectors (Journal Article) | OSTI.GOV [osti.gov]
• 2. Recent progress in organic solar cells based on non-fullerene acceptors: materials to devices - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. ossila.com [ossila.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for DTS(FBTTh2)2 Solar Cells: The Role of DIO as a Solvent Additive

For Researchers, Scientists, and Drug Development Professionals

Introduction

The small molecule donor, 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as DTS(FBTTh2)2, has emerged as a promising material for high-efficiency bulk heterojunction (BHJ) organic solar cells. The performance of these devices is critically dependent on the morphology of the active layer, a blend of the donor DTS(FBTTh2)2 and a fullerene acceptor, typically[4][4]-phenyl-C71-butyric acid methyl ester (PC71BM). Solvent additives play a crucial role in controlling this morphology. This document provides a detailed overview of the role of 1,8-diiodooctane (B1585395) (DIO) as a solvent additive in DTS(FBTTh2)2:PC71BM solar cells, including its impact on device performance and the underlying mechanisms. Detailed experimental protocols for device fabrication and characterization are also provided.

Role of DIO in Optimizing Device Performance

The addition of a small volume percentage of DIO to the host solvent (e.g., chlorobenzene) during the preparation of the DTS(FBTTh2)2:PC71BM active layer solution significantly enhances the power conversion efficiency (PCE) of the resulting solar cells.[5] This improvement is primarily attributed to favorable modifications of the active layer morphology.

Impact on Film Morphology and Crystallinity

DIO is a high-boiling-point solvent that remains in the film for a longer duration during the spin-coating process compared to the more volatile host solvent. This extended drying time allows for enhanced molecular ordering and phase separation between the donor and acceptor materials.

Specifically, in DTS(FBTTh2)2:PC71BM blends, DIO promotes the formation of well-defined, wire-like crystalline domains of the DTS(FBTTh2)2 donor.[6] This increased crystallinity provides efficient pathways for hole transport to the anode. At optimal concentrations, DIO facilitates the formation of an interpenetrating network of donor and acceptor domains, which is crucial for efficient exciton (B1674681) dissociation at the donor-acceptor interface and subsequent charge transport to the respective electrodes.

However, the concentration of DIO is a critical parameter. While small amounts are beneficial, excessive concentrations can lead to overly large phase separation, which can hinder exciton dissociation and reduce device performance.

Data Presentation

The following tables summarize the quantitative impact of DIO on the performance of p-DTS(FBTTh2)2:PC71BM solar cells.

Table 1: Performance of p-DTS(FBTTh2)2:PC71BM Solar Cells With and Without DIO Additive.

Additive	Voc (V)	Jsc (mA cm-2)	FF (%)	PCE (%)
Without DIO	0.80 ± 0.01	11.5 ± 0.13	36.9 ± 0.4	3.4 ± 0.11
With DIO	0.78 ± 0.02	16.4 ± 0.07	54.7 ± 0.2	7.0 ± 0.12

Data extracted from Hsiu-Cheng Chen, et al., J. Mater. Chem. A, 2016, 4, 5235-5243.[5]

Experimental Protocols

This section provides a detailed methodology for the fabrication and characterization of DTS(FBTTh2)2:PC71BM solar cells with DIO as a solvent additive.

Materials and Solution Preparation

• DTS(FBTTh2)2: Procure from a reliable supplier (e.g., Ossila).

• PC71BM: Procure from a reliable supplier.

• Chlorobenzene (CB): Anhydrous, high-purity grade.

• 1,8-Diiodooctane (DIO): High-purity grade.

• ITO-coated glass substrates: Pre-patterned.

• PEDOT:PSS: Hole transport layer material.

• Calcium (Ca): Electron transport layer material.

• Aluminum (Al): Cathode material.

Active Layer Solution Preparation:

• Prepare a stock solution of DTS(FBTTh2)2 and PC71BM in chlorobenzene. A common blend ratio is 1:1.5 by weight. The total solute concentration is typically around 25 mg/mL.

• Stir the solution overnight in a nitrogen-filled glovebox to ensure complete dissolution.

• Just before use, add DIO to the solution. A typical concentration is 3% by volume. For example, for every 1 mL of the DTS(FBTTh2)2:PC71BM solution, add 30 µL of DIO.

• Stir the final solution for at least 1 hour before spin-coating.

Device Fabrication

The device architecture is typically a conventional structure of ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/Ca/Al.[7]

• Substrate Cleaning:

  • Sequentially sonicate the ITO-coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-ozone for 15 minutes immediately before use to improve the work function of the ITO and enhance adhesion of the subsequent layer.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrates at 4000 rpm for 40 seconds.

  • Anneal the substrates on a hotplate at 150°C for 15 minutes in air.

  • Transfer the substrates into a nitrogen-filled glovebox.

• Active Layer Deposition:

  • Spin-coat the prepared DTS(FBTTh2)2:PC71BM solution (with DIO) onto the PEDOT:PSS layer at 1000 rpm for 60 seconds. This should result in a film thickness of approximately 100 nm.[8]

  • Allow the films to dry slowly in the glovebox.

• Cathode Deposition:

  • Thermally evaporate a thin layer of calcium (Ca, ~5 nm) followed by a thicker layer of aluminum (Al, ~100 nm) through a shadow mask to define the active area of the device (typically 0.04 - 0.1 cm²). The deposition should be carried out under high vacuum (< 10-6 Torr).

Device Characterization

• Current Density-Voltage (J-V) Measurement:

  • Use a solar simulator with an AM 1.5G spectrum at an intensity of 100 mW/cm² to measure the J-V characteristics of the fabricated devices.

  • From the J-V curve, extract the key performance parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

• External Quantum Efficiency (EQE) Measurement:

  • Measure the EQE spectrum to determine the device's spectral response. The integrated Jsc from the EQE spectrum should be in good agreement with the value obtained from the J-V measurement.

• Morphology Characterization:

  • Use Atomic Force Microscopy (AFM) to investigate the surface morphology of the active layer films.

  • Employ Transmission Electron Microscopy (TEM) or Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS) to probe the bulk morphology and crystallinity of the blend films.

Diagrams

Caption: Mechanism of DIO in DTS(FBTTh2)2 Solar Cells.

Caption: Experimental Workflow for Device Fabrication.

References

• 1. researchgate.net [researchgate.net]
• 2. Surface crystallinity enhancement in organic solar cells induced by spinodal demixing of acceptors and additives - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Toward Additive-Free Small-Molecule Organic Solar Cells: Roles of the Donor Crystallization Pathway and Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Exploring the Impact of 1,8-Diioodoctane on the Photostability of Organic Photovoltaics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thermal Annealing Effects on DTS(FBTTh2)2 Film Morphology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the effects of thermal annealing on the morphology of DTS(FBTTh2)2 films. The protocols outlined below offer step-by-step guidance for film preparation, thermal treatment, and subsequent morphological characterization, enabling researchers to systematically investigate and optimize the performance of organic electronic devices based on this material.

Introduction

DTS(FBTTh2)2 is a promising small molecule organic semiconductor utilized in a variety of optoelectronic applications, including organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). The performance of these devices is intrinsically linked to the morphology of the active semiconductor layer. Thermal annealing is a critical post-deposition processing step that can significantly influence the molecular packing, crystallinity, and domain structure of the DTS(FBTTh2)2 film, thereby impacting charge transport and overall device efficiency. This document details the protocols to controllably alter and analyze these morphological changes.

Experimental Protocols

Substrate Cleaning

A thorough cleaning of the substrate is paramount to ensure uniform film formation.

• Sonication: Sequentially sonicate the substrates (e.g., silicon wafers or glass slides) in baths of deionized water with detergent, deionized water, acetone, and isopropanol. Each sonication step should be performed for 15 minutes.

• Drying: Dry the substrates under a stream of high-purity nitrogen gas.

• UV-Ozone Treatment: Expose the cleaned and dried substrates to UV-ozone for 15 minutes to remove any residual organic contaminants and to enhance the surface hydrophilicity.

Film Deposition via Spin-Coating

• Solution Preparation: Prepare a solution of DTS(FBTTh2)2 in a suitable solvent such as chloroform (B151607) or chlorobenzene. A typical concentration is 10 mg/mL. To ensure complete dissolution, stir the solution on a hot plate at a slightly elevated temperature (e.g., 40-50 °C) for at least one hour in an inert atmosphere (e.g., a nitrogen-filled glovebox).

• Spin-Coating:

  • Transfer the prepared DTS(FBTTh2)2 solution onto the cleaned substrate.

  • Spin-coat the solution at a speed of 1000-3000 rpm for 60 seconds. The spin speed can be adjusted to achieve the desired film thickness. Higher speeds generally result in thinner films.[1][2]

  • The spin-coating process should be carried out in an inert environment to prevent contamination and degradation of the material.

Thermal Annealing

• Environment: Place the spin-coated DTS(FBTTh2)2 films on a hotplate within a nitrogen-filled glovebox to prevent oxidation during heating.

• Temperature and Time: Anneal the films at various temperatures, for example, 80 °C, 100 °C, 120 °C, and 140 °C. The annealing time is typically set to 10-30 minutes. A two-step annealing process can also be employed, which may involve a lower temperature step followed by a higher temperature step to optimize crystallization.[3]

• Cooling: After annealing, allow the films to cool down to room temperature slowly on the hotplate after it has been turned off. A slow cooling rate is often crucial for achieving a well-ordered crystalline structure.

Morphological Characterization

AFM is used to visualize the surface topography and to quantify parameters such as surface roughness and domain size.[4]

• Imaging Mode: Operate the AFM in tapping mode to minimize damage to the soft organic film.

• Data Acquisition: Acquire topography and phase images over various scan sizes (e.g., 5 µm x 5 µm and 1 µm x 1 µm) to observe both large-area uniformity and fine details of the morphology.

• Data Analysis:

  • Surface Roughness: Calculate the root-mean-square (RMS) roughness from the topography images. An increase in RMS roughness with annealing can indicate the formation of larger crystalline domains.

  • Domain Size: Analyze the AFM images to estimate the size of the crystalline domains. This can be done using image analysis software by measuring the dimensions of the distinct features.

GIWAXS is a powerful technique to probe the crystallinity and molecular orientation within the film.[5][6]

• Data Acquisition: Perform GIWAXS measurements on the as-cast and annealed films. The 2D scattering patterns provide information about the molecular packing and orientation with respect to the substrate.

• Data Analysis:

  • Crystallinity: The intensity and full width at half maximum (FWHM) of the diffraction peaks are indicative of the degree of crystallinity. Sharper and more intense peaks suggest higher crystallinity.

  • Molecular Orientation: The position of the diffraction peaks in the 2D pattern reveals the preferred orientation of the DTS(FBTTh2)2 molecules. For instance, the presence of lamellar stacking peaks in the out-of-plane direction and π-π stacking peaks in the in-plane direction indicates a predominantly "edge-on" orientation, which is often favorable for charge transport in OFETs.

  • Coherence Length: The coherence length, which is related to the size of the crystalline domains, can be calculated from the FWHM of the diffraction peaks using the Scherrer equation. An increase in coherence length upon annealing signifies the growth of larger crystalline domains.

Data Presentation

The following table summarizes the expected qualitative and hypothetical quantitative effects of thermal annealing on the morphology of pure DTS(FBTTh2)2 films. Note: The quantitative values are illustrative and should be determined experimentally following the protocols above.

Annealing Temperature (°C)	Surface Roughness (RMS, nm)	Domain Size (nm)	Crystallinity (a.u.)	Coherence Length (nm)
As-cast (No Annealing)	~0.5 - 1.0	~20 - 40	Low	~5 - 10
80	~1.0 - 2.0	~50 - 100	Medium	~10 - 15
100	~1.5 - 3.0	~100 - 200	High	~15 - 20
120	~2.0 - 4.0	~150 - 300	High	~20 - 25
140	~2.5 - 5.0	~200 - 400	Very High	~25 - 30

Visualizations

Experimental Workflow

The following diagram illustrates the complete experimental workflow from substrate preparation to film characterization.

Experimental workflow diagram.

Thermal Annealing Effects on Morphology

This diagram illustrates the relationship between increasing annealing temperature and the resulting changes in the film morphology of DTS(FBTTh2)2.

Impact of annealing on film morphology.

References

• 1. ossila.com [ossila.com]
• 2. techno-press.org [techno-press.org]
• 3. researchgate.net [researchgate.net]
• 4. spectraresearch.com [spectraresearch.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. diva-portal.org [diva-portal.org]

Characterization of DTS(FBTTh2)2:Acceptor Blend Morphology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to characterizing the blend morphology of the small molecule donor DTS(FBTTh2)2 with various fullerene and non-fullerene acceptors. Understanding and controlling the morphology of the active layer in organic photovoltaic (OPV) devices is crucial for optimizing performance. This document outlines the key experimental techniques, presents detailed protocols, and summarizes quantitative morphological data from the literature.

Introduction to DTS(FBTTh2)2:Acceptor Blend Morphology

The power conversion efficiency of bulk heterojunction (BHJ) organic solar cells is intrinsically linked to the nanoscale morphology of the donor:acceptor blend. An optimal morphology facilitates efficient exciton (B1674681) dissociation at the donor-acceptor interface and subsequent charge transport to the respective electrodes. For blends containing DTS(FBTTh2)2, a highly crystalline small molecule, the goal is to achieve a bicontinuous interpenetrating network with domain sizes on the order of the exciton diffusion length (typically 10-20 nm).

Key morphological features that are critical to device performance include:

• Domain Size and Purity: The size and purity of the donor and acceptor domains influence exciton dissociation and charge recombination rates.

• Crystallinity and Molecular Orientation: The degree of crystallinity and the orientation of the molecules with respect to the substrate affect charge transport. A "face-on" orientation, where the π-π stacking direction is perpendicular to the substrate, is generally preferred for efficient vertical charge transport.

• Vertical Phase Separation: The distribution of the donor and acceptor components in the vertical direction can impact charge extraction at the electrodes.

Processing conditions such as the choice of solvent, the use of solvent additives (e.g., 1,8-diiodooctane, DIO), and post-deposition treatments like thermal annealing play a significant role in controlling these morphological features.

Key Characterization Techniques

A multi-technique approach is essential for a thorough characterization of the blend morphology. The most commonly employed techniques are:

• Atomic Force Microscopy (AFM): Provides topographical and phase information of the film surface, revealing details about domain size and surface roughness.

• Transmission Electron Microscopy (TEM): Offers high-resolution imaging of the bulk morphology, allowing for direct visualization of the donor and acceptor domains.

• Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS): A powerful technique for probing the crystallinity, molecular packing, and orientation of the components within the blend film.

Quantitative Morphological Data

The following table summarizes quantitative data on the morphology of various DTS(FBTTh2)2:acceptor blends as reported in the literature.

Acceptor	Processing Conditions	Technique	Domain Size	Roughness (RMS)	Crystallinity/Orientation	Reference
PC71BM	As-cast	AFM	-	0.59 nm	-	[1]
PC71BM	Thermally annealed at 100°C	AFM	500 nm - 1 µm long domains	1.75 nm	-	[1]
PC71BM	0.25 vol% DIO	AFM	Wire-like domains up to ~200 nm long	~2.39 nm	-	[2]
PC71BM	0.25 vol% DIO, annealed at 80°C	AFM	-	~2.27 nm	-	[2]
PC71BM	1.5 vol% DIO	AFM	Smaller features compared to without DMDBS	Reduced with DMDBS	-	[3]
ICBA	As-cast	GIWAXS	-	-	-	[4]
ICBA	0.4% DIO, annealed at 120°C	GIWAXS	-	-	Enhanced π-π stacking	[4]
P(NDI2OD-T2)	Prepared from 80°C solution	TEM	Reduced domain size compared to 20°C solution	-	Improved crystallinity after annealing	[5]

Experimental Protocols

Detailed protocols for the key characterization techniques are provided below.

Atomic Force Microscopy (AFM)

Objective: To investigate the surface topography and phase separation of the DTS(FBTTh2)2:acceptor blend film.

Materials and Equipment:

• AFM instrument (e.g., Bruker Dimension Edge)

• Tapping mode cantilevers

• Sample substrate with the blend film

• Nitrogen-filled glovebox (optional, for air-sensitive samples)

Protocol:

• Sample Preparation:

  • Spin-coat the DTS(FBTTh2)2:acceptor blend solution onto the desired substrate (e.g., ITO/PEDOT:PSS) under controlled conditions.

  • Perform any post-processing steps such as thermal annealing.

• Instrument Setup:

  • Mount the sample onto the AFM stage.

  • Install a tapping mode cantilever.

  • Align the laser onto the cantilever and optimize the photodetector signal.

• Tuning the Cantilever:

  • Perform an automated cantilever tune to determine its resonant frequency and drive amplitude.

• Imaging:

  • Engage the tip onto the sample surface in tapping mode.

  • Set the scan size (e.g., 2 µm x 2 µm or 5 µm x 5 µm) and scan rate (e.g., 1 Hz).[6]

  • Adjust the setpoint and gains to obtain a high-quality image with minimal tip-sample interaction force.

  • Simultaneously acquire height and phase images. The height image provides topographical information, while the phase image can reveal differences in material properties, often corresponding to the donor and acceptor domains.

• Data Analysis:

  • Use the AFM software to flatten the images and perform any necessary corrections.

  • Analyze the images to determine the root-mean-square (RMS) roughness from the height data and the domain sizes from the phase data using line profiles or image analysis software.

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS)

Objective: To determine the crystallinity, molecular packing, and orientation of the DTS(FBTTh2)2 and acceptor molecules in the blend film.

Materials and Equipment:

• Synchrotron X-ray source with a 2D detector

• Goniometer for sample mounting and alignment

• Sample substrate with the blend film

• Helium-filled chamber (to reduce air scattering)

Protocol:

• Sample Preparation:

  • Prepare the blend film on a suitable substrate (e.g., silicon wafer or glass).

• Instrument Setup and Alignment:

  • Mount the sample on the goniometer.

  • Align the sample with respect to the incident X-ray beam.

  • Set the incident angle of the X-ray beam to be close to the critical angle of the film material (typically 0.1° - 0.2°).

• Data Acquisition:

  • Expose the sample to the X-ray beam for a sufficient time to obtain a good signal-to-noise ratio.

  • Collect the 2D scattering pattern on the area detector.

• Data Analysis:

  • Correct the raw 2D data for background scattering and detector geometry.

  • Convert the scattering angles to reciprocal space vectors (q).

  • Analyze the 2D GIWAXS pattern to identify diffraction peaks.

    • Out-of-plane direction (qz): Provides information about the molecular packing perpendicular to the substrate.

    • In-plane direction (qxy): Provides information about the molecular packing parallel to the substrate.

  • Identify the (h00) lamellar stacking peaks and the (010) π-π stacking peaks. The position of these peaks indicates the preferred molecular orientation (face-on or edge-on).

  • Calculate the coherence length from the full width at half maximum (FWHM) of the diffraction peaks using the Scherrer equation to estimate the size of the crystalline domains.

Transmission Electron Microscopy (TEM)

Objective: To directly visualize the bulk morphology and phase separation of the DTS(FBTTh2)2:acceptor blend.

Materials and Equipment:

• TEM instrument (e.g., Titan T12)

• Ultramicrotome with a diamond knife

• TEM grids (e.g., 300 mesh copper grids)

• Epoxy resin kit

• Staining agent (e.g., RuO4 or OsO4, if necessary for contrast enhancement)

Protocol:

• Sample Preparation:

  • Prepare a thick film (around 100-200 nm) of the DTS(FBTTh2)2:acceptor blend on a substrate.

• Embedding:

  • Carefully embed the film in epoxy resin and cure it at an elevated temperature (e.g., 60°C for 12 hours).[7]

• Ultramicrotomy:

  • Trim the embedded sample block to a small trapezoidal shape.

  • Use the ultramicrotome to cut thin sections (50-80 nm) of the film at room temperature or under cryogenic conditions.[7]

  • Float the sections onto a water surface in the ultramicrotome's boat.

• Grid Collection:

  • Carefully pick up the floating sections onto a TEM grid.

  • Allow the grid to dry completely.

• Staining (Optional):

  • If the inherent electron density difference between the donor and acceptor is low, staining may be required to enhance contrast.

  • Expose the grid to the vapor of a staining agent (e.g., RuO4) for a specific duration. The staining agent will preferentially react with one of the components, increasing its electron density.

• Imaging:

  • Insert the TEM grid into the TEM holder and load it into the microscope.

  • Operate the TEM at a suitable accelerating voltage (e.g., 80-200 kV).

  • Acquire bright-field TEM images of the blend morphology. The darker and lighter regions will correspond to the two different phases.

• Data Analysis:

  • Analyze the TEM images to determine the domain sizes, shapes, and connectivity of the donor and acceptor phases.

Visualizations

Caption: Experimental workflow for the morphological characterization of DTS(FBTTh2)2:acceptor blend films.

// Nodes processing [label="Processing Conditions\n(Solvent, Additives, Annealing)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; morphology [label="Blend Morphology\n(Domain Size, Crystallinity, Orientation)", fillcolor="#FBBC05", fontcolor="#202124"]; exciton [label="Exciton Dissociation", fillcolor="#34A853", fontcolor="#FFFFFF"]; transport [label="Charge Transport", fillcolor="#34A853", fontcolor="#FFFFFF"]; recombination [label="Charge Recombination", fillcolor="#EA4335", fontcolor="#FFFFFF"]; performance [label="Device Performance", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges processing -> morphology [label="influences"]; morphology -> exciton [label="enables"]; morphology -> transport [label="facilitates"]; morphology -> recombination [label="suppresses"]; exciton -> performance [label="improves"]; transport -> performance [label="improves"]; recombination -> performance [label="degrades", color="#EA4335"]; } enddot

Caption: Relationship between processing, morphology, and device performance in BHJ solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. fulir.irb.hr [fulir.irb.hr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Decreased domain size of p-DTS(FBTTh2)2/P(NDI2OD-T2) blend films due to their different solution aggregation behavior at different temperatures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Machine learning of atomic force microscopy images of organic solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Measuring the Power Conversion Efficiency of DTS(FBTTh2)2-Based Organic Solar Cells

Introduction

DTS(FBTTh2)2 is a small-molecule organic semiconductor that serves as an electron donor material in the active layer of organic photovoltaic (OPV) devices.[1][2] Its favorable electronic and morphological properties have led to its use in high-efficiency bulk heterojunction (BHJ) solar cells, often blended with a fullerene acceptor like PC71BM.[2][3] The power conversion efficiency (PCE) is the critical metric for evaluating the performance of these devices. This document provides a detailed protocol for the accurate measurement of the PCE of DTS(FBTTh2)2-based organic solar cells, intended for researchers and scientists in the field of organic electronics and photovoltaics.

The PCE of a solar cell is determined from its current density-voltage (J-V) characteristics under standardized illumination conditions.[4][5] The key parameters derived from the J-V curve are the short-circuit current density (Jsc), the open-circuit voltage (Voc), and the fill factor (FF). The PCE is calculated as the ratio of the maximum power output (Pmax) to the incident light power (Pin).

Key Photovoltaic Parameters

The performance of a DTS(FBTTh2)2-based solar cell is characterized by the following parameters, which are extracted from the J-V curve:

• Open-Circuit Voltage (Voc): The maximum voltage generated by the solar cell when the net current is zero.[6]

• Short-Circuit Current Density (Jsc): The maximum current density flowing through the solar cell when the voltage across it is zero.[6]

• Fill Factor (FF): A measure of the "squareness" of the J-V curve, representing the ratio of the maximum power output to the product of Voc and Jsc.[6] A higher FF indicates lower series resistance and higher shunt resistance.[7]

• Power Conversion Efficiency (PCE): The overall efficiency of the solar cell in converting light energy into electrical energy. It is calculated using the following formula:

  PCE (%) = (Voc * Jsc * FF) / Pin * 100

  where Pin is the power density of the incident light (typically 100 mW/cm² under standard test conditions).[4]

Experimental Protocol

This protocol outlines the steps for fabricating a DTS(FBTTh2)2:PC71BM-based organic solar cell and subsequently measuring its power conversion efficiency.

I. Device Fabrication (Inverted Architecture Example)

A common device architecture for DTS(FBTTh2)2-based solar cells is the inverted structure, which often exhibits improved stability.[8] An example of such a structure is: ITO / ZnO / DTS(FBTTh2)2:PC71BM / MoO3 / Ag.

Materials and Reagents:

• Patterned Indium Tin Oxide (ITO)-coated glass substrates

• Zinc Oxide (ZnO) precursor solution

• DTS(FBTTh2)2

• Phenyl-C71-butyric acid methyl ester (PC71BM)[3]

• Chlorobenzene (anhydrous)[9]

• 1,8-diiodooctane (DIO) (optional additive)[9]

• Molybdenum(VI) oxide (MoO3)

• Silver (Ag) evaporation pellets

• Deionized water, acetone, isopropanol (B130326) (for cleaning)

Equipment:

• Spin coater[10]

• Hotplate

• Glovebox with an inert atmosphere (e.g., nitrogen or argon)

• Thermal evaporator

• UV-Ozone cleaner (optional)

Procedure:

• Substrate Cleaning:

  • Sequentially sonicate the patterned ITO substrates in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen.

  • Optional: Treat the substrates with UV-Ozone for 15 minutes to improve the work function of the ITO.

• Electron Transport Layer (ETL) Deposition:

  • Prepare a ZnO precursor solution.

  • Spin-coat the ZnO solution onto the ITO substrate. A typical spin-coating program is 3000 rpm for 30 seconds.

  • Anneal the ZnO-coated substrates on a hotplate at a specified temperature (e.g., 200°C) in air for 15 minutes.

  • Transfer the substrates into a glovebox.

• Active Layer Preparation and Deposition:

  • Prepare a blend solution of DTS(FBTTh2)2 and PC71BM in chlorobenzene. A common weight ratio is 1:1. The total concentration can be around 20 mg/mL.[11]

  • If using an additive, add a small volume percentage of DIO (e.g., 0.5 vol%) to the blend solution to improve the film morphology.[9]

  • Stir the solution at an elevated temperature (e.g., 60°C) for several hours to ensure complete dissolution.

  • Filter the solution through a 0.45 µm PTFE syringe filter.

  • Spin-coat the active layer solution onto the ZnO layer inside the glovebox. A typical spin speed is 1000-1500 rpm for 60 seconds.

  • Anneal the active layer on a hotplate at a temperature typically ranging from 80°C to 120°C for 5-10 minutes to optimize the morphology.

• Hole Transport Layer (HTL) and Metal Electrode Deposition:

  • Transfer the substrates to a thermal evaporator.

  • Deposit a thin layer of MoO3 (typically 5-10 nm) as the HTL.

  • Deposit the top metal electrode, typically silver (Ag), with a thickness of 80-100 nm. The deposition rate should be carefully controlled.

II. Power Conversion Efficiency Measurement

Equipment:

• Solar simulator (Class AAA is recommended) with a light source calibrated to the AM1.5G spectrum and an intensity of 100 mW/cm².[4][5]

• Source measure unit (SMU)

• Probe station with a four-point probe setup to minimize contact resistance.[4]

• Calibrated reference solar cell (e.g., silicon photodiode)

• Aperture mask to define the active area of the device accurately.

Procedure:

• System Calibration:

  • Calibrate the light intensity of the solar simulator to 100 mW/cm² using the calibrated reference solar cell.

• Device Setup:

  • Mount the fabricated DTS(FBTTh2)2 device onto the probe station sample holder.

  • Place an aperture mask with a precisely known area (e.g., 0.04 cm²) over the device to define the active area for measurement. This is crucial for accurate Jsc calculation.

• J-V Curve Measurement:

  • Connect the four-point probes from the SMU to the top and bottom electrodes of the solar cell.

  • Illuminate the device with the calibrated solar simulator.

  • Sweep the voltage from a reverse bias (e.g., -1 V) to a forward bias (e.g., +1.5 V) and measure the corresponding current. The voltage step and sweep rate should be chosen to ensure accurate measurement without introducing artifacts.

  • Record the J-V data. It is recommended to perform both forward and reverse scans to check for hysteresis.

• Data Analysis:

  • Plot the measured current density (J) as a function of the applied voltage (V).

  • From the J-V curve, extract the following parameters:

    • Voc: The voltage at which the current is zero.

    • Jsc: The current density at zero voltage.

    • Pmax: The maximum power point, which is the largest product of J and V on the curve.

  • Calculate the Fill Factor (FF) using the formula: FF = Pmax / (Voc * Jsc).

  • Calculate the Power Conversion Efficiency (PCE) using the formula: PCE (%) = (Voc * Jsc * FF) / 100 mW/cm² * 100.

Data Presentation

The quantitative data obtained from the J-V measurements of multiple DTS(FBTTh2)2 devices should be summarized in a table for clear comparison.

Device ID	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
Device 1	0.81	12.8	68	7.0
Device 2	...	...	...	...
Device 3	...	...	...	...
Average
Std. Dev.

Note: The values in Device 1 are representative and based on literature reports for DTS(FBTTh2)2:PC70BM devices.[12]

Visualizations

Photophysical Processes in a DTS(FBTTh2)2-based BHJ Solar Cell

The operation of a DTS(FBTTh2)2-based organic solar cell involves a series of photophysical steps, from light absorption to charge collection.

Caption: Photophysical processes in a DTS(FBTTh2)2-based solar cell.

Experimental Workflow for PCE Measurement

The following diagram illustrates the systematic workflow for measuring the power conversion efficiency of a fabricated DTS(FBTTh2)2 device.

Caption: Workflow for power conversion efficiency measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 3. researchgate.net [researchgate.net]
• 4. pveducation.org [pveducation.org]
• 5. Standard Test Conditions (STC): definition and problems [sinovoltaics.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ossila.com [ossila.com]
• 10. ossila.com [ossila.com]
• 11. Modification of dry/wet hybrid fabrication method for preparing a perovskite absorption layer on a PCBM electron transport layer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for DTS(FBTTh2)2 in Flexible Organic Electronic Devices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solution-processable small molecule p-type semiconductor, 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole], commonly known as DTS(FBTTh2)2, for its application in flexible organic electronic devices. This document details its use in flexible organic solar cells (OSCs) and organic field-effect transistors (OFETs), providing key performance data and standardized experimental protocols.

Overview of DTS(FBTTh2)2 for Flexible Electronics

DTS(FBTTh2)2 is a donor-acceptor-donor (D-A-D) type small molecule known for its favorable semiconducting properties, including a low bandgap and good solution processability.[1] These characteristics make it a promising candidate for use in flexible electronics, where materials are required to be compatible with solution-based deposition techniques on plastic substrates. Its applications in flexible devices primarily focus on the active layer in organic solar cells and the semiconductor channel in organic field-effect transistors.

Quantitative Data Presentation

The performance of DTS(FBTTh2)2 in flexible organic electronic devices is summarized in the tables below.

Table 1: Performance of Flexible Organic Solar Cells (OSCs) based on DTS(FBTTh2)2

Device Architecture	Acceptor Material	Substrate	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF) (%)	Bending Test Performance
Inverted	PC71BM	PET	5.5	0.78	11.5	61	Data not available

Table 2: Performance of Flexible Organic Field-Effect Transistors (OFETs) based on DTS(FBTTh2)2

Device Architecture	Dielectric Material	Substrate	Hole Mobility (μh) (cm²/Vs)	On/Off Ratio	Threshold Voltage (Vth) (V)	Bending Test Performance
Top-Gate, Bottom-Contact	PMMA	PET	Data not available	Data not available	Data not available	Data not available
Bottom-Gate, Top-Contact	Cytop	PEN	Data not available	Data not available	Data not available	Data not available

Note: Specific quantitative data for the performance of flexible OFETs based on DTS(FBTTh2)2 is currently limited in publicly available literature. The table structure is provided for future data population.

Experimental Protocols

Detailed methodologies for the fabrication and characterization of flexible organic electronic devices utilizing DTS(FBTTh2)2 are provided below.

Fabrication Protocol for a Flexible Organic Solar Cell (OSC)

This protocol describes the fabrication of an inverted flexible OSC with the structure: PET/ITO/ZnO/DTS(FBTTh2)2:PC71BM/MoO₃/Ag.

Materials:

• Substrate: Polyethylene terephthalate (B1205515) (PET) coated with indium tin oxide (ITO)

• Electron Transport Layer (ETL): Zinc oxide (ZnO) nanoparticle solution

• Active Layer: DTS(FBTTh2)2 and PC71BM (1:1 weight ratio) dissolved in chloroform (B151607) with 1,8-diiodooctane (B1585395) (DIO) as an additive (0.5% v/v)

• Hole Transport Layer (HTL): Molybdenum trioxide (MoO₃)

• Top Electrode: Silver (Ag)

• Solvents: Chloroform, isopropanol (B130326)

Equipment:

• Ultrasonic bath

• Spin coater

• Glovebox with integrated thermal evaporator

• Solar simulator (AM 1.5G)

• Source measure unit

Procedure:

• Substrate Cleaning:

  • Cut the PET/ITO substrate to the desired size.

  • Sequentially sonicate the substrate in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrate with a nitrogen gun and treat with UV-ozone for 15 minutes to enhance the wettability of the surface.

• Electron Transport Layer (ETL) Deposition:

  • Spin-coat the ZnO nanoparticle solution onto the ITO surface at 3000 rpm for 30 seconds.

  • Anneal the substrate at 120°C for 10 minutes in air.

• Active Layer Deposition:

  • Prepare a blend solution of DTS(FBTTh2)2 and PC71BM (e.g., 10 mg/mL of each) in chloroform with 0.5% v/v DIO.

  • Stir the solution at 40°C for at least 2 hours in a nitrogen-filled glovebox.

  • Spin-coat the active layer solution onto the ZnO layer at 1500 rpm for 60 seconds.

  • Anneal the film at 80°C for 10 minutes inside the glovebox.

• Hole Transport Layer (HTL) and Electrode Deposition:

  • Transfer the substrate into a thermal evaporator.

  • Deposit a 10 nm thick layer of MoO₃ at a rate of 0.1 Å/s.

  • Deposit a 100 nm thick layer of Ag as the top electrode at a rate of 1 Å/s through a shadow mask to define the active area.

• Encapsulation (Optional but Recommended for Stability):

  • Encapsulate the device using a UV-curable epoxy and a cover glass in a nitrogen atmosphere to prevent degradation from moisture and oxygen.

Characterization Protocol for a Flexible OSC

Procedure:

• Current Density-Voltage (J-V) Measurement:

  • Measure the J-V characteristics of the fabricated solar cell using a solar simulator under standard AM 1.5G illumination (100 mW/cm²).

  • Extract key performance parameters: PCE, Voc, Jsc, and FF.

• Bending Test:

  • Mount the flexible device on a custom-built bending stage with a defined bending radius.

  • Perform repeated bending cycles (e.g., 1000 cycles) at a specific radius (e.g., 5 mm).

  • Measure the J-V characteristics after a set number of bending cycles to evaluate the device's mechanical stability and performance degradation.

Visualizations

Experimental Workflow for Flexible OSC Fabrication

Caption: Workflow for the fabrication of a flexible organic solar cell.

Device Architecture of a Flexible Inverted OSC

Caption: Layered structure of an inverted flexible organic solar cell.

Conclusion

DTS(FBTTh2)2 demonstrates its potential as a valuable small molecule donor for the fabrication of flexible organic electronic devices, particularly organic solar cells. The solution-processability of DTS(FBTTh2)2 is a key advantage for creating lightweight and conformable devices. Further research is required to fully characterize its performance in flexible OFETs and to conduct comprehensive mechanical stability studies to ascertain its durability under various bending conditions. The protocols provided herein offer a standardized starting point for researchers to explore and optimize DTS(FBTTh2)2-based flexible devices.

References

• 1. fkf.mpg.de [fkf.mpg.de]
• 2. Data for: Effect of bending test on the performance of CdTe solar cells on flexible ultra-thin glass produced by MOCVD - Mendeley Data [data.mendeley.com]
• 3. rsc.org [rsc.org]

Applications of DTS(FBTTh₂)₂ in Organic Field-Effect Transistors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

DTS(FBTTh₂)₂, also known as p-DTS(FBTTh₂)₂, is a small-molecule organic semiconductor that has garnered significant interest for its applications in organic electronics, primarily in organic solar cells and photodetectors. Its well-defined chemical structure and potential for high charge carrier mobility also make it a compelling candidate for use in organic field-effect transistors (OFETs). This document provides detailed application notes and protocols for the fabrication and characterization of OFETs based on DTS(FBTTh₂)₂, with a focus on devices utilizing single crystal microwires, which have demonstrated promising performance.

Data Presentation

The performance of OFETs based on DTS(FBTTh₂)₂ is highlighted by the charge carrier mobility achieved in devices incorporating single crystal microwires. A summary of the key performance parameters is provided below.

Parameter	Value	Device Architecture	Active Layer Formation	Reference
Hole Mobility (µ)	≈ 1.8 cm²/V·s	Bottom-Gate, Top-Contact	Self-assembled single crystal microwire from chlorobenzene (B131634) solution	[1]
Channel Length (L)	20 µm	Bottom-Gate, Top-Contact	Self-assembled single crystal microwire from chlorobenzene solution	[1]
Channel Width (W)	≈ 3 µm (microwire width)	Bottom-Gate, Top-Contact	Self-assembled single crystal microwire from chlorobenzene solution	[1]

Experimental Protocols

The following protocols describe the fabrication of OFETs using self-assembled single crystal microwires of DTS(FBTTh₂)₂.

Preparation of DTS(FBTTh₂)₂ Solution

• Materials : DTS(FBTTh₂)₂ powder, Chlorobenzene (anhydrous).

• Procedure :

  • Prepare a solution of DTS(FBTTh₂)₂ in chlorobenzene at a concentration of 1 mg/mL.

  • Gently heat the mixture at 60-80°C while stirring in an inert atmosphere (e.g., nitrogen-filled glovebox) until the DTS(FBTTh₂)₂ is fully dissolved.

  • Filter the solution through a 0.2 µm PTFE syringe filter to remove any particulate impurities.

Self-Assembly of DTS(FBTTh₂)₂ Microwires

• Procedure :

  • Transfer the filtered DTS(FBTTh₂)₂ solution to a small glass vial.

  • Seal the vial and leave it undisturbed at room temperature for 12-24 hours.

  • During this period, single crystal microwires of DTS(FBTTh₂)₂ will self-assemble and precipitate from the solution.

Fabrication of Bottom-Gate, Top-Contact OFETs

This protocol outlines the fabrication of a common OFET architecture.

• Substrate Preparation :

  • Use heavily n-doped silicon wafers with a 300 nm thermally grown silicon dioxide (SiO₂) layer as the substrate. The doped silicon will act as the gate electrode and the SiO₂ as the gate dielectric.

  • Clean the substrates by sequential ultrasonication in deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with an oxygen plasma for 5 minutes to create a hydrophilic surface.

• Microwire Deposition :

  • Carefully drop-cast the solution containing the DTS(FBTTh₂)₂ microwires onto the cleaned Si/SiO₂ substrate.

  • Allow the solvent to evaporate slowly in a controlled environment (e.g., a petri dish) to minimize aggregation of the microwires.

  • Identify individual, well-defined microwires on the substrate using an optical microscope.

• Source and Drain Electrode Deposition :

  • Use a shadow mask to define the source and drain electrodes. The channel length is defined by the gap in the shadow mask.

  • Deposit 50 nm of gold (Au) through the shadow mask via thermal evaporation. A thin (5 nm) layer of chromium (Cr) or titanium (Ti) can be used as an adhesion layer between the SiO₂ and the Au.

  • The resulting device will have a bottom-gate, top-contact architecture where the DTS(FBTTh₂)₂ microwire bridges the source and drain electrodes.

Device Characterization

• Procedure :

  • Place the fabricated OFET device on a probe station.

  • Use a semiconductor parameter analyzer to measure the output and transfer characteristics of the transistor.

  • The hole mobility (µ) can be calculated from the transfer characteristics in the saturation regime using the following equation:

    IDS = (µ * Ci * W) / (2 * L) * (VGS - Vth)²

    where IDS is the drain-source current, Ci is the capacitance per unit area of the gate dielectric, W is the channel width, L is the channel length, VGS is the gate-source voltage, and Vth is the threshold voltage.

Visualizations

Experimental Workflow for OFET Fabrication

Caption: Workflow for DTS(FBTTh₂)₂ Microwire OFET Fabrication.

Logical Relationship of Factors Affecting Device Performance

Caption: Key Factors Influencing the Performance of DTS(FBTTh₂)₂ OFETs.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Efficiency DTS(FBTTh2)2 Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the device architecture, fabrication protocols, and performance characteristics of high-efficiency organic solar cells based on the small molecule donor DTS(FBTTh2)2. The information is intended to guide researchers in the successful fabrication and characterization of these photovoltaic devices.

Device Architecture and Principles

DTS(FBTTh2)2 is a solution-processable small molecule donor material known for its favorable optoelectronic properties and ability to form crystalline domains in a bulk heterojunction (BHJ) active layer. In a typical DTS(FBTTh2)2-based solar cell, it is blended with an electron acceptor, most commonly a fullerene derivative like PC71BM, to form the photoactive layer.

The device architecture generally follows either a conventional or an inverted structure:

• Conventional Architecture: This structure consists of a transparent conductive oxide (TCO) like Indium Tin Oxide (ITO) as the anode, followed by a hole transport layer (HTL), the DTS(FBTTh2)2:acceptor active layer, an electron transport layer (ETL), and a low work function metal cathode.

• Inverted Architecture: In this configuration, the charge collection is reversed. The TCO serves as the cathode with an adjacent ETL, followed by the active layer, an HTL, and a high work function metal anode.

The choice of architecture and interlayer materials significantly impacts device performance by influencing charge extraction, transport, and recombination dynamics at the interfaces.

Performance Data

The following tables summarize the performance of various DTS(FBTTh2)2-based solar cell architectures and processing conditions reported in the literature.

Device Architecture	Acceptor	Processing Conditions	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
Glass/ITO/PEDOT:PSS/p-DTS(FBTTh2)2:PC71BM/TiOx/Al[1]	PC71BM	Standard	-	-	-	6.4
Glass/ITO/PEDOT:PSS/p-DTS(FBTTh2)2:PC71BM/Ba/Al[2]	PC71BM	Barium cathode layer	-	-	75.1	-
Pristine p-DTS(FBTTh2)2:PC71BM[3]	PC71BM	No specialized treatment	0.80	8.13	39.6	2.57
p-DTS(FBTTh2)2:PC70BM with Solvent Vapor Annealing[4]	PC70BM	Solvent Vapor Annealing	-	-	-	6.63
p-DTS(FBTTh2)2:PC71BM with Methanol:1-Chloronaphthalene treatment	PC71BM	Binary solvent treatment	-	-	-	6.5

Experimental Protocols

This section details the protocols for the fabrication and characterization of DTS(FBTTh2)2-based solar cells.

Substrate Cleaning

Proper cleaning of the ITO-coated glass substrates is crucial for device performance and reproducibility.

• Load the ITO substrates into a substrate holder.

• Sequentially sonicate the substrates in a bath of deionized water with detergent (e.g., Hellmanex), deionized water, acetone, and isopropanol (B130326) for 15 minutes each.[5]

• After each sonication step, rinse the substrates thoroughly with deionized water.

• Dry the substrates with a stream of nitrogen gas.

• Immediately before depositing the next layer, treat the substrates with UV-ozone for 15 minutes to remove any remaining organic residues and improve the wettability of the surface.

Hole Transport Layer (HTL) Deposition

For conventional device architecture, a hole transport layer is deposited onto the cleaned ITO substrate. A commonly used HTL is Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS).

• Dispense a filtered PEDOT:PSS solution onto the ITO substrate.

• Spin-coat the solution at 3000-5000 rpm for 30-60 seconds to achieve a uniform film.

• Anneal the substrates on a hotplate at 120-150°C for 10-15 minutes in a nitrogen-filled glovebox.

Active Layer Preparation and Deposition

The active layer is a blend of DTS(FBTTh2)2 and an acceptor molecule.

• Prepare a solution of DTS(FBTTh2)2 and PC71BM in a suitable solvent such as chlorobenzene (B131634) or dichlorobenzene. A common blend ratio is 1:1 by weight, with a total concentration of 20-30 mg/mL.

• If using a solvent additive like 1,8-diiodooctane (B1585395) (DIO), add it to the solution at a concentration of 0.2-3% by volume.

• Stir the solution at an elevated temperature (e.g., 60-80°C) for several hours to ensure complete dissolution.

• Filter the solution through a 0.2 µm PTFE filter.

• In a nitrogen-filled glovebox, spin-coat the active layer solution onto the HTL-coated substrates. Typical spin-coating parameters are 1000-2000 rpm for 40-60 seconds.

• Anneal the active layer film at a temperature between 80°C and 140°C for 5-15 minutes. The optimal annealing temperature and time are critical for achieving the desired morphology and performance.

Electron Transport Layer (ETL) and Cathode Deposition

For conventional architecture, a thin ETL and a metal cathode are deposited on top of the active layer.

• For some device configurations, a thin layer of an electron-transporting material like titanium suboxide (TiOx) or bathocuproine (BCP) is thermally evaporated onto the active layer.

• Deposit the metal cathode, typically Calcium (Ca) followed by Aluminum (Al) or just Al, by thermal evaporation under high vacuum (<10-6 Torr). The typical thicknesses are 20-40 nm for Ca and 80-100 nm for Al.

Device Characterization

• The current density-voltage (J-V) characteristics of the fabricated devices are measured using a solar simulator under AM 1.5G illumination (100 mW/cm²).

• The external quantum efficiency (EQE) is measured to determine the spectrally resolved photocurrent generation.

• The morphology of the active layer can be characterized using techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM).

Visualizations

Device Fabrication Workflow

Caption: Experimental workflow for the fabrication and characterization of DTS(FBTTh2)2 solar cells.

Charge Transport Pathway in a Conventional BHJ Solar Cell

Caption: Energy level diagram illustrating the charge generation and transport mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]
• 5. physicsforums.com [physicsforums.com]

Technical Notes & Optimization

How to improve the efficiency of DTS(FBTTh2)2 solar cells?

Technical Support Center: DTS(FBTTh2)2 Solar Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to enhance the efficiency of DTS(FBTTh2)2-based organic solar cells.

Frequently Asked Questions (FAQs)

Q1: What is DTS(FBTTh2)2 and why is it used in organic solar cells?

DTS(FBTTh2)2, or 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole], is a small molecule donor material used in the active layer of solution-processed bulk heterojunction (BHJ) organic solar cells.[3] It is known for its narrow band-gap, high charge carrier mobility, and good photostability, which contribute to achieving high power conversion efficiencies (PCE). It is typically blended with fullerene acceptors like PC71BM to form the photoactive layer.

Q2: What is a typical device architecture for a DTS(FBTTh2)2 solar cell?

A common device structure is the conventional p-i-n architecture, which consists of multiple layers stacked on top of each other. A representative structure is: ITO / Hole Transport Layer (HTL) / DTS(FBTTh2)2:PC71BM (Active Layer) / Electron Transport Layer (ETL) / Metal Cathode.[4][5]

• ITO (Indium Tin Oxide): Transparent anode.

• HTL (e.g., PEDOT:PSS, MoO3): Facilitates hole collection and transport.[2]

• Active Layer: The blend of DTS(FBTTh2)2 donor and an acceptor (e.g., PC71BM) where light is absorbed and charge is generated.[1][4]

• ETL (e.g., PFN, Ba): Facilitates electron collection and transport.[5][6]

• Cathode (e.g., Al, Ag): Metal electrode for electron collection.[5]

Q3: What are the primary methods to improve the efficiency of DTS(FBTTh2)2 solar cells?

The key to improving efficiency lies in controlling the morphology of the bulk heterojunction active layer.[7][8] This ensures efficient exciton (B1674681) dissociation and charge transport. The most effective methods include:

• Solvent Additives: Using small amounts of high-boiling-point solvents, such as 1,8-diiodooctane (B1585395) (DIO), can significantly improve the nanoscale phase separation and crystallinity of the active layer.[1][3][9]

• Thermal Annealing: Heating the device after fabrication can enhance the crystallinity and ordering of the DTS(FBTTh2)2 molecules, leading to improved charge mobility.[1][3][10]

• Solvent Vapor Annealing (SVA): Exposing the active layer to a solvent vapor atmosphere allows for molecular reorganization into a more ordered state, which can improve crystallinity and the ratio of H- to J-aggregation.[1]

• Interfacial Engineering: Introducing thin interlayer materials, such as Barium (Ba) at the cathode, can enhance charge extraction and reduce recombination, significantly boosting the fill factor (FF).[6]

Q4: What is the significance of H-aggregation vs. J-aggregation in DTS(FBTTh2)2 films?

H-aggregation and J-aggregation refer to different intermolecular packing arrangements. In the context of p-DTS(FBTTh2)2, increasing the degree of H-aggregation has been shown to be an effective way to improve photovoltaic efficiency.[1] Solvent vapor annealing can be used to control the molecular motion of p-DTS(FBTTh2)2, allowing it to form more H-aggregates and thus improve the power conversion efficiency from as low as 2.64% to 6.63%.[1] A balance between the two stacking styles is often necessary for optimal device performance.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Power Conversion Efficiency (PCE)	1. Poor active layer morphology.2. High charge recombination.3. Inefficient charge extraction at electrodes.	1. Optimize Morphology: Introduce a solvent additive like 0.2% 1,8-diiodooctane (DIO) to the active layer solution.[1][3]2. Annealing: Perform post-fabrication thermal annealing or solvent vapor annealing (SVA) to improve crystallinity.[1]3. Interfacial Layers: Add an interlayer, such as a thin (10-20 nm) Barium (Ba) layer, between the active layer and the cathode to improve electron collection and fill factor.[6]
Low Short-Circuit Current (Jsc)	1. Poor light absorption.2. Inefficient exciton dissociation.3. Sub-optimal vertical phase separation.	1. Optimize Active Layer Thickness: Ensure the active layer thickness is sufficient for light absorption without compromising charge extraction (typically 100-350 nm).[4]2. Control Morphology: Use solvent additives (e.g., DIO) or SVA to create well-defined donor/acceptor domains, which enhances exciton splitting.[1][9]3. Improve Vertical Separation: SVA can help create a more favorable vertical distribution of donor and acceptor materials, improving charge collection at the respective electrodes.[1]
Low Open-Circuit Voltage (Voc)	1. High rate of charge recombination.2. Mismatch in energy levels between the active layer and transport layers.	1. Reduce Recombination: Optimize morphology to create pure domains and efficient charge transport pathways, which reduces the chance of bimolecular recombination.[6]2. Select Appropriate Interlayers: Use hole and electron transport layers (HTL/ETL) with energy levels that align well with the HOMO of DTS(FBTTh2)2 (-5.12 eV) and the LUMO of the acceptor, respectively, to minimize energy loss at the interfaces.[2][3]
Low Fill Factor (FF)	1. High series resistance.2. Low shunt resistance.3. Unbalanced charge transport.	1. Improve Electrode Contact: The use of a Ba cathode layer has been shown to dramatically increase FF, potentially up to 75%, by reducing interfacial resistance.[6]2. Enhance Crystallinity: Thermal or solvent annealing improves molecular ordering, which enhances charge mobility and reduces series resistance.[1][11]3. Check for Shorts/Defects: Ensure proper fabrication procedures to avoid pinholes or defects in the active layer that could lower shunt resistance.
Poor Device Reproducibility	1. Inconsistent film formation during spin-coating.2. Degradation of materials or solutions.3. Environmental sensitivity during fabrication.	1. Control Spin-Coating Environment: Maintain a controlled atmosphere (e.g., nitrogen-filled glovebox) to minimize the effects of oxygen and moisture.2. Use Fresh Solutions: Prepare active layer solutions fresh before use, as they can degrade over time.3. Standardize Protocols: Strictly follow standardized protocols for substrate cleaning, solution preparation, and annealing conditions to ensure consistency.

Quantitative Data on Performance Enhancement

The following tables summarize the impact of various optimization techniques on DTS(FBTTh2)2:PC71BM solar cell performance.

Table 1: Effect of Solvent Vapor Annealing (SVA) [1]

Treatment	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
As-cast	0.80	8.13	39.6	2.57
SVA (THF, 180s)	0.81	1.47	34.0	0.40
Optimized SVA	-	-	-	6.63

Table 2: Effect of Solvent Additives (DIO) [1]

Additive	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
None	-	-	-	2.64
0.2% DIO	-	-	-	6.04
0.2% DIO + 2% PDMS	-	-	-	6.59

Table 3: Effect of Barium (Ba) Cathode Interlayer [6]

Ba Layer Thickness	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
0 nm (Control)	0.779	13.51	56.0	-
20 nm	-	-	75.1	-
30 nm	-	-	68.8	8.13

Experimental Protocols

Protocol 1: Standard Device Fabrication with Solvent Additive

This protocol describes the fabrication of a DTS(FBTTh2)2:PC71BM solar cell using 1,8-diiodooctane (DIO) as a processing additive.

• Substrate Cleaning:

  • Sequentially sonicate pre-patterned ITO-coated glass substrates in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-ozone for 20 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrates at 4000 rpm for 40 seconds.

  • Anneal the substrates at 150°C for 15 minutes in air.

• Active Layer Solution Preparation:

  • Prepare a blend solution of DTS(FBTTh2)2 and PC71BM (e.g., in a 1:1 weight ratio) in a suitable solvent like chlorobenzene (B131634) or chloroform (B151607) to a total concentration of 20-25 mg/mL.

  • Add 1,8-diiodooctane (DIO) to the solution, typically 0.2% by volume.[1]

  • Stir the solution overnight at ~50°C in a nitrogen-filled glovebox.

• Active Layer Deposition:

  • Transfer the substrates into the glovebox.

  • Spin-coat the active layer solution onto the HTL at 1000 rpm for 60 seconds.

  • Allow the film to dry slowly in the glovebox.

• Cathode Deposition:

  • Deposit the cathode by thermal evaporation through a shadow mask under high vacuum (<10-6 Torr).

  • First, deposit a thin interlayer of Barium (Ba, ~10 nm) followed by a thicker layer of Aluminum (Al, ~100 nm).[6]

• Device Encapsulation and Characterization:

  • Encapsulate the device to prevent degradation from air and moisture.

  • Measure the current density-voltage (J-V) characteristics under simulated AM 1.5G illumination (100 mW/cm²).

Protocol 2: Post-Fabrication Solvent Vapor Annealing (SVA)

This procedure is performed after the active layer has been deposited but before the cathode is evaporated.

• Fabricate the device up to the active layer deposition step as described in Protocol 1.

• Place the substrate with the active layer film inside a sealed container (e.g., a petri dish).

• Place a small vial containing a solvent (e.g., tetrahydrofuran (B95107) - THF) inside the container, ensuring the liquid does not touch the substrate.[1]

• Seal the container and leave it for a specified time (e.g., 180 seconds). The duration is a critical parameter to optimize.[1]

• Remove the substrate and allow any residual solvent to evaporate.

• Proceed with the cathode deposition as described in Protocol 1.

Visualizations

Diagram 1: General Experimental Workflow

Caption: Workflow for fabricating DTS(FBTTh2)2 solar cells.

Diagram 2: Morphology Optimization Pathways

Caption: Strategies for morphology and performance enhancement.

Diagram 3: Simplified Energy Level Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Tailor-made additives for morphology control in molecular bulk-heterojunction photovoltaics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. delfo-urjc.es [delfo-urjc.es]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Optimizing the donor-acceptor ratio in DTS(FBTTh2)2 blends

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the donor-acceptor ratio in DTS(FBTTh2)2 blends for high-performance organic solar cells.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting donor-acceptor (D:A) ratio for DTS(FBTTh2)2 blends?

A common starting point for DTS(FBTTh2)2 blended with a fullerene acceptor like PC71BM is a weight ratio of 7:3 (donor:acceptor).[1] However, the optimal ratio can be influenced by various factors including the choice of acceptor, solvent, and processing conditions. One study suggests that varying the donor content can fine-tune the solution-to-solid transformation process during film formation.[2]

Q2: How does thermal annealing affect the performance of DTS(FBTTh2)2 based solar cells?

Thermal annealing is a critical step for optimizing the morphology of the active layer. Annealing can improve the crystallinity of the blend, which can enhance charge transport.[3] However, excessive or inappropriate annealing temperatures can have a negative impact on the device performance. For instance, in some systems, thermal annealing can lead to the formation of a polymer wetting layer near the electrode, which increases recombination and reduces charge carrier extraction, thereby decreasing the fill factor (FF) and power conversion efficiency (PCE). It has been shown that power conversion efficiency can increase from 1.8% to 5.8% upon thermal annealing in p-DTS(FBTTh2)2:PC71BM systems.[4]

Q3: What is the role of solvent additives like 1,8-diiodooctane (B1585395) (DIO)?

Solvent additives such as DIO are frequently used to control the nanoscale morphology of the bulk heterojunction (BHJ). Small amounts of DIO can significantly improve device performance by promoting the formation of an optimal interpenetrating network of donor and acceptor domains, which is crucial for efficient exciton (B1674681) dissociation and charge transport. The use of DIO has been reported to increase the power conversion efficiency of p-DTS(FBTTh2)2:PC71BM solar cells to 8%.[4]

Q4: What are common acceptor materials to blend with DTS(FBTTh2)2?

The most commonly used acceptor for DTS(FBTTh2)2 in the literature is the fullerene derivative[5][5]-phenyl-C71-butyric acid methyl ester (PC71BM).[2][4][5][6] Non-fullerene acceptors are also being explored to achieve higher efficiencies and different photophysical properties.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Power Conversion Efficiency (PCE)	Sub-optimal donor-acceptor ratio.	Systematically vary the D:A ratio (e.g., from 1:1 to 3:1) to find the optimal composition for your specific processing conditions.
Poor morphology of the active layer.	Optimize thermal annealing temperature and time. Introduce a solvent additive like DIO (typically 0.25-3 vol%) to improve the blend morphology.[1][4]
Inefficient charge extraction.	Ensure the use of appropriate interfacial layers (e.g., PEDOT:PSS as a hole transport layer and a low work function metal or metal oxide as an electron transport layer).[5][6]
Low Short-Circuit Current (Jsc)	Incomplete light absorption.	Optimize the thickness of the active layer. A thicker active layer can increase absorption but may also lead to higher recombination if the charge carrier mobility is low.
Poor exciton dissociation.	Improve the donor-acceptor interface by optimizing the blend morphology through thermal annealing or the use of solvent additives.
Low Open-Circuit Voltage (Voc)	Mismatch of energy levels between the donor and acceptor.	While the HOMO of DTS(FBTTh2)2 and the LUMO of the acceptor primarily determine the Voc, ensure that the interfacial layers do not introduce energy barriers.
High recombination rates.	Improve the morphology to create more defined pathways for charge transport to the electrodes, thus reducing the likelihood of bimolecular recombination.
Low Fill Factor (FF)	High series resistance or low shunt resistance.	Check the quality of the transparent conductive oxide (TCO) substrate and the metal electrode. Ensure there are no shorting pathways in the device.
Unbalanced charge transport.	Optimize the blend morphology to ensure continuous pathways for both electrons and holes to their respective electrodes.
Poor film quality.	The addition of a high-molecular-weight polymer like polystyrene has been shown to improve film quality and charge extraction.[4]

Data Presentation

Table 1: Impact of Processing Conditions on DTS(FBTTh2)2:PC71BM Solar Cell Performance

Donor:Acceptor Ratio	Additive	Annealing Temperature (°C)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Not Specified	None	As-cast	-	-	-	1.8	[4]
Not Specified	None	Optimized	-	-	-	5.8	[4]
Not Specified	DIO	Optimized	-	-	-	8.0	[4]
7:3	0.25 vol% DIO	Not Specified	-	-	-	6.7	[1]
Not Specified	None	Not Specified	0.80	8.13	39.6	2.57	[1]

Note: The performance of organic solar cells is highly dependent on the specific experimental conditions, including the choice of solvent, substrate, and device architecture. The values presented here are for comparison and highlight the impact of different processing parameters.

Experimental Protocols

1. DTS(FBTTh2)2:PC71BM Solution Preparation

• Dissolve DTS(FBTTh2)2 and PC71BM in a suitable solvent (e.g., chlorobenzene (B131634) or chloroform) at the desired donor:acceptor weight ratio.

• The total concentration of the solution typically ranges from 10 to 25 mg/mL.

• If using a solvent additive like 1,8-diiodooctane (DIO), add it to the solution at a concentration of 0.25-3 vol%.

• Stir the solution overnight at a slightly elevated temperature (e.g., 40-60 °C) to ensure complete dissolution.

• Before use, filter the solution through a 0.45 µm PTFE filter.

2. Device Fabrication (Conventional Structure)

• Start with a pre-cleaned and patterned indium tin oxide (ITO) coated glass substrate.

• Spin-coat a hole transport layer (HTL), such as PEDOT:PSS, onto the ITO substrate and anneal according to the manufacturer's specifications.

• Transfer the substrate into a nitrogen-filled glovebox.

• Spin-coat the DTS(FBTTh2)2:PC71BM active layer solution onto the HTL. The spin speed and time should be optimized to achieve the desired film thickness (typically 80-120 nm).

• If thermal annealing is required, place the substrate on a hotplate inside the glovebox at the desired temperature (e.g., 80-120 °C) for a specified time (e.g., 5-15 minutes).

• Thermally evaporate the top electrode, which typically consists of a low work function metal like calcium (Ca) or barium (Ba) followed by a protective layer of aluminum (Al).[5]

Visualizations

Caption: Experimental workflow for the fabrication and characterization of DTS(FBTTh2)2 based organic solar cells.

Caption: Key factors influencing the performance of DTS(FBTTh2)2 blend solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Troubleshooting low open-circuit voltage in DTS(FBTTh2)2 devices

This technical support guide provides troubleshooting assistance for researchers and scientists encountering low open-circuit voltage (Voc) in DTS(FBTTh2)2-based organic solar cells. The following sections offer frequently asked questions and detailed troubleshooting steps to diagnose and resolve common issues during device fabrication and characterization.

Frequently Asked Questions (FAQs)

Q1: What is a typical open-circuit voltage (Voc) for a DTS(FBTTh2)2 based solar cell?

The open-circuit voltage (Voc) for DTS(FBTTh2)2-based devices is highly dependent on the choice of acceptor material and the device architecture. When paired with a fullerene acceptor like PC70BM, a typical Voc is around 0.81 V.[1] However, by using acceptors with a higher Lowest Unoccupied Molecular Orbital (LUMO) level, such as indene-C60 bis-adduct (ICBA), a significantly higher Voc of approximately 1 V can be achieved.[2]

Q2: What are the primary factors that can lead to a low Voc in organic solar cells?

A low Voc in organic solar cells, including those based on DTS(FBTTh2)2, is generally attributed to energy loss mechanisms within the device. The primary factors include:

• Charge Recombination: This is a dominant loss pathway where electrons and holes recombine before being collected at the electrodes. This can be radiative or, more detrimentally, non-radiative, often occurring at interfaces or at defect sites within the bulk material.[3][4][5][6] Reducing non-radiative recombination is a key strategy for improving Voc.[7]

• Energy Level Mismatch: The Voc is fundamentally related to the energy difference between the Highest Occupied Molecular Orbital (HOMO) of the donor (DTS(FBTTh2)2) and the LUMO of the acceptor.[4] Poor alignment with the energy levels of the electron and hole transport layers can also create barriers to charge extraction and increase interface recombination.[5][8][9]

• Poor Active Layer Morphology: The nanoscale blend morphology of the donor and acceptor materials is crucial. Uncontrolled phase separation, small domain sizes, or lack of crystallinity can create energetic traps and increase recombination pathways.[10][11]

• Material Impurities and Defects: Chemical impurities or structural defects in the active layer or at the interfaces can act as trap states, promoting trap-assisted recombination and reducing the quasi-Fermi level splitting, which directly lowers the Voc.[4][12][13]

• Interfacial Defects: Defects at the interfaces between the active layer and the charge transport layers (ETL and HTL) are a major source of recombination and voltage loss.[8][9][14][15][16]

Troubleshooting Low Open-Circuit Voltage (Voc)

If your DTS(FBTTh2)2 device is exhibiting a Voc that is significantly lower than expected, follow this troubleshooting guide to identify and address the potential causes.

Q3: My Voc is very low (<0.7 V). Where should I start my investigation?

A very low Voc often points to fundamental issues in the device stack or material quality.

Potential Cause 1: Material Quality and Purity Impurities in the DTS(FBTTh2)2 donor or the acceptor material can introduce deep trap states that lead to rapid charge recombination.

• Recommended Action:

  • Verify the purity of your materials using techniques like NMR and mass spectrometry.

  • Ensure solvents used for solution preparation are of high purity and anhydrous.

  • Filter all solutions (e.g., using a 0.2 µm PTFE filter) before deposition to remove particulate contaminants.[17]

Potential Cause 2: Inadequate Active Layer Morphology The morphology of the bulk heterojunction (BHJ) film is critical. Poor film formation can lead to pinholes, high surface roughness, or sub-optimal phase separation.

• Recommended Action:

  • Optimize Spin-Coating Parameters: Adjust spin speed and duration to achieve a uniform, pinhole-free film. A two-step process (slow spread, fast thinning) can improve uniformity.[17]

  • Solvent Selection: Use a solvent in which both donor and acceptor have good solubility to prevent aggregation in the solution.[17] Consider using solvent additives like diiodooctane (DIO), which can improve film crystallinity and performance for DTS(FBTTh2)2.[18]

  • Thermal Annealing: Optimize the post-deposition annealing temperature and time. Annealing can improve the crystallinity and domain ordering of the film but excessive heat can cause degradation or overly large phase separation.[10][11][18]

Q4: I've confirmed my material purity and have a visually good film, but the Voc is still low. What are the next steps?

If the initial checks do not resolve the issue, the problem likely lies with energetic mismatches or recombination at the interfaces.

Potential Cause 3: Poor Interfacial Layers (ETL/HTL) The electron and hole transport layers are critical for efficient charge extraction. Poor quality or improperly chosen transport layers can lead to significant voltage loss at the interfaces.

• Recommended Action:

  • Substrate Cleaning: Implement a rigorous substrate cleaning protocol (e.g., ultrasonication in solvents followed by UV-ozone treatment) to ensure a good surface for layer deposition.[17]

  • Interface Engineering: Ensure the chosen ETL and HTL materials have appropriate energy levels to facilitate charge transfer from the active layer. Mismatched layers can create an energy barrier or act as recombination sites.[5][8][9]

  • Check for Interfacial Defects: The interfaces between the active layer and the transport layers are prone to defects. Ensure uniform and complete coverage of the transport layers to prevent shorts and recombination.[8][16]

Potential Cause 4: Non-Optimal Energetics The ultimate limit of the Voc is set by the HOMO level of the donor and the LUMO level of the acceptor.

• Recommended Action:

  • Verify Energy Levels: If possible, use techniques like Ultraviolet Photoelectron Spectroscopy (UPS) to measure the HOMO level of your DTS(FBTTh2)2 film and ensure it aligns with expected values.

  • Consider the Acceptor: As demonstrated in the literature, switching from PC70BM to an acceptor with a higher LUMO level like ICBA can raise the Voc by over 0.2 V.[2] This confirms the strong dependence of Voc on the donor-acceptor energy offset.

Data Presentation: Material Properties and Device Parameters

The table below summarizes key properties of DTS(FBTTh2)2 and typical performance metrics from the literature to provide a baseline for comparison.

Property / Parameter	Value / Condition	Reference
Material Properties
HOMO Level	-5.12 eV	[18]
LUMO Level	-3.34 eV	[18]
Typical Device Performance
Acceptor Material	PC70BM	[1]
Open-Circuit Voltage (Voc)	0.81 V	[1]
Short-Circuit Current (Jsc)	12.8 mA/cm²	[1]
Fill Factor (FF)	0.68	[1]
Power Conversion Efficiency (PCE)	7.0%	[1]
High-Voc Device Example
Acceptor Material	Indene-C60 bis-adduct (ICBA)	[2]
Open-Circuit Voltage (Voc)	~1.0 V	[2]
Power Conversion Efficiency (PCE)	~5.0%	[2]

Experimental Protocols

1. Active Layer Deposition (Spin-Coating)

This protocol describes a general method for depositing the DTS(FBTTh2)2-based active layer. Parameters should be optimized for specific substrates and acceptor materials.

• Solution Preparation: Prepare a solution of DTS(FBTTh2)2 and the chosen acceptor (e.g., PC70BM or ICBA) in a suitable solvent like chloroform (B151607) or chlorobenzene.[18] A typical concentration is 20-30 mg/mL total solids.

• Filtration: Filter the solution using a 0.2 µm PTFE syringe filter to remove any particulates.[17]

• Substrate Preparation: Ensure the substrate with the underlying transport layer (e.g., PEDOT:PSS) is thoroughly cleaned and pre-heated if necessary.

• Spin-Coating: Deposit the solution onto the substrate. A typical spin-coating program might be 800 rpm for 10 seconds (for spreading) followed by 1500 rpm for 40 seconds (for thinning).

• Annealing: Transfer the substrate to a hotplate in an inert atmosphere (e.g., a nitrogen-filled glovebox). A typical annealing temperature is between 80°C and 120°C for 10-20 minutes to optimize film morphology.[10]

2. Current-Voltage (J-V) Characterization

This protocol is for measuring the key performance metrics of the solar cell.

• Equipment: Use a solar simulator with a calibrated AM1.5G spectrum (100 mW/cm²) and a source measure unit (SMU).

• Device Masking: Use a shadow mask with a precisely known area (e.g., 0.04 cm²) to define the active area of the device and avoid overestimation of the current density.

• Measurement:

  • Light J-V: Scan the voltage from -0.2 V to 1.2 V while the device is illuminated and record the current. Extract Voc (voltage at zero current), Jsc (current at zero voltage), FF, and PCE.

  • Dark J-V: Repeat the scan without illumination. A high reverse-bias leakage current can indicate shunting pathways in the device.[2]

3. Light Intensity Dependent Voc Measurement

This experiment helps diagnose the dominant recombination mechanism.

• Setup: Use the same setup as for J-V characterization, but place a set of neutral density filters between the solar simulator and the device.

• Procedure: Measure the Voc at different light intensities (from 0.01 sun to 1 sun).

• Analysis: Plot Voc versus the natural logarithm of the light intensity (ln(I)). The slope of this line is equal to (n * kT / q), where 'n' is the ideality factor, 'k' is the Boltzmann constant, 'T' is the temperature, and 'q' is the elementary charge.

  • A slope close to kT/q (n=1) suggests bimolecular recombination is dominant.

  • A slope closer to 2kT/q (n=2) indicates that trap-assisted recombination is the primary loss mechanism.[4]

Visualizations

The following diagrams illustrate key concepts for troubleshooting low Voc in DTS(FBTTh2)2 devices.

Caption: Troubleshooting workflow for diagnosing low Voc.

Caption: Energy level diagram illustrating the maximum Voc and recombination loss pathway.

References

• 1. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 2. osti.gov [osti.gov]
• 3. pveducation.org [pveducation.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Non-radiative voltage losses and recombinaton in perovskite solar cells — Fluxim [fluxim.com]
• 7. enlitechnology.com [enlitechnology.com]
• 8. researchgate.net [researchgate.net]
• 9. Impact of Interfacial Layers in Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. Decreased domain size of p-DTS(FBTTh2)2/P(NDI2OD-T2) blend films due to their different solution aggregation behavior at different temperatures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Open-circuit voltage in organic solar cells - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researching.cn [researching.cn]
• 14. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 15. scilit.com [scilit.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. ossila.com [ossila.com]

Reducing charge recombination in DTS(FBTTh2)2 based solar cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers and scientists in optimizing the performance of DTS(FBTTh2)2 based solar cells, with a specific focus on mitigating charge recombination.

Troubleshooting Guide

This guide addresses common problems encountered during the fabrication and characterization of DTS(FBTTh2)2 solar cells, which are often linked to charge recombination issues.

Q1: My device exhibits a low Fill Factor (FF). What are the potential causes and solutions?

A low Fill Factor is often a primary indicator of significant charge recombination. Here are the common causes and troubleshooting steps:

• Poor Morphology of the Active Layer: An unoptimized morphology of the DTS(FBTTh2)2:acceptor blend is a major reason for a low FF. This can lead to inefficient charge transport and increased recombination.

  • Solution: Optimize the blend morphology using solvent additives. 1,8-diiodooctane (B1585395) (DIO) is a commonly used additive that can improve the crystallinity of the active layer.[1] Experiment with different concentrations of DIO (e.g., 0.2-1.0 vol%) to find the optimal ratio for your specific donor-acceptor system.

  • Solution: Employ post-fabrication annealing treatments. Both thermal annealing and solvent vapor annealing (SVA) can enhance the crystallinity and phase separation of the active layer, leading to improved charge transport and reduced recombination.[2]

• High Series Resistance (Rs): A high series resistance can also contribute to a low FF.

  • Solution: Ensure all connections in your measurement setup are secure. Check the quality of your transparent conducting oxide (TCO) substrate and the thickness and conductivity of your electrode layers.

• Low Shunt Resistance (Rsh): A low shunt resistance provides an alternative pathway for current, reducing the FF.

  • Solution: Inspect the device for any pinholes or short circuits. Ensure proper fabrication procedures to maintain the integrity of each layer.

Q2: The Power Conversion Efficiency (PCE) of my solar cell is lower than expected. How can I improve it?

Low PCE can result from a combination of factors, with charge recombination being a significant contributor.

• Sub-optimal Active Layer Morphology: As with a low FF, a poorly formed active layer will result in inefficient charge generation and collection.

  • Solution: Refer to the solutions for a low FF, including the use of solvent additives and annealing techniques to optimize the morphology.[2] Studies have shown that SVA can significantly improve the PCE of DTS(FBTTh2)2-based solar cells from approximately 2.6% to 6.6%.[2]

• Energy Level Mismatch: A misalignment of the HOMO and LUMO energy levels between DTS(FBTTh2)2 and the acceptor can hinder efficient charge separation.

  • Solution: While the choice of materials is a fundamental aspect of the experiment, ensure you are using an appropriate acceptor with well-matched energy levels for DTS(FBTTh2)2.

• Inefficient Charge Extraction: Even with good charge generation, inefficient extraction at the electrodes can limit PCE.

  • Solution: Utilize appropriate interfacial layers (hole transport layer - HTL, and electron transport layer - ETL) to facilitate charge extraction and block opposing charge carriers, thereby reducing interfacial recombination.

Q3: My device performance is inconsistent across different batches. What could be the cause?

Inconsistent device performance is often due to variations in experimental conditions.

• Variability in Film Deposition: Minor changes in spin-coating speed, acceleration, or solution concentration can lead to different film thicknesses and morphologies.

  • Solution: Carefully control and document all fabrication parameters for each device. Use a consistent and well-calibrated spin-coater.

• Environmental Factors: Changes in ambient humidity and temperature can affect the drying kinetics of the solvent and influence the final morphology of the active layer.

  • Solution: Fabricate devices in a controlled environment, such as a glovebox with stable humidity and temperature.

• Aging of Solutions: The DTS(FBTTh2)2:acceptor solution may change over time.

  • Solution: Prepare fresh solutions for each batch of devices to ensure consistency.

Frequently Asked Questions (FAQs)

Q1: What is charge recombination and how does it affect my solar cell?

Charge recombination is a process where photogenerated electrons and holes recombine before they can be collected at the electrodes. This process is a major loss mechanism in organic solar cells and negatively impacts all key device parameters: the open-circuit voltage (Voc), short-circuit current (Jsc), and Fill Factor (FF), ultimately lowering the Power Conversion Efficiency (PCE).

Q2: What are the main types of charge recombination in DTS(FBTTh2)2 based solar cells?

There are two primary types of non-geminate recombination to consider:

• Bimolecular Recombination: This occurs when a free electron and a free hole, originating from different photons, meet and recombine within the bulk of the active layer.

• Trap-Assisted Recombination: This happens when a free charge carrier is trapped by a defect state within the material and then recombines with a free carrier of the opposite polarity.

Q3: How can I experimentally measure charge recombination in my devices?

Several techniques can be used to probe charge recombination dynamics:

• Transient Photovoltage (TPV): This technique measures the decay of the open-circuit voltage after a small light perturbation. The decay time constant is related to the charge carrier lifetime.[3][4][5][6][7]

• Open-Circuit Voltage Decay (OCVD): This method involves monitoring the decay of Voc over time after the illumination is turned off.

• Impedance-Photocurrent Device Analysis (IPDA): This is a steady-state technique that can quantitatively characterize the competition between charge extraction and recombination under operational conditions.

Q4: How do solvent additives like DIO help in reducing charge recombination?

Solvent additives like 1,8-diiodooctane (DIO) can significantly influence the morphology of the DTS(FBTTh2)2:acceptor blend during film formation.[1] By selectively dissolving one component more than the other, DIO promotes the formation of more crystalline and well-defined donor and acceptor domains. This improved morphology facilitates more efficient charge transport to the electrodes and reduces the likelihood of electrons and holes meeting and recombining. The effect of DIO on the performance of polymer solar cells has been shown to increase the power conversion efficiency.[8]

Q5: What is the role of thermal and solvent vapor annealing in mitigating charge recombination?

• Thermal Annealing: Heating the device after fabrication provides thermal energy to the molecules in the active layer, allowing them to rearrange into a more ordered and thermodynamically favorable morphology. This can lead to increased crystallinity and better phase separation, which enhances charge transport and reduces recombination.

• Solvent Vapor Annealing (SVA): Exposing the active layer to a solvent vapor after deposition allows for controlled swelling and re-organization of the blend morphology.[2] This can lead to a more optimized nanostructure with improved pathways for charge extraction, thereby minimizing recombination. SVA has been shown to be an effective method for improving the crystallinity and H-aggregation of p-DTS(FBTTh2)2 in the blend film.[2]

Data Presentation

Table 1: Impact of Solvent Vapor Annealing (SVA) on p-DTS(FBTTh2)2:PC71BM Solar Cell Performance

Treatment	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
Pristine	0.80	8.13	39.6	2.57
SVA	N/A	N/A	N/A	6.63

Data extracted from a study on increasing H-aggregation of p-DTS(FBTTh2)2.[2] Note: Specific Voc, Jsc, and FF values for the SVA-treated device were not provided in the source.

Experimental Protocols

1. Fabrication of DTS(FBTTh2)2:PC71BM Solar Cells

This protocol outlines a general procedure for fabricating inverted DTS(FBTTh2)2 based solar cells.

• Substrate Cleaning:

  • Sequentially sonicate pre-patterned ITO-coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 20 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a PEDOT:PSS solution.

  • Spin-coat the PEDOT:PSS solution onto the cleaned ITO substrates at 4000 rpm for 40 seconds.

  • Anneal the substrates at 150°C for 15 minutes in air.

• Active Layer Deposition:

  • Prepare a solution of DTS(FBTTh2)2:PC71BM (or another suitable acceptor) in a suitable solvent like chlorobenzene (B131634) or dichlorobenzene. A common blend ratio is 1:1 by weight.

  • If using a solvent additive like DIO, add the desired volume percentage to the solution.

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the active layer solution onto the HTL at a pre-optimized speed (e.g., 1000-2000 rpm) for 60 seconds.

• Post-Processing (Optional but Recommended):

  • Thermal Annealing: Transfer the devices to a hotplate inside the glovebox and anneal at a specific temperature (e.g., 80-120°C) for a set duration (e.g., 10 minutes).

  • Solvent Vapor Annealing: Place the devices in a sealed chamber containing a small amount of a chosen solvent (e.g., tetrahydrofuran) for a specific time (e.g., 3 minutes).[2]

• Electron Transport Layer (ETL) and Electrode Deposition:

  • Deposit a thin layer of an ETL, such as Ca or Ba, followed by a thicker layer of Al (e.g., 100 nm) via thermal evaporation under high vacuum (< 10⁻⁶ Torr). The deposition rate should be carefully controlled.

2. Transient Photovoltage (TPV) Measurement

This protocol describes a typical TPV measurement to determine charge carrier lifetime.

• Device Connection: Connect the solar cell to an oscilloscope with a high-impedance probe.

• Steady-State Illumination: Illuminate the device with a variable-intensity white light source (e.g., a solar simulator or an LED) to establish a steady-state open-circuit voltage (Voc).

• Pulsed Laser Perturbation: Superimpose a short, low-intensity laser pulse (e.g., from a nitrogen or diode laser) onto the steady-state illumination. The laser pulse should be short enough to not significantly alter the overall charge carrier density.

• Voltage Decay Measurement: Record the transient decay of the photovoltage perturbation using the oscilloscope.

• Data Analysis: Fit the voltage decay curve to a single exponential function to extract the time constant (τ), which represents the charge carrier lifetime at that specific Voc.

• Varying Light Intensity: Repeat the measurement at different steady-state light intensities to obtain the charge carrier lifetime as a function of charge carrier density (which is related to Voc).

Mandatory Visualizations

Caption: Experimental workflow for the fabrication and characterization of DTS(FBTTh2)2 based solar cells.

Caption: Key processes in a DTS(FBTTh2)2 solar cell, highlighting charge recombination pathways.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Overcoming the Limitations of Transient Photovoltage Measurements for Studying Recombination in Organic Solar Cells - JuSER [juser.fz-juelich.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. [1905.07303] A Theoretical Perspective on Transient Photovoltage and Charge Extraction Techniques [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing DTS(FBTTh2)2 Organic Solar Cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working to improve the fill factor (FF) of DTS(FBTTh2)2-based organic solar cells.

FAQs and Troubleshooting

Issue 1: Low Fill Factor (< 60%) in Fabricated Devices

Question: My DTS(FBTTh2)2:PC71BM solar cell exhibits a low fill factor, even though the open-circuit voltage (Voc) and short-circuit current (Jsc) seem reasonable. What are the potential causes and how can I troubleshoot this?

Answer: A low fill factor is often indicative of issues related to charge transport and extraction, which can stem from several factors. Here’s a step-by-step guide to diagnose and address the problem:

• Morphology of the Active Layer: The nanoscale morphology of the DTS(FBTTh2)2:PC71BM blend is critical for efficient charge separation and transport. An unfavorable morphology can lead to high charge recombination rates and increased series resistance, both of which reduce the fill factor.

  • Troubleshooting:

    • Solvent Additives: The use of solvent additives, such as 1,8-diiodooctane (B1585395) (DIO), is a common strategy to control the morphology.[1] DIO can help to induce a more favorable phase separation between the donor and acceptor materials.[2] Start by incorporating a small percentage of DIO (e.g., 0.2-1.0 vol%) into the active layer solution.

    • Thermal Annealing: Post-deposition thermal annealing can improve the crystallinity of DTS(FBTTh2)2 and optimize the blend morphology.[1] However, excessive annealing temperatures or durations can lead to large-scale phase separation and a decrease in performance.

• Series and Shunt Resistance: High series resistance (Rs) and low shunt resistance (Rsh) are common culprits for a low fill factor.

  • Troubleshooting:

    • Series Resistance: High Rs can be caused by poor contacts between the active layer and the electrodes, or by the bulk resistance of the layers themselves. Ensure your electrodes are deposited correctly and that the interfacial layers (e.g., PEDOT:PSS, ZnO) are of high quality.

    • Shunt Resistance: Low Rsh often points to leakage pathways or "shorts" in the device. This can be due to pinholes in the active layer or defects at the edges of the device. Ensure a clean fabrication environment and consider device isolation techniques.

Issue 2: Inconsistent Device Performance and Reproducibility

Question: I'm observing significant variations in the fill factor and overall efficiency between different batches of DTS(FBTTh2)2 solar cells. How can I improve the reproducibility of my experiments?

Answer: Lack of reproducibility is a common challenge in organic solar cell fabrication. Strict control over experimental parameters is key to achieving consistent results.

• Solution Preparation:

  • Troubleshooting: Ensure that the DTS(FBTTh2)2 and PC71BM are fully dissolved in the host solvent (e.g., chlorobenzene (B131634) or dichlorobenzene) before spin-coating. Use a hot plate and magnetic stirrer to aid dissolution, and filter the solution before use to remove any particulates.

• Spin-Coating Parameters:

  • Troubleshooting: The spin-coating speed and time directly influence the thickness and uniformity of the active layer. Calibrate your spin-coater and maintain consistent parameters for all devices.

• Environmental Control:

  • Troubleshooting: The ambient conditions (humidity, temperature) during fabrication can affect film formation. Whenever possible, fabricate devices in a controlled environment, such as a nitrogen-filled glovebox.

Quantitative Data Summary

The following tables summarize key quantitative data from the literature on optimizing DTS(FBTTh2)2 solar cells.

Table 1: Effect of Solvent Additive (DIO) on Device Performance

Donor:Acceptor	Additive (vol%)	Jsc (mA/cm²)	Voc (V)	FF (%)	PCE (%)
DTS(PTTh2)2:PC70BM	0	12.8	0.81	68	7.0
p-DTS(FBTTh2)2:ICBA	0	-	-	-	-
p-DTS(FBTTh2)2:ICBA	0.2	-	-	-	-
p-DTS(FBTTh2)2:ICBA	0.4	-	-	-	-
p-DTS(FBTTh2)2:ICBA	0.6	-	-	-	-

Note: Specific performance values for p-DTS(FBTTh2)2:ICBA with varying DIO content were not provided in the search results but the use of DIO was investigated.[3]

Table 2: Effect of Thermal Annealing on Device Performance

Annealing Temperature (°C)	Jsc (mA/cm²)	Voc (V)	FF (%)	PCE (%)
As-cast	-	-	-	-
80	-	-	-	-
100	-	-	-	-

Note: While the provided search results mention the use of thermal annealing at 80°C and 100°C for morphology control, specific device performance data at these temperatures was not available.[2]

Experimental Protocols

Protocol 1: Fabrication of DTS(FBTTh2)2:PC71BM Bulk Heterojunction Solar Cells

This protocol outlines a general procedure for the fabrication of conventional architecture organic solar cells.

• Substrate Cleaning:

  • Sequentially sonicate pre-patterned ITO-coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen and then treat with UV-ozone for 15 minutes to improve the wettability and work function of the ITO.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered aqueous dispersion of PEDOT:PSS onto the ITO substrates at 4000 rpm for 40 seconds.

  • Anneal the substrates on a hotplate at 150°C for 10 minutes in air.

• Active Layer Deposition:

  • Prepare a blend solution of DTS(FBTTh2)2:PC71BM (e.g., in a 1:1.5 weight ratio) in chlorobenzene at a total concentration of 25 mg/mL.

  • If using a solvent additive, add the desired volume percentage of DIO to the blend solution.

  • Heat the solution at 60°C and stir for at least 2 hours to ensure complete dissolution.

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer at 1000 rpm for 60 seconds.

• Cathode Deposition:

  • Transfer the substrates to a thermal evaporator.

  • Deposit a thin layer of a low work function metal (e.g., 10 nm of Calcium) followed by a thicker layer of Aluminum (e.g., 100 nm) at a pressure below 10^-6 Torr.

• Device Encapsulation and Characterization:

  • Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent degradation from air and moisture.

  • Measure the current density-voltage (J-V) characteristics under simulated AM1.5G illumination (100 mW/cm²).

Visualizations

Caption: Experimental workflow for the fabrication of DTS(FBTTh2)2 organic solar cells.

Caption: Troubleshooting flowchart for addressing low fill factor in DTS(FBTTh2)2 solar cells.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Photostability of DTS(FBTTh2)2

Welcome to the technical support center for DTS(FBTTh2)2, a leading donor material in organic electronics. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the enhancement of its photostability.

Frequently Asked Questions (FAQs)

Q1: What is DTS(FBTTh2)2 and why is its photostability important?

DTS(FBTTh2)2, also known as 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), is a small molecule donor material widely used in high-efficiency organic solar cells (OSCs). Its photostability, or resistance to degradation under light exposure, is a critical factor for the long-term performance and commercial viability of these devices. Photodegradation can lead to a decrease in power conversion efficiency (PCE) over time.

Q2: What are the primary mechanisms of photodegradation in DTS(FBTTh2)2-based devices?

While the exact photodegradation pathways for DTS(FBTTh2)2 are a subject of ongoing research, studies on similar organic photovoltaic materials suggest several potential mechanisms:

• Photo-oxidation: In the presence of oxygen and light, reactive oxygen species (ROS) can be generated, which can then attack the conjugated backbone of the DTS(FBTTh2)2 molecule, disrupting its electronic properties.

• Interface Degradation: Research has indicated a direct relationship between solar cell degradation and the anode interface in p-DTS(FBTTh2)2 based devices.[2] Instabilities at the interface between the active layer and the charge transport layers can lead to increased recombination and reduced device lifetime.

• Morphological Changes: Prolonged light exposure can induce changes in the nanostructure of the DTS(FBTTh2)2:acceptor blend, leading to phase separation and reduced charge transport efficiency.

Q3: What are the main strategies to improve the photostability of DTS(FBTTh2)2?

Several strategies can be employed to enhance the photostability of DTS(FBTTh2)2-based devices. These can be broadly categorized as:

• Additive Engineering: Incorporating stabilizing additives into the active layer.

• Encapsulation: Protecting the device from environmental factors like oxygen and moisture.

• Interfacial Engineering: Modifying the interfaces between the active layer and other device layers.

Troubleshooting Guides

Issue 1: Rapid initial performance drop ("burn-in") under illumination.

Possible Cause:

• Photo-induced morphological changes in the active layer.

• Trapping of charge carriers at defect sites.

Troubleshooting Steps:

• Solvent Vapor Annealing (SVA): SVA can be an effective method to improve the crystallinity and molecular packing of DTS(FBTTh2)2, which can enhance photostability.[1]

• Additive Incorporation: Consider adding a small amount of a processing additive like 1,8-diiodooctane (B1585395) (DIO) to the blend solution. This can help optimize the morphology of the active layer for improved stability.[4]

• Thermal Annealing: Post-fabrication thermal annealing can also help to stabilize the morphology of the active layer.

Issue 2: Gradual degradation of device performance over long-term light exposure.

Possible Cause:

• Photo-oxidation of the DTS(FBTTh2)2 molecule.

• Degradation of the fullerene acceptor (e.g., PC71BM).

• Moisture and oxygen ingress into the device.

Troubleshooting Steps:

• Incorporate UV Absorbers: Add a UV absorber to the active layer formulation. These molecules absorb high-energy UV photons and dissipate the energy as heat, preventing them from damaging the active layer components.

• Utilize Triplet State Quenchers: Photodegradation can be mediated by the formation of long-lived triplet excitons. Incorporating a triplet state quencher can provide a pathway for these excitons to return to the ground state without causing chemical reactions.

• Implement Robust Encapsulation: Use high-barrier encapsulation films to prevent the ingress of oxygen and water, which are major contributors to long-term degradation.

Data Presentation

Table 1: Comparison of Photostability Enhancement Strategies (Hypothetical Data)

Strategy	Additive/Material	T80 Lifetime (hours)	Initial PCE (%)	Final PCE (%)	Reference
Control (No Additive)	None	500	8.5	6.8	N/A
UV Absorber	Tinuvin CarboProtect	1200	8.3	7.5	Fictional
Triplet Quencher	Phenyl-C61-butyric acid methyl ester (PCBM)	900	8.4	7.2	Fictional
Encapsulation	Glass-to-glass with epoxy edge seal	> 2000	8.5	8.2	Fictional

Note: The data in this table is hypothetical and for illustrative purposes. Actual performance will depend on specific experimental conditions.

Experimental Protocols

Protocol 1: Incorporation of a UV Absorber into the DTS(FBTTh2)2:PC71BM Active Layer

Objective: To prepare a DTS(FBTTh2)2:PC71BM blend solution containing a UV absorber for improved photostability.

Materials:

• DTS(FBTTh2)2

• PC71BM

• Chlorobenzene (B131634) (or other suitable solvent)

• UV Absorber (e.g., a benzophenone (B1666685) or triazine-based absorber)

• Magnetic stirrer and hotplate

• Inert atmosphere glovebox

Procedure:

• In a glovebox, prepare a stock solution of the UV absorber in chlorobenzene (e.g., 10 mg/mL).

• Prepare the DTS(FBTTh2)2:PC71BM blend solution at the desired concentration and ratio (e.g., 1:1.2 by weight in chlorobenzene).

• To the DTS(FBTTh2)2:PC71BM blend solution, add the UV absorber stock solution to achieve the desired final concentration (e.g., 0.5-2% by weight relative to the total solids).

• Stir the final solution on a hotplate at a slightly elevated temperature (e.g., 40-50 °C) for at least 2 hours to ensure complete dissolution and mixing.

• The solution is now ready for spin-coating the active layer.

Protocol 2: Accelerated Photostability Testing (ISOS-L-2)

Objective: To evaluate the photostability of DTS(FBTTh2)2-based solar cells under accelerated aging conditions.

Equipment:

• Solar simulator with AM1.5G spectrum

• Source measure unit (SMU)

• Temperature-controlled stage

• Nitrogen-filled enclosure or glovebox

Procedure:

• Encapsulate the fabricated solar cells to minimize extrinsic degradation.

• Measure the initial current-voltage (J-V) characteristics of the devices in the dark and under 1-sun illumination (100 mW/cm²).

• Place the devices on a temperature-controlled stage (e.g., set to 65 °C) inside a nitrogen-filled enclosure.

• Continuously illuminate the devices with the solar simulator at 1-sun intensity.

• Periodically (e.g., every hour for the first 10 hours, then every 10 hours) interrupt the continuous illumination to measure the J-V characteristics.

• Monitor the key photovoltaic parameters (PCE, Jsc, Voc, FF) as a function of illumination time.

• The T80 lifetime is defined as the time it takes for the PCE to decrease to 80% of its initial value.

Mandatory Visualizations

Caption: Simplified photodegradation pathways for DTS(FBTTh2)2.

Caption: Experimental workflow for enhancing and testing photostability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Low-temperature strain-free encapsulation for perovskite solar cells and modules passing multifaceted accelerated ageing tests - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ossila.com [ossila.com]

Impact of solvent purity on DTS(FBTTh2)2 device performance

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers working with the small-molecule donor DTS(FBTTh2)2, focusing on the critical impact of solvent purity on device performance.

Frequently Asked Questions (FAQs)

Q1: My DTS(FBTTh2)2-based organic solar cell (OSC) has significantly lower Power Conversion Efficiency (PCE) than reported values. What are the likely causes related to my solvent?

A1: Low PCE is a common issue often traced back to the processing solvent. Solvent impurities can negatively affect the active layer's morphology and electronic properties. Key factors include:

• Presence of Water: Water is a major impurity that can lead to aggregation of the active layer components, creating a non-optimal morphology for charge separation and transport. It can also quench excitons and act as a charge trap.

• Dissolved Oxygen: Oxygen can act as a trap for electrons, increasing recombination rates and reducing the short-circuit current (Jsc) and fill factor (FF).

• Peroxides and Acidic Impurities: Often present in ethers or other solvents, these can degrade the active layer materials and introduce deep trap states, severely hindering device performance.[1]

• Other Organic Impurities: Contaminants from the solvent manufacturing process or cross-contamination in the lab can disrupt the delicate nanoscale phase separation required for efficient bulk heterojunction (BHJ) solar cells.[2]

Q2: I'm observing poor film quality (e.g., pinholes, aggregation, "comet tails") after spin-coating the DTS(FBTTh2)2 active layer. Can solvent purity be the cause?

A2: Absolutely. While spin-coating parameters are important, solvent purity plays a crucial role in achieving a uniform, high-quality thin film.

• Particulate Matter: Undissolved impurities or dust in the solvent can act as nucleation sites, causing visible defects and shorting the device.

• Low Purity Solvents: Solvents of lower purity may contain a mixture of isomers or other compounds with different boiling points and surface tensions. This can lead to uneven drying during the spin-coating process, resulting in the morphological defects you're observing.

• Water Content: As mentioned, excess water can alter the solubility of DTS(FBTTh2)2 and the acceptor material, leading to premature aggregation in the solution, which then deposits as non-uniformities on the substrate.

Q3: How do I know if my solvent is pure enough for fabricating high-performance devices?

A3: For organic electronics, it is recommended to use the highest purity solvents available (e.g., anhydrous, ≥99.8%). However, even sealed bottles can get contaminated over time once opened.

• Initial Check: Use solvents from freshly opened bottles from reputable suppliers.

• Verification: For rigorous experiments, solvent purity can be checked using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to identify volatile organic impurities or Karl Fischer titration for precise water content measurement.

• Best Practice: If you are seeing inconsistent results or low device performance, implementing a standard solvent purification protocol is the most reliable approach, even with high-purity commercial solvents.[3]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving issues related to solvent purity.

Problem: Low and/or Inconsistent Device Performance (PCE, FF, Jsc)

This workflow helps identify if solvent purity is the root cause of poor device performance.

Caption: Troubleshooting workflow for low device performance.

Impact of Solvent Purity on Performance: A Comparison

The following table illustrates the expected impact of using a standard (e.g., 99%) versus a high-purity, anhydrous (>99.9%, <10 ppm H₂O) solvent for a typical DTS(FBTTh2)2:PC₇₁BM device architecture.[4]

Parameter	Standard Purity Solvent	High-Purity Anhydrous Solvent	Probable Reason for Difference
PCE (Power Conversion Efficiency)	2-4%	6-8%	Impurities act as recombination centers and disrupt film morphology, hindering overall efficiency.[1][5]
Voc (Open-Circuit Voltage)	0.78 - 0.80 V	0.80 - 0.82 V	Less affected, but trap states introduced by impurities can slightly lower the Voc.
Jsc (Short-Circuit Current)	6 - 8 mA/cm²	11 - 13 mA/cm²	Improved morphology and reduced charge traps lead to more efficient exciton (B1674681) dissociation and charge transport.[5]
FF (Fill Factor)	0.40 - 0.50	0.65 - 0.70	Fewer trap states and better charge extraction pathways reduce series resistance and increase shunt resistance.
Film Quality	Often hazy, pinholes	Uniform, smooth, defect-free	Impurities and water content interfere with ideal crystallization and phase separation during solvent evaporation.[2]

Note: Values are representative and can vary based on the specific device architecture, acceptor material, and processing conditions.

Experimental Protocols

Protocol 1: Solvent Purification

This protocol details the purification of common solvents like chlorobenzene (B131634) (CB) or chloroform (B151607) used for DTS(FBTTh2)2 solutions.[3]

Objective: To remove water, oxygen, and other chemical impurities.

Materials:

• Solvent to be purified (e.g., Chlorobenzene)

• Drying agent (e.g., Calcium Hydride (CaH₂), activated molecular sieves (3Å))

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Inert gas (Argon or Nitrogen) with bubbler

• Heating mantle

• Schlenk line or glovebox for storage

Procedure:

• Pre-drying: Add the solvent to a round-bottom flask. Add the drying agent (e.g., CaH₂ for chlorinated solvents). Caution: CaH₂ reacts exothermically with water.

• Refluxing: Heat the mixture to reflux under an inert atmosphere (Ar or N₂) for 4-6 hours. This allows the drying agent to react completely with any water.

• Distillation: After refluxing, allow the setup to cool slightly. Arrange the apparatus for distillation. Heat the flask to distill the solvent, collecting the fraction that boils at the correct temperature (e.g., 131-132 °C for Chlorobenzene). Discard the first and last 10% of the distillate.

• Degassing: To remove dissolved oxygen, bubble a gentle stream of inert gas (Ar or N₂) through the collected, purified solvent for 20-30 minutes.

• Storage: Store the purified, degassed solvent over activated molecular sieves in a sealed container (e.g., a Schlenk flask) under an inert atmosphere, preferably inside a glovebox.

Caption: A typical workflow for purifying organic solvents.

Protocol 2: Standard Fabrication of a DTS(FBTTh2)2:PC₇₁BM Solar Cell

Objective: To provide a baseline fabrication process where solvent purity is a controlled variable.

Procedure:

• Substrate Cleaning: Sequentially sonicate pre-patterned ITO-coated glass substrates in detergent, deionized water, acetone, and isopropanol (B130326) (15 minutes each). Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

• Hole Transport Layer (HTL): Spin-coat a PEDOT:PSS solution onto the cleaned ITO substrates and anneal at 140°C for 10 minutes in air. Transfer substrates into a nitrogen-filled glovebox.

• Active Layer Preparation: Dissolve DTS(FBTTh2)2 and PC₇₁BM (e.g., in a 1:1.2 weight ratio) in your high-purity, anhydrous chlorobenzene to a total concentration of ~20-25 mg/mL. Stir the solution on a hotplate at ~60°C for at least 4 hours inside the glovebox. Cool to room temperature before use.

• Active Layer Deposition: Spin-coat the active layer solution onto the HTL. The spin speed and time should be optimized to achieve a desired thickness (typically 80-100 nm).

• Thermal/Solvent Annealing (Optional but Recommended): Anneal the films as required. Thermal annealing or solvent vapor annealing can be used to optimize the film morphology and crystallinity.[5]

• Cathode Deposition: Deposit the cathode (e.g., Calcium followed by Aluminum, or Barium[4]) via thermal evaporation through a shadow mask in a high-vacuum chamber (<10⁻⁶ Torr).

• Encapsulation and Testing: Encapsulate the device to prevent degradation from air and moisture. Characterize the device performance using a solar simulator under AM 1.5G illumination.

References

• 1. Defects in solution-processed dithienylsilole-based small-molecule photovoltaic thin-films | Semantic Scholar [semanticscholar.org]
• 2. Decreased domain size of p-DTS(FBTTh2)2/P(NDI2OD-T2) blend films due to their different solution aggregation behavior at different temperatures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Summary of Common Organic Solvent Purification Methods Used in Laboratories | Universal Lab Blog [universallab.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Phase separation and domain size control in DTS(FBTTh2)2 blends

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with DTS(FBTTh2)2 blends. The information provided is intended to assist in controlling phase separation and domain size during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the ideal domain size for DTS(FBTTh2)2 blend active layers in organic solar cells?

An ideal morphology for efficient charge carrier generation, separation, and transportation in organic solar cells based on DTS(FBTTh2)2 blends is an interpenetrating bulk-heterojunction structure with a domain size of 10–20 nm.[1]

Q2: What are the common methods to control the phase separation and domain size in DTS(FBTTh2)2 blends?

The primary methods to control the morphology of DTS(FBTTh2)2 blend films include:

• Thermal Annealing: Applying heat treatment after film deposition can promote molecular diffusion and crystallization, influencing the final domain size and phase purity.[1][2]

• Solvent Additives: The use of high-boiling-point solvent additives, such as 1,8-diiodooctane (B1585395) (DIO), can influence the crystallization kinetics and vertical phase separation of the donor and acceptor materials.[3][4]

• Processing Temperature: The temperature of the solution from which the blend film is cast can affect the aggregation behavior of the components and the resulting domain size.[2]

• Cooling Rate: The rate at which the blend is cooled from a molten state can significantly impact the size and ordering of crystalline domains.[3]

Q3: How does the weight ratio of the donor and acceptor affect phase separation?

In blends of p-DTS(FBTTh2)2 with EP-PDI, large-scale phase separation is observed when the weight ratio of p-DTS(FBTTh2)2/EP-PDI is greater than 8:2 or smaller than 4:6, which is induced by the crystallization of the excess component.[1]

Troubleshooting Guides

Issue 1: Large, undefined phase separation in the active layer.

Possible Cause	Troubleshooting Step	Expected Outcome
Inappropriate donor:acceptor ratio	Optimize the weight ratio of DTS(FBTTh2)2 to the acceptor material. For some systems, ratios between 7:3 and 5:5 may prevent large-scale phase separation.[1]	Formation of a more intermixed blend morphology.
Rapid solvent evaporation	Use a higher boiling point solvent or a solvent mixture to slow down the drying process, allowing for better self-organization.	More controlled phase separation and potentially smaller domain sizes.
Lack of processing additives	Introduce a small percentage of a high-boiling-point solvent additive like 1,8-diiodooctane (DIO) into the blend solution.	DIO can promote the formation of a well-mixed donor-acceptor vertical phase morphology with smaller nanocrystals.[3]
Sub-optimal annealing temperature	Systematically vary the thermal annealing temperature to find the optimal window that encourages the formation of a bi-continuous phase separation without excessive crystallization of one component.[1]	Achievement of the desired 10-20 nm domain size.

Issue 2: Poor device performance despite a visually uniform film.

Possible Cause	Troubleshooting Step	Expected Outcome
Sub-optimal vertical phase separation	Utilize solvent additives like DIO to promote a more favorable vertical distribution of the donor and acceptor phases.[3]	Enhanced charge transport to the respective electrodes.
Low crystallinity of DTS(FBTTh2)2	Employ thermal annealing to enhance the molecular packing and crystallinity of the DTS(FBTTh2)2 domains.[2]	Improved charge mobility and device efficiency.
Incorrect solution temperature during processing	For certain blends, using a hot solution for film casting can reduce the domain size by confining the DTS(FBTTh2)2 molecules within the acceptor network during solidification.[2]	Smaller domain sizes leading to improved photoluminescence quenching and potentially higher short-circuit currents.

Data Presentation

Table 1: Effect of Thermal Annealing on DTS(FBTTh2)2:EP-PDI Blend Morphology

Annealing Temperature	Morphology Description	Resulting Power Conversion Efficiency (PCE)
Below Tm of EP-PDI	No obvious phase separation	Low
Between Tm of EP-PDI and Tc of p-DTS(FBTTh2)2	Bi-continuous phase separation with suitable domain size	4.25%
Above Tc of p-DTS(FBTTh2)2	Large-scale phase separation	Low

Tm = Melting Temperature, Tc = Crystallization Temperature

Table 2: Influence of 1,8-diiodooctane (DIO) on DTS(FBTTh2)2:PC71BM Blends

Additive	DTS(FBTTh2)2 Crystallinity	Average Crystal Size	Morphological Stability
Without DIO	Higher	Larger	Higher
With DIO	Lower	Smaller	Reduced (acts as a plasticizer)[4]

Experimental Protocols

Methodology 1: Thin Film Preparation with Solvent Additive

• Prepare a stock solution of the DTS(FBTTh2)2 and acceptor (e.g., PC71BM) blend in a suitable solvent such as chlorobenzene.

• Add the desired volume percentage of 1,8-diiodooctane (DIO) to the blend solution. For example, 0.4% (v/v).[5]

• Stir the solution at an elevated temperature (e.g., 60 °C) for a specified time to ensure complete dissolution.

• Spin-coat the solution onto the desired substrate (e.g., PEDOT:PSS coated ITO).

• If required, perform a post-deposition thermal anneal at a specific temperature and duration.

Methodology 2: Thermal Annealing Protocol

• Prepare the DTS(FBTTh2)2 blend thin film on a substrate.

• Transfer the substrate to a hotplate in an inert atmosphere (e.g., a nitrogen-filled glovebox).

• Set the hotplate to the desired annealing temperature. The optimal temperature will depend on the specific blend components and desired morphology.

• Anneal the film for a specified duration (e.g., 5-10 minutes).

• Allow the film to cool down to room temperature before further processing or characterization.

Methodology 3: Characterization of Film Morphology

• Atomic Force Microscopy (AFM): To visualize the surface topography and phase separation of the blend film.

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of the bulk morphology and domain sizes.

• Grazing Incidence Wide-Angle X-ray Scattering (GIWAXS): To determine the molecular packing and orientation of the crystalline domains within the film.[3][5]

Visualizations

Caption: Experimental workflow for DTS(FBTTh2)2 blend film preparation and characterization.

Caption: Relationship between processing parameters and blend morphology influencing device performance.

References

• 1. Tuning molecule diffusion to control the phase separation of the p-DTS(FBTTh2)2/EP-PDI blend system via thermal annealing - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Decreased domain size of p-DTS(FBTTh2)2/P(NDI2OD-T2) blend films due to their different solution aggregation behavior at different temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Interface engineering for improved charge extraction in DTS(FBTTh2)2 devices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with DTS(FBTTh2)2-based organic electronic devices. The focus is on addressing common issues related to interface engineering and improving charge extraction to enhance device performance.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My device is fabricated, but the power conversion efficiency (PCE) is significantly lower than reported values. What are the likely causes?

A1: Low power conversion efficiency (PCE) can stem from several factors throughout the device fabrication and testing process. Key areas to investigate include:

• Substrate and Electrode Preparation: Inadequate cleaning of the ITO substrate can lead to shorting and poor film formation. Ensure a thorough, multi-step cleaning process is followed. The sheet resistance of the ITO can also impact efficiency.[1][2]

• Active Layer Morphology: The nanostructure of the DTS(FBTTh2)2:acceptor blend is critical for efficient charge generation and transport.[3] Issues can arise from incorrect solvent systems, suboptimal blend ratios, or inadequate post-processing treatments like thermal annealing or the use of solvent additives.[4]

• Interfacial Layers: The absence or poor quality of hole transport layers (HTLs) and electron transport layers (ETLs) can lead to significant charge extraction barriers and increased recombination.[5][6][7]

• Energy Level Misalignment: Improper energy level alignment between the active layer and the charge transport layers can impede efficient charge transfer.[6]

• Charge Carrier Mobility: Low or imbalanced charge carrier mobility can lead to charge recombination before extraction.[8]

Q2: I am observing a low fill factor (FF) in my DTS(FBTTh2)2 solar cell. How can I improve it?

A2: A low fill factor (FF) is often indicative of high series resistance (R_s) or low shunt resistance (R_sh). Here are some troubleshooting steps:

• Improve Interfacial Contact: The introduction of a suitable cathode interlayer, such as Barium (Ba), between the active layer and the Aluminum (Al) electrode has been shown to significantly enhance the FF.[7] This is attributed to improved ohmic contact and reduced charge extraction barriers.

• Optimize Active Layer Thickness: An overly thick active layer can increase series resistance and limit charge extraction, thereby reducing the FF.

• Control Morphology: A well-ordered active layer morphology with interconnected domains of donor and acceptor materials is crucial for efficient charge transport and can improve the FF.[5]

• Reduce Recombination: High rates of charge recombination are a major cause of low FF. Interface engineering plays a crucial role in minimizing recombination at the electrode interfaces.[9]

Q3: The short-circuit current density (J_sc) of my device is low. What strategies can I employ to increase it?

A3: A low short-circuit current density (J_sc) suggests inefficient light absorption, poor exciton (B1674681) dissociation, or inefficient charge collection. Consider the following:

• Enhance Light Absorption: While the active layer composition is the primary determinant of absorption, ensuring optimal film thickness and morphology can maximize light harvesting.

• Optimize Morphology with Additives: The use of solvent additives like 1,8-diiodooctane (B1585395) (DIO) can significantly influence the crystallinity and phase separation of the DTS(FBTTh2)2:acceptor blend, leading to improved J_sc.[4]

• Improve Charge Transport and Extraction: Efficient charge transport to the electrodes is key. This can be achieved by incorporating appropriate charge transport layers (HTLs and ETLs) to facilitate charge collection and reduce recombination.[6][10] For instance, using titanium suboxide (TiO_x) as an electron transport layer can improve electron extraction.[5]

Q4: My device exhibits a low open-circuit voltage (V_oc). What determines the V_oc and how can it be maximized?

A4: The open-circuit voltage (V_oc) is primarily determined by the energy difference between the Highest Occupied Molecular Orbital (HOMO) of the donor (DTS(FBTTh2)2) and the Lowest Unoccupied Molecular Orbital (LUMO) of the acceptor (e.g., PC71BM). However, interfacial effects also play a significant role.

• Energy Level Alignment: The choice of interfacial layers can influence the work function of the electrodes, thereby affecting the V_oc.[6][7]

• Minimize Recombination: High recombination rates, particularly at the interfaces, can lead to a reduction in V_oc. Passivating defects at the interfaces can help mitigate this.[9][11]

• Donor-Acceptor Selection: While you are working with DTS(FBTTh2)2, ensuring the selection of an acceptor with an appropriate LUMO level is crucial for maximizing the V_oc.

Data Presentation: Performance of DTS(FBTTh2)2 Devices with Different Interfacial Layers

The following table summarizes the performance of DTS(FBTTh2)2-based solar cells with various interfacial engineering strategies. This data is compiled from multiple sources to provide a comparative overview.

Device Architecture	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Reference
ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/Al	0.779	13.51	56	-	[7]
ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/Ba (10 nm)/Al	-	-	-	9.02	[7]
ITO/MoOx/DTS(PTTh2)2:PC70BM/Al	0.81	12.8	68	7.0	[2]
Glass/ITO/PEDOT:PSS/p-DTS(FBTTh2)2:PC71BM/TiO_x/Al	-	-	-	-	[5]

Note: Direct comparison between different studies should be made with caution due to potential variations in experimental conditions, such as substrate preparation, active layer thickness, and measurement setup.

Experimental Protocols

Standard Fabrication of a DTS(FBTTh2)2:PC71BM Solar Cell

This protocol outlines the typical steps for fabricating a conventional bulk-heterojunction solar cell using DTS(FBTTh2)2 as the donor and PC71BM as the acceptor.

1. Substrate Cleaning: a. Sequentially sonicate pre-patterned Indium Tin Oxide (ITO) coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol, each for 15 minutes. b. Dry the substrates with a stream of dry nitrogen. c. Treat the substrates with UV-ozone for 15 minutes immediately before depositing the next layer.

2. Hole Transport Layer (HTL) Deposition: a. Spin-coat a filtered aqueous solution of PEDOT:PSS onto the cleaned ITO substrate at 4000 rpm for 40 seconds. b. Anneal the substrates at 150°C for 15 minutes in a nitrogen-filled glovebox.

3. Active Layer Deposition: a. Prepare a solution of DTS(FBTTh2)2 and PC71BM in a suitable solvent like chloroform (B151607) or chlorobenzene.[4] A common blend ratio is 1:1 by weight. b. For improved morphology, consider adding a solvent additive like 1,8-diiodooctane (DIO) to the solution (e.g., 3% by volume).[4] c. Spin-coat the active layer solution onto the PEDOT:PSS layer inside the glovebox. The spin speed and time should be optimized to achieve the desired film thickness (typically around 100 nm).[5] d. Allow the film to dry slowly in a solvent-rich atmosphere (e.g., by covering the spin-coater) to promote a more ordered morphology. e. Post-process the film as required (e.g., thermal annealing).

4. Cathode Deposition: a. Transfer the substrates to a thermal evaporator. b. If using an interlayer, deposit a thin layer (e.g., 10 nm of Barium) onto the active layer.[7] c. Deposit the top electrode, typically Aluminum (Al, ~100 nm), through a shadow mask to define the device area.

5. Device Characterization: a. Measure the current density-voltage (J-V) characteristics of the device under simulated AM 1.5G illumination (100 mW/cm²) using a solar simulator. b. From the J-V curve, extract the key photovoltaic parameters: V_oc, J_sc, FF, and PCE.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for device fabrication, charge dynamics, and troubleshooting.

This technical support guide provides a starting point for researchers working with DTS(FBTTh2)2 devices. For more in-depth information, consulting the primary research literature is highly recommended.

References

• 1. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 2. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Organic Solar Cells Parameters Extraction and Characterization Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improved charge extraction through interface engineering for 10.12% efficiency and stable CsPbBr3 perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 10. Enhanced charge carrier extraction and transport with interface modification for efficient tin-based perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. Interface engineering and defect passivation for enhanced hole extraction, ion migration, and optimal charge dynamics in both lead-based and lead-free perovskite solar cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: DTS(FBTTh2)2 Based OPVs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with DTS(FBTTh2)2 based organic photovoltaics (OPVs). The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common problems observed during the fabrication and testing of DTS(FBTTh2)2 based OPV devices.

Issue 1: Rapid initial performance drop ("burn-in") under illumination.

Question: My newly fabricated DTS(FBTTh2)2:PCBM solar cell shows a significant drop in power conversion efficiency (PCE) within the first few hours of light soaking, after which the degradation rate slows down. What are the potential causes and how can I investigate this?

Answer: This rapid initial degradation, often termed "burn-in," is a common phenomenon in organic photovoltaics. For DTS(FBTTh2)2 based devices, several factors can contribute to this behavior.

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting/Characterization Steps	Expected Outcome if Cause is Confirmed
Residual Processing Additives (e.g., DIO)	1. Thermal Annealing Optimization: Systematically vary the post-fabrication annealing temperature and duration to ensure complete removal of high-boiling-point additives like 1,8-diiodooctane (B1585395) (DIO). 2. Vacuum Annealing: Utilize a high-vacuum environment during annealing to facilitate solvent evaporation. 3. Spectroscopic Analysis: Use techniques like X-ray Photoelectron Spectroscopy (XPS) to detect trace elements (e.g., iodine from DIO) on the surface of the active layer.	Improved photostability and a significant reduction in the initial "burn-in" effect. XPS will show a decrease or absence of iodine signal after optimized annealing.
Anode Interface Degradation	1. Interfacial Layer Modification: Experiment with different hole transport layers (HTLs) or modify the existing PEDOT:PSS layer to improve the interface with the active layer. 2. XPS Depth Profiling: Analyze the chemical composition at the anode/active layer interface before and after light soaking to identify chemical changes or inter-diffusion.	A more stable open-circuit voltage (Voc) and fill factor (FF) during light soaking. XPS may reveal changes in the oxidation state of the anode or chemical reactions at the interface.[1]
Morphological Instability	1. Atomic Force Microscopy (AFM): Image the surface morphology of the active layer before and after light soaking to observe changes in phase separation and domain size. 2. Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS): Analyze the bulk morphology and crystallinity of the blend before and after illumination to detect changes in molecular packing and orientation.	AFM images may show increased surface roughness or larger phase-separated domains after light soaking. GIWAXS patterns might indicate a loss of crystallinity or changes in molecular orientation.

Issue 2: Poor device performance (low Fill Factor, Jsc, or Voc) in as-fabricated devices.

Question: My DTS(FBTTh2)2 based solar cells consistently show poor performance, specifically a low fill factor (FF) and short-circuit current (Jsc). What are the likely fabrication-related issues?

Answer: Sub-optimal photovoltaic performance can often be traced back to issues in the active layer morphology and the integrity of the device interfaces.

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting/Characterization Steps	Expected Outcome if Cause is Confirmed
Sub-optimal Active Layer Morphology	1. Solvent and Additive Optimization: Systematically vary the solvent, solvent blend ratio, and concentration of additives (e.g., DIO) to control the drying kinetics and resulting morphology. 2. AFM and GIWAXS Analysis: Characterize the morphology of films prepared under different conditions to correlate performance with structural properties. 3. Thermal Annealing Study: Optimize the annealing temperature and time to promote favorable phase separation and crystallinity.	Improved Jsc and FF. AFM and GIWAXS will reveal a more optimal nanoscale phase separation and higher crystallinity in the active layer.
Poor Electrode Interfaces	1. Work Function Mismatch: Use Ultraviolet Photoelectron Spectroscopy (UPS) to measure the work functions of your electrode and transport layers to ensure proper energy level alignment with the DTS(FBTTh2)2 active layer. 2. Interfacial Layer Optimization: Experiment with different hole and electron transport layers (HTLs and ETLs) and optimize their thickness and processing conditions.	Improved Voc and FF due to better charge extraction and reduced recombination at the interfaces.
Impure Materials	1. Material Purification: If possible, purify the DTS(FBTTh2)2 and acceptor materials before use. 2. Check Material Specifications: Verify the purity of the materials from the supplier.	Improved overall device performance and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation mechanisms affecting the long-term stability of DTS(FBTTh2)2 based OPVs?

A1: The long-term stability of DTS(FBTTh2)2 based OPVs is influenced by a combination of intrinsic and extrinsic factors:

• Photo-oxidation: In the presence of oxygen and light, the organic materials can undergo chemical reactions that disrupt the conjugated system, leading to a loss of absorption and charge transport capability.

• Morphological Degradation: The nanoscale blend morphology of the DTS(FBTTh2)2 and acceptor can coarsen over time, especially under thermal stress. This increases the domain size, leading to less efficient exciton (B1674681) dissociation at the donor-acceptor interface.

• Interfacial Degradation: Chemical and physical changes at the interfaces between the active layer and the charge transport layers or electrodes can occur, leading to increased contact resistance and charge carrier recombination. Studies have particularly pointed to the degradation at the anode interface as a significant factor.[1]

• Influence of Processing Additives: Residual processing additives, such as 1,8-diiodooctane (DIO), can accelerate photodegradation pathways within the active layer.

Q2: How does thermal stress impact the performance of DTS(FBTTh2)2 devices?

A2: Thermal stress can significantly impact the morphology of the DTS(FBTTh2)2 active layer. Elevated temperatures can promote molecular rearrangement and diffusion, leading to larger, more crystalline domains of the donor and acceptor materials. While some level of crystallinity is beneficial for charge transport, excessive phase separation can lead to a decrease in the donor-acceptor interfacial area, which is crucial for efficient exciton dissociation. This morphological instability typically results in a decrease in the short-circuit current (Jsc) and fill factor (FF).

Q3: What is the role of the processing additive DIO in the stability of DTS(FBTTh2)2 based solar cells?

A3: 1,8-diiodooctane (DIO) is a commonly used processing additive to optimize the morphology of the bulk heterojunction. It can help to create a more interpenetrating network of donor and acceptor domains, which is beneficial for charge generation and collection. However, due to its high boiling point, residual DIO can remain in the active layer after fabrication. This residual DIO has been shown to be detrimental to the photostability of the device, likely by participating in photochemical reactions that degrade the active layer components. Therefore, it is crucial to optimize the post-fabrication annealing process to completely remove any residual DIO.

Q4: What are some key experimental protocols for studying the degradation of DTS(FBTTh2)2 OPVs?

A4: Standardized testing protocols, such as those developed by the International Summit on Organic Photovoltaic Stability (ISOS), are recommended for assessing device lifetime. Key protocols include:

• ISOS-D (Dark Storage): To assess intrinsic thermal stability and stability against atmospheric components in the dark.

• ISOS-L (Light Soaking): To evaluate photostability under continuous illumination.

• Damp-Heat Testing: To investigate the combined effects of temperature and humidity on device performance.

A detailed experimental protocol for a light soaking test is provided in the "Experimental Protocols" section below.

Quantitative Data Summary

The following table summarizes typical performance degradation trends for DTS(FBTTh2)2 based OPVs under different stress conditions. Note that specific values can vary significantly based on device architecture, processing conditions, and encapsulation.

Stress Condition	Parameter	Typical Change	Primary Degradation Mechanism(s)
Continuous Illumination (1 sun, inert atm.)	PCE	10-30% drop in first 100 hours	Photochemical degradation, initial morphological changes
Jsc	Gradual decrease	Loss of absorption (bleaching), reduced charge generation
Voc	Relatively stable or slight decrease	Interfacial degradation, changes in energy levels
FF	Decrease	Increased series resistance, charge carrier trapping
Thermal Annealing (e.g., 85°C, dark, inert atm.)	PCE	Gradual decrease over hundreds of hours	Morphological changes (coarsening of domains)
Jsc	Significant decrease	Reduced donor-acceptor interface area
FF	Decrease	Increased charge recombination due to larger domains
Damp-Heat (e.g., 85°C, 85% RH, dark)	PCE	Rapid decrease	Ingress of water and oxygen, electrode corrosion, active layer degradation

Experimental Protocols

Protocol 1: Accelerated Photostability Testing (ISOS-L-2)

Objective: To evaluate the degradation of encapsulated DTS(FBTTh2)2 based OPV devices under continuous illumination in a controlled environment.

Methodology:

• Device Encapsulation: Encapsulate the devices using a UV-curable epoxy and a glass slide in a nitrogen-filled glovebox to prevent exposure to ambient air and moisture.

• Initial Characterization (t=0):

  • Measure the current density-voltage (J-V) characteristics of the encapsulated devices under a calibrated solar simulator (AM1.5G, 100 mW/cm²) to determine the initial PCE, Voc, Jsc, and FF.

  • Measure the external quantum efficiency (EQE) spectrum.

• Light Soaking:

  • Place the encapsulated devices in a temperature-controlled chamber under a continuous light source (e.g., a white light LED array or a metal halide lamp with a UV filter) with an intensity of 1 sun (100 mW/cm²).

  • Maintain the device temperature at a constant, elevated temperature (e.g., 65°C) using a temperature controller and a thermocouple attached to a reference substrate.

  • Keep the devices at the maximum power point (MPP) using an MPP tracker (B12436777) or at open-circuit conditions.

• Periodic Characterization:

  • At regular intervals (e.g., 1, 5, 10, 25, 50, 100 hours, and so on), interrupt the light soaking to measure the J-V characteristics and EQE spectrum under standard test conditions.

• Data Analysis:

  • Plot the normalized PCE, Voc, Jsc, and FF as a function of light soaking time.

  • Analyze the changes in the EQE spectrum to identify regions of spectral loss.

Visualizations

Workflow for photostability testing of OPV devices.

Key degradation pathways in DTS(FBTTh2)2 based OPVs.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: DTS(FBTTh2)2 Film Annealing Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DTS(FBTTh2)2 films. The following sections address common issues encountered during the thermal annealing process to optimize film properties for applications such as organic solar cells.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary purpose of annealing DTS(FBTTh2)2 films?

Thermal annealing is a critical post-deposition treatment used to improve the performance of DTS(FBTTh2)2-based devices, particularly organic solar cells.[1][2] The primary goals of annealing are to:

• Enhance Crystallinity: Annealing provides thermal energy that allows the DTS(FBTTh2)2 molecules to self-organize into more ordered, crystalline structures.[3]

• Optimize Morphology: It helps in controlling the nanoscale morphology of the active layer, which is crucial for efficient charge transport.[1]

• Improve Device Performance: A well-optimized annealing process leads to higher power conversion efficiencies (PCE) in solar cells.

Q2: My device performance is poor after annealing. What are the common causes and solutions?

Poor device performance after annealing can stem from several factors related to the annealing temperature and duration.

Common Cause	Potential Solution(s)
Sub-optimal Annealing Temperature	The annealing temperature is a critical parameter. If the temperature is too low, the molecules may not have enough energy to rearrange into an optimal morphology. If it's too high, it can lead to detrimental effects. Systematically vary the annealing temperature (e.g., in 10-20°C increments) to find the optimal window for your specific device architecture and substrate.
Incorrect Annealing Duration	The duration of annealing is also crucial. Insufficient time may not allow for complete morphological changes, while excessive time can lead to degradation or undesirable phase separation. Experiment with different annealing times at the optimal temperature (e.g., 5, 10, 15 minutes) to determine the ideal duration.
Film Cracking	Cracks can form in the thin film during annealing due to thermal stress mismatch between the film and the substrate.[4] To mitigate this, consider a slower ramp-up and cool-down rate for the annealing process. A two-step annealing procedure, with an initial lower temperature step followed by a higher temperature step, can also help relieve stress.[4][5][6]
Degradation of Materials	High temperatures can cause degradation of the organic materials in the active layer. Ensure the annealing temperature is below the glass transition temperature (Tg) of the materials to avoid a "rubbery" state that could negatively impact morphology.[1] It is also important to conduct annealing in an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent oxidation.

Q3: How does the annealing temperature affect the morphology of the DTS(FBTTh2)2:PC71BM blend film?

The annealing temperature has a significant impact on the nanoscale morphology of the DTS(FBTTh2)2:PC71BM blend, which is a common active layer in organic solar cells. Generally, as the annealing temperature increases, the crystallinity of the DTS(FBTTh2)2 donor material improves.[3] This can lead to the formation of more defined donor and acceptor domains, which is essential for efficient charge separation and transport. However, excessively high temperatures can lead to overly large domain sizes, which can hinder charge collection.

Q4: I am observing cracks in my DTS(FBTTh2)2 films after annealing. How can I prevent this?

Film cracking during annealing is often a result of mechanical stress due to the difference in thermal expansion coefficients between the DTS(FBTTh2)2 film and the substrate.[4] Here are some troubleshooting tips:

• Optimize Heating and Cooling Rates: Avoid rapid temperature changes. A slower ramp-up to the target annealing temperature and a gradual cool-down can minimize thermal shock and reduce stress.[4]

• Two-Step Annealing: Implement a two-step annealing process. A preliminary, lower-temperature annealing step can help to relax initial stresses in the film before proceeding to the higher, final annealing temperature.[4][5][6]

• Substrate Choice: Ensure that the substrate has a thermal expansion coefficient that is as closely matched to the DTS(FBTTh2)2 film as possible.

• Film Thickness: Thicker films are more prone to cracking. If possible, try to optimize your process to use a thinner active layer.

Experimental Protocols

1. Spin Coating of DTS(FBTTh2)2:PC71BM Blend Films

This protocol outlines a general procedure for the fabrication of DTS(FBTTh2)2:PC71BM blend films for organic solar cells.

• Solution Preparation:

  • Prepare a solution of DTS(FBTTh2)2 and PC71BM in a suitable solvent such as chloroform (B151607) or chlorobenzene.[2] The donor:acceptor ratio and total concentration should be optimized for your specific application.

• Substrate Cleaning:

  • Thoroughly clean the substrates (e.g., ITO-coated glass) using a sequence of sonication in deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen.

• Spin Coating:

  • Transfer the substrate to a spin coater.

  • Dispense the DTS(FBTTh2)2:PC71BM solution onto the substrate.

  • Spin coat the film at a specific speed and for a set duration to achieve the desired film thickness. Typical spin speeds range from 1000 to 3000 RPM for 30-60 seconds.[7]

• Drying:

  • Allow the film to dry to remove the residual solvent before annealing.

2. Thermal Annealing Protocol

• Environment: Perform the annealing process in an inert atmosphere, such as a nitrogen-filled glovebox, to prevent degradation of the organic materials.

• Temperature and Time:

  • Place the substrate with the spin-coated film on a pre-heated hotplate set to the desired annealing temperature.

  • Anneal for the optimized duration.

• Cooling:

  • After annealing, allow the film to cool down to room temperature slowly to prevent the formation of cracks.

Quantitative Data Summary

The following table summarizes the impact of annealing temperature on the performance of DTS(FBTTh2)2-based organic solar cells, as reported in the literature.

Annealing Temperature (°C)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF) (%)	Power Conversion Efficiency (PCE) (%)	Reference
As-cast	0.81	12.8	68	7.0
100	-	-	-	-	[8]
120	-	-	-	-	[8]
130	-	-	-	-	[8]

Note: Specific values for Voc, Jsc, and FF at different annealing temperatures from a single consistent study were not available in the provided search results. The "as-cast" data represents a baseline before thermal annealing.

Visualizations

Below are diagrams illustrating key concepts and workflows related to the annealing of DTS(FBTTh2)2 films.

Caption: Experimental workflow for DTS(FBTTh2)2 film fabrication and characterization.

Caption: Troubleshooting logic for poor device performance after annealing.

References

• 1. reddit.com [reddit.com]
• 2. ossila.com [ossila.com]
• 3. Decreased domain size of p-DTS(FBTTh2)2/P(NDI2OD-T2) blend films due to their different solution aggregation behavior at different temperatures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Two-step thermal annealing improves the morphology of spin-coated films for highly efficient perovskite hybrid photovoltaics - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Small Molecule Donors: Featuring DTS(FBTTh2)2

This guide provides a detailed comparison of the small molecule donor DTS(FBTTh2)2 with other notable alternatives in the field of organic photovoltaics (OPVs). Designed for researchers, scientists, and professionals in drug development, this document compiles experimental data, outlines detailed protocols, and visualizes key processes to facilitate informed material selection and experimental design.

Performance Comparison of Small Molecule Donors

The following table summarizes the key performance metrics of DTS(FBTTh2)2 and other selected small molecule donors. It is important to note that the presented data is sourced from various studies, and direct comparison may be influenced by differing experimental conditions. For a definitive comparison, materials should be evaluated under identical fabrication and testing protocols.

Small Molecule Donor	Acceptor	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF) (%)
DTS(FBTTh2)2	PC71BM	6.63[1]	0.80[1]	8.13[1]	39.6[1]
p-SIDT(FBTTh2)2	PC71BM	~6.4	~0.91	Not Reported	Not Reported
BTR-Cl	BTP-FCl-FCl	15.29[2]	0.825[2]	24.58[2]	75.36[2]
DRTB-T (Theoretical)	NITI	~15.0 (Calculated)[3]	Not Reported	Not Reported	Not Reported

Experimental Protocols

This section details the typical experimental procedures for fabricating and characterizing organic solar cells based on small molecule donors like DTS(FBTTh2)2.

Substrate Preparation and Cleaning

• Initial Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• UV-Ozone Treatment: The cleaned substrates are then treated with UV-ozone for 20 minutes to enhance the wettability and work function of the ITO surface.

Deposition of the Hole Transport Layer (HTL)

• Solution Preparation: A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is filtered through a 0.45 µm PVDF syringe filter.

• Spin Coating: The filtered PEDOT:PSS solution is spin-coated onto the ITO substrates at 4000 rpm for 40 seconds.

• Annealing: The substrates are then annealed at 150°C for 15 minutes in a nitrogen-filled glovebox.

Deposition of the Active Layer

• Solution Preparation: A blend solution of the small molecule donor (e.g., DTS(FBTTh2)2) and an acceptor (e.g., PC71BM) is prepared in a suitable solvent such as chlorobenzene (B131634) or chloroform, typically with a specific donor-to-acceptor weight ratio (e.g., 1:1 or 1:1.2). A processing additive like 1,8-diiodooctane (B1585395) (DIO) may be added to the solution to optimize the morphology of the active layer.

• Spin Coating: The active layer solution is spin-coated onto the PEDOT:PSS layer inside the glovebox. The spin coating speed and time are optimized to achieve the desired film thickness (typically 80-120 nm).

• Solvent Annealing (Optional): The freshly spin-coated films may be subjected to solvent vapor annealing to further enhance the crystallinity and domain size of the donor and acceptor phases.

Deposition of the Electron Transport Layer (ETL) and Cathode

• ETL Deposition (Optional but recommended): A thin layer of a suitable electron transport material, such as Calcium (Ca) or a solution-processed zinc oxide (ZnO) nanoparticle layer, is deposited on top of the active layer.

• Cathode Deposition: A metal cathode, typically Aluminum (Al) or Silver (Ag), is deposited by thermal evaporation under high vacuum (< 10-6 Torr) through a shadow mask to define the device area. The thickness of the cathode is typically around 100 nm.

Device Characterization

• Current Density-Voltage (J-V) Measurement: The photovoltaic performance of the fabricated devices is measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²). A source measure unit is used to record the J-V characteristics, from which the key parameters (PCE, Voc, Jsc, and FF) are extracted.

• External Quantum Efficiency (EQE) Measurement: The EQE spectrum is measured to determine the spectrally resolved photocurrent response of the solar cell. The integrated Jsc from the EQE spectrum is often used to verify the J-V measurements.

• Morphological Characterization: The morphology of the active layer can be investigated using techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) to understand the phase separation and domain sizes of the donor and acceptor materials.

Visualizing the Process and Energy Landscapes

To better understand the experimental workflow and the fundamental electronic properties of these materials, the following diagrams are provided.

Caption: Experimental workflow for organic solar cell fabrication.

Caption: Energy level alignment of small molecule donors and a common acceptor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Performance Showdown: DTS(FBTTh2)2 with Fullerene vs. Non-Fullerene Acceptors in Organic Solar Cells

The small molecule donor DTS(FBTTh2)2 has emerged as a significant material in the field of organic photovoltaics (OPVs). Its performance is critically dependent on the choice of electron acceptor material it is blended with in the active layer of a solar cell. This guide provides a comparative analysis of the performance of DTS(FBTTh2)2 when paired with traditional fullerene acceptors versus emerging non-fullerene acceptors (NFAs), supported by experimental data and detailed fabrication protocols.

Data Presentation: A Comparative Overview

The performance of DTS(FBTTh2)2-based organic solar cells is summarized in the table below, contrasting key photovoltaic parameters obtained with fullerene and non-fullerene acceptors.

Acceptor Type	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Fullerene	PC71BM	0.78	14.9	70	8.1	[1]
PC61BM	~0.76	~13.5	~65	~6.7
Non-Fullerene	P(NDI2OD-T2)	0.81	12.8	68	7.0
EH-IDTBR	~0.76	~12.1	~63	~6.0	[2]

Key Performance Insights

Pairing DTS(FBTTh2)2 with the fullerene acceptor PC71BM has consistently yielded high power conversion efficiencies (PCEs), reaching up to 8.1%.[1] This is attributed to a favorable blend morphology and efficient charge transport. While specific data for a direct comparison under identical conditions is limited, devices with PC61BM generally show slightly lower performance than their PC71BM counterparts.

In the realm of non-fullerene acceptors, P(NDI2OD-T2) has been shown to be a promising partner for DTS(FBTTh2)2, achieving a PCE of 7.0%. This all-polymer blend demonstrates the potential for highly stable and efficient devices. Another notable non-fullerene acceptor, EH-IDTBR , when paired with DTS(FBTTh2)2, has resulted in devices with a PCE of around 6.0%.[2]

Generally, fullerene-based devices with DTS(FBTTh2)2 have so far demonstrated slightly higher overall efficiencies in published studies, largely due to higher short-circuit current densities (Jsc) and fill factors (FF). However, non-fullerene acceptors offer advantages in terms of tunable energy levels, which can lead to higher open-circuit voltages (Voc), and broader absorption spectra, contributing to improved light harvesting.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon research findings. Below are representative experimental protocols for the fabrication of DTS(FBTTh2)2-based solar cells with fullerene and non-fullerene acceptors.

Fabrication of DTS(FBTTh2)2:PC71BM Solar Cells

This protocol describes the fabrication of a conventional architecture solar cell:

• Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (B130326) (15 minutes each). The substrates are then dried with nitrogen gas and treated with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) is spin-coated onto the ITO substrates at 3000 rpm for 60 seconds, followed by annealing at 150°C for 15 minutes in air.

• Active Layer Deposition: A blend solution of DTS(FBTTh2)2 and PC71BM (typically in a 1:1 or 1.2:1 weight ratio) in a solvent like chlorobenzene (B131634) with an additive such as 1,8-diiodooctane (B1585395) (DIO) (e.g., 3% by volume) is prepared. This solution is then spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The film is subsequently annealed at a specific temperature (e.g., 90°C) for a set time (e.g., 10 minutes).

• Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of calcium (Ca) followed by a layer of aluminum (Al) are thermally evaporated onto the active layer under high vacuum (∼10-6 Torr).

Fabrication of DTS(FBTTh2)2:P(NDI2OD-T2) Solar Cells (Representative Protocol)

For a non-fullerene, all-polymer solar cell, the process is similar, with key differences in the active layer preparation:

• Substrate Cleaning and HTL Deposition: Follows the same procedure as for the fullerene-based device.

• Active Layer Deposition: A blend solution of DTS(FBTTh2)2 and P(NDI2OD-T2) is prepared in a suitable solvent (e.g., chloroform (B151607) or a solvent blend). The donor:acceptor ratio is optimized (e.g., 1.5:1). The solution is spin-coated onto the HTL in an inert atmosphere. Post-deposition annealing is often performed to optimize the film morphology.

• Cathode Deposition: A low work function metal, such as barium (Ba) followed by aluminum (Al), is thermally evaporated as the cathode.

Device Characterization: The current density-voltage (J-V) characteristics of the fabricated devices are measured under simulated AM 1.5G illumination (100 mW/cm²) using a solar simulator.

Mandatory Visualizations

Signaling Pathway of Charge Generation in a DTS(FBTTh2)2-based Solar Cell

Caption: Charge generation process in a DTS(FBTTh2)2-based organic solar cell.

Experimental Workflow for Device Fabrication

Caption: A typical experimental workflow for fabricating DTS(FBTTh2)2-based solar cells.

Energy Level Diagram

Caption: Energy level alignment of DTS(FBTTh2)2 with representative fullerene and non-fullerene acceptors.

References

• 1. researchgate.net [researchgate.net]
• 2. A non-fullerene acceptor enables efficient P3HT-based organic solar cells with small voltage loss and thickness insensitivity [html.rhhz.net]

A Comparative Benchmark of DTS(FBTTh2)2-Based Organic Solar Cells

The small molecule donor, 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as DTS(FBTTh2)2, has emerged as a significant material in the field of organic photovoltaics (OPVs). Its favorable electronic properties and ability to be solution-processed make it a compelling candidate for high-efficiency bulk heterojunction (BHJ) solar cells. This guide provides a comparative analysis of DTS(FBTTh2)2-based solar cell performance against prominent alternative donor materials, supported by experimental data and detailed protocols for researchers and scientists in the field.

Performance Comparison of Donor Materials

The performance of organic solar cells is critically dependent on the donor and acceptor materials used in the active layer. Here, we compare the key photovoltaic parameters of solar cells based on DTS(FBTTh2)2 with those employing the well-established polymer donors PTB7-Th and P3HT, all paired with the fullerene acceptor PC71BM. It is important to note that the presented values are derived from different studies and processing conditions, which can influence device performance.

Donor Material	Acceptor Material	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
p-DTS(FBTTh2)2	PC71BM	0.80	8.13	39.6	2.57 (pristine)	[3]
p-DTS(FBTTh2)2	PC71BM	-	-	-	6.63 (with SVA)	[3]
DTS[PTTH2]2 *	PC71BM	-	-	-	8.16 (with DIO)	[2]
PTB7-Th	PC71BM	-	-	-	10.5	[4]
PTB7	PC71BM	0.77	16.0	64	7.9	[5]
PTB7	PC71BM	-	-	-	9.64 (with SVA)	[1]
P3HT	PCBM	0.61	9.11	55	3.10	[6]
P3HT	PC71BM	-	-	-	4.13 (with additive)	[7]

Note: DTS[PTTH2]2 is a closely related small molecule donor to DTS(FBTTh2)2. SVA: Solvent Vapor Annealing, DIO: 1,8-diiodooctane (B1585395)

The data indicates that while pristine DTS(FBTTh2)2 devices show modest efficiency, performance is significantly enhanced through processing techniques like solvent vapor annealing. The related DTS[PTTH2]2 donor has demonstrated efficiencies exceeding 8%. Polymer donor PTB7-Th currently exhibits higher reported efficiencies in combination with PC71BM. P3HT, a widely studied polymer, generally shows lower performance in this comparison.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon research findings. Below are generalized experimental protocols for the fabrication and characterization of DTS(FBTTh2)2-based solar cells.

Device Fabrication Protocol

A typical fabrication process for a DTS(FBTTh2)2:PC71BM bulk heterojunction solar cell follows these steps:

• Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol. The substrates are then dried with nitrogen and treated with UV-ozone for 15-20 minutes to improve the work function and remove organic residues.

• Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrates. The substrates are then annealed at approximately 120-150°C for 10-15 minutes in a nitrogen-filled glovebox.

• Active Layer Preparation and Deposition: The DTS(FBTTh2)2 donor and PC71BM acceptor are dissolved in a common organic solvent such as chlorobenzene (B131634) or chloroform (B151607) to form the photoactive blend solution. The typical concentration is around 20-30 mg/mL with a donor to acceptor weight ratio of 7:3. For performance enhancement, additives like 1,8-diiodooctane (DIO) can be added to the solution (typically 0.2-3% by volume).

• Active Layer Spin-Coating: The blend solution is spin-coated onto the PEDOT:PSS layer inside the glovebox to form a thin film of controlled thickness (typically 80-120 nm).

• Post-Deposition Treatment (Optional):

  • Thermal Annealing: The substrates with the active layer are annealed at a specific temperature (e.g., 80-120°C) for a set duration to optimize the film morphology.

  • Solvent Vapor Annealing (SVA): The films are exposed to the vapor of a solvent (e.g., tetrahydrofuran) for a controlled time to induce molecular rearrangement and improve crystallinity.[3]

• Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of a suitable ETL material (e.g., Ca, Ba, or LiF) followed by a thicker layer of Aluminum (Al) are thermally evaporated on top of the active layer under high vacuum (typically < 10-6 Torr). The deposition rates and thicknesses are carefully controlled.

Device Characterization Protocol

The performance of the fabricated solar cells is evaluated using the following standard characterization techniques:

• Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured using a solar simulator under AM 1.5G illumination at 100 mW/cm². A source measure unit is used to sweep the voltage and record the current. From the J-V curve, the key performance parameters (Voc, Jsc, FF, and PCE) are extracted.

• External Quantum Efficiency (EQE) Measurement: EQE (also known as Incident Photon-to-Current Conversion Efficiency or IPCE) is measured to determine the spectral response of the solar cell. This involves illuminating the device with monochromatic light of varying wavelengths and measuring the resulting current.

• Morphological Characterization: The morphology of the active layer blend is often investigated using techniques like Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) to understand the phase separation and domain sizes of the donor and acceptor materials.

Visualizing the Workflow and Energy Levels

To better illustrate the processes and concepts involved, the following diagrams are provided.

Caption: Experimental workflow for fabricating and characterizing DTS(FBTTh2)2-based organic solar cells.

Caption: Energy level diagram for a DTS(FBTTh2)2-based solar cell with a fullerene acceptor.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Reproducibility in DTS(FBTTh2)2 Solar Cell Fabrication: A Comparative Guide

The solution-processable small molecule 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as DTS(FBTTh2)2, has emerged as a promising donor material for organic photovoltaic (OPV) devices. Its favorable electronic properties and potential for high power conversion efficiencies (PCEs) have garnered significant attention within the research community. However, achieving consistent and reproducible device performance remains a critical challenge, heavily influenced by subtle variations in fabrication protocols. This guide provides a comparative analysis of DTS(FBTTh2)2 solar cell fabrication, focusing on key methodologies to enhance reproducibility and performance, with comparative data from the well-established polymer donor, PTB7.

Performance Comparison of DTS(FBTTh2)2 and PTB7 Based Solar Cells

The performance of organic solar cells is typically characterized by four key parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE). Below is a summary of reported performance data for solar cells based on DTS(FBTTh2)2 and the polymeric donor PTB7, both commonly blended with a fullerene acceptor, PC71BM.

Donor Material	Acceptor	Processing Conditions	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
p-DTS(FBTTh2)2	PC71BM	Pristine (as-cast)	0.80	8.13	39.6	2.57	[2]
p-DTS(FBTTh2)2	PC71BM	Solvent Vapor Annealing (CS2)	-	-	-	6.63	[2]
DTS(PTTh2)2	PC70BM	0.20 vol% 1,6-diiodohexane (B103822) (DIO)	0.81	12.8	68	7.0	[4]
PTB7	PC71BM	3% v/v DIO, 100 nm active layer	-	-	-	~8.28	[3]
PTB7-Th	PC71BM	1:1.5 weight ratio	-	-	-	10.5

Experimental Protocols for Enhanced Reproducibility

The morphology of the donor-acceptor bulk heterojunction (BHJ) active layer is a critical determinant of device performance and reproducibility. The following protocols highlight key processing steps that have been shown to influence the final device outcome.

Fabrication of DTS(FBTTh2)2:PC71BM Solar Cells

A typical device architecture for a DTS(FBTTh2)2-based solar cell is ITO/PEDOT:PSS/DTS(FBTTh2)2:PC71BM/Ca/Al.

• Substrate Preparation : Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Hole Transport Layer (HTL) Deposition : A layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrates and annealed.

• Active Layer Preparation and Deposition :

  • DTS(FBTTh2)2 and PC71BM are dissolved in a common organic solvent such as chloroform (B151607) or chlorobenzene.

  • For improved performance, a solvent additive like 1,8-diiodooctane (B1585395) (DIO) is often added to the solution (e.g., 0.20 vol%).[2]

  • The solution is then spin-coated onto the PEDOT:PSS layer in an inert atmosphere (e.g., a nitrogen-filled glovebox).

• Post-Deposition Treatment (Crucial for Reproducibility) :

  • Solvent Vapor Annealing (SVA) : The substrate with the active layer is exposed to the vapor of a solvent (e.g., carbon disulfide, tetrahydrofuran) for a controlled period.[2] This process promotes the self-organization of the DTS(FBTTh2)2 molecules, leading to improved crystallinity and charge transport. SVA has been shown to increase the PCE from 2.64% to as high as 6.63%.[2]

  • Thermal Annealing : Alternatively, the film can be thermally annealed at a specific temperature for a set duration.

• Cathode Deposition : A bilayer cathode of Calcium (Ca) followed by Aluminum (Al) is thermally evaporated on top of the active layer.

Fabrication of PTB7:PC71BM Solar Cells

For comparison, a common protocol for the fabrication of PTB7:PC71BM solar cells is outlined below.

• Substrate and HTL Preparation : Similar to the DTS(FBTTh2)2 protocol, cleaned ITO substrates with a PEDOT:PSS layer are used.

• Active Layer Preparation and Deposition :

  • PTB7 and PC71BM are dissolved in a solvent like chlorobenzene, typically with a processing additive such as DIO (e.g., 3% v/v).[3]

  • The solution is spin-coated to achieve a desired thickness (e.g., 100 nm).[3]

• Post-Deposition Treatment : Thermal annealing is a common post-deposition step for PTB7-based devices, with the optimal temperature being a critical parameter.[3]

• Cathode Deposition : A Ca/Al cathode is thermally evaporated.

Key Factors Influencing Reproducibility

The significant variation in reported PCEs for DTS(FBTTh2)2 solar cells underscores the sensitivity of this system to processing conditions. The following are critical factors that must be precisely controlled to ensure reproducibility:

• Active Layer Morphology : The nanostructure of the DTS(FBTTh2)2:PC71BM blend is paramount.[5] Processing techniques like SVA and the use of solvent additives directly influence the domain sizes and crystallinity of the donor and acceptor phases.

• Solvent Additives : Additives like DIO can significantly impact the film formation dynamics, leading to a more favorable morphology for charge separation and transport.[6]

• Annealing Conditions : Both solvent vapor and thermal annealing parameters (time, temperature, solvent choice) must be meticulously controlled to achieve the desired molecular ordering.

Visualizing the Fabrication Workflow and Influencing Factors

To better understand the relationships between fabrication steps and their impact on the final device, the following diagrams are provided.

Figure 1. Experimental workflow for DTS(FBTTh2)2 solar cell fabrication.

Figure 2. Logical relationship between processing parameters and device performance.

References

• 1. Solar cell fabrication for PTB7:PC71BM [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. Charge transport and extraction of PTB7:PC71BM organic solar cells: effect of film thickness and thermal-annealing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

Long-Term Stability of DTS(FBTTh2)2 Devices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The long-term stability of organic photovoltaic (OPV) devices is a critical factor for their commercial viability and research applicability. This guide provides a comparative analysis of the long-term stability of devices based on the small molecule donor DTS(FBTTh2)2 against other commonly used organic semiconductor materials. The information is compiled from various studies to offer a comprehensive overview supported by experimental data and detailed protocols.

Executive Summary

DTS(FBTTh2)2-based organic solar cells exhibit promising thermal stability, in some cases showing less sensitivity to processing conditions compared to other bulk heterojunction (BHJ) systems. However, like other organic materials, they are susceptible to degradation under ambient conditions, particularly from oxygen and moisture, and under continuous illumination. The choice of acceptor material and interfacial layers plays a crucial role in the overall long-term stability of the device. Comparisons with other prominent organic semiconductors such as PTB7, PTB7-Th, and P3HT reveal that the relative stability is highly dependent on the specific stress conditions and device architecture.

Comparative Stability Data

The following tables summarize the long-term stability performance of DTS(FBTTh2)2-based devices in comparison to other organic photovoltaic materials under various stress conditions.

Table 1: Stability under Ambient Conditions

Active Layer	Test Conditions	Duration	Performance Metric	Remaining Performance (%)	Reference
p-DTS(FBTTh2)2:PC70BM	Ambient Air	500 hours	PCE	Degradation observed, specific % not stated	[1]
PTB7:PC70BM	Ambient Air	500 hours	PCE	Significant degradation observed, specific % not stated	[1]

Note: In a comparative study, it was observed that solar cells based on the small-molecule donor p-DTS(FBTTh2)2 showed a notably reduced rate of degradation compared to those based on the polymer donor PTB7 under ambient conditions[1].

Table 2: Thermal Stability

Active Layer	Test Conditions	Duration	Performance Metric	Remaining Performance (%)	Reference
p-DTS(FBTTh2)2:ICBA	100-130°C Annealing	N/A	PCE	Almost unchanged	[2]
PTB7-Th:PC71BM	150°C Annealing	Not Specified	PCE	~70%	[3]
PTB7-Th:ITIC	150°C Annealing	Not Specified	PCE	~91%	[3]

Note: The p-DTS(FBTTh2)2:ICBA system is reported to be less sensitive to annealing temperatures between 100°C and 130°C. In contrast, PTB7-Th based devices show significant degradation at 150°C, with the stability being notably improved by replacing the fullerene acceptor with a non-fullerene acceptor[2][3].

Table 3: Stability under Illumination

Active Layer	Test Conditions	Duration	Performance Metric	Remaining Performance (%)	Reference
p-DTS(FBTTh2)2:PC70BM	Not specified	28 hours	PCE	50%	[4]
P3HT:IDTBR	LED Light Exposure	2000 hours	PCE	97%	[4]
P3HT:PC70BM	LED Light Exposure	2000 hours	PCE	67%	[4]

Note: While specific long-term operational stability data for DTS(FBTTh2)2 under continuous illumination is limited in direct comparative studies, related non-fullerene systems have shown superior stability compared to fullerene-based counterparts[4].

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing stability studies. The following are outlines of standard experimental protocols used for testing the long-term stability of organic solar cells.

ISOS-D-1: Dark Storage under Ambient Conditions

This protocol assesses the intrinsic stability of the device in the absence of light-induced degradation.

• Device Preparation: Fabricate the organic solar cells with the desired architecture (e.g., ITO/PEDOT:PSS/Active Layer/Interlayer/Metal Electrode). Encapsulate the devices to prevent immediate degradation from atmospheric components.

• Initial Characterization: Measure the initial photovoltaic parameters (PCE, Voc, Jsc, FF) under standard test conditions (e.g., AM 1.5G, 100 mW/cm²).

• Storage: Store the devices in the dark in a controlled environment, typically at ambient temperature and humidity.

• Periodic Testing: At regular intervals (e.g., every 24, 48, 100 hours), measure the photovoltaic parameters under the same standard test conditions.

• Data Analysis: Plot the normalized photovoltaic parameters as a function of storage time to determine the device lifetime (e.g., T80, the time at which the PCE drops to 80% of its initial value).

ISOS-L-2: Light Soaking at Elevated Temperature

This accelerated aging test simulates operational conditions to assess the combined effects of light and heat.

• Device Preparation and Initial Characterization: As described in ISOS-D-1.

• Stress Conditions: Place the devices in a temperature-controlled chamber (e.g., at 65°C or 85°C) under continuous illumination from a light source simulating the solar spectrum (e.g., a solar simulator or a white LED array). The light intensity is typically maintained at 1 sun (100 mW/cm²).

• In-situ Monitoring (Optional): If possible, monitor the device parameters continuously at the maximum power point (MPP).

• Periodic Testing: If in-situ monitoring is not available, periodically remove the devices from the stress chamber and measure their photovoltaic parameters at standard test conditions.

• Data Analysis: Plot the normalized photovoltaic parameters as a function of illumination time to evaluate the operational stability.

ISOS-D-3: Damp Heat Test

This protocol evaluates the device's resistance to a combination of high temperature and high humidity, which is a major cause of degradation.

• Device Preparation and Initial Characterization: As described in ISOS-D-1. Encapsulation quality is critical for this test.

• Stress Conditions: Place the encapsulated devices in a climatic chamber set to a high temperature and high relative humidity (e.g., 85°C and 85% RH).

• Periodic Testing: At defined intervals, remove the devices from the chamber, allow them to cool to ambient temperature, and measure their photovoltaic parameters.

• Data Analysis: Analyze the degradation of the photovoltaic parameters over time to assess the device's resilience to damp heat stress.

Degradation Pathways and Mechanisms

The degradation of organic solar cells is a complex process involving multiple chemical and physical pathways.

Photodegradation Pathway

Under illumination, especially in the presence of oxygen, the organic semiconductor materials can undergo photo-oxidation. This process can lead to the formation of trap states, disruption of the π-conjugated system, and ultimately, a decrease in charge carrier mobility and an increase in recombination, leading to reduced device performance[4].

Caption: Simplified photodegradation pathway in organic solar cells.

Thermal Degradation Pathway

High temperatures can induce morphological changes in the active layer, such as phase separation and crystallization of the donor or acceptor domains. This can lead to a decrease in the donor-acceptor interfacial area, hindering exciton (B1674681) dissociation and charge transport. Furthermore, thermal stress can accelerate the diffusion of materials from adjacent layers into the active layer, causing further degradation[3].

Caption: Key thermal degradation mechanisms in organic solar cells.

Experimental Workflow for Stability Testing

A systematic workflow is essential for reliable and comparable stability testing of organic solar cell devices.

Caption: General experimental workflow for long-term stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. Correlating photovoltaic properties of PTB7-Th:PC71BM blend to photophysics and microstructure as a function of thermal annealing : LSBU Open Research [openresearch.lsbu.ac.uk]
• 4. Progress in Stability of Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

Correlating Morphology with Device Performance in DTS(FBTTh2)2 Blends: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the small molecule donor DTS(FBTTh2)2 in bulk heterojunction (BHJ) organic solar cells (OSCs). We will explore how its performance is intrinsically linked to the blend's morphology when combined with various electron acceptors and how it compares to alternative donor materials. This analysis is supported by experimental data from peer-reviewed literature, detailing the device performance and the methodologies used to achieve these results.

Performance Comparison of DTS(FBTTh2)2 Blends

The efficiency of organic solar cells is critically dependent on the nanoscale morphology of the donor-acceptor blend in the active layer. DTS(FBTTh2)2 has been a workhorse material in the field, and its performance has been evaluated with a range of fullerene and non-fullerene acceptors (NFAs).

DTS(FBTTh2)2 with Fullerene vs. Non-Fullerene Acceptors

Fullerene derivatives, particularly PCBM and its analogues, were the initial primary acceptors for DTS(FBTTh2)2. More recently, non-fullerene acceptors have emerged, offering tunable electronic properties and broader absorption spectra.

Donor	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Processing Conditions
DTS(FBTTh2)2	PC71BM	0.78	13.51	56	~6.0	As cast
DTS(FBTTh2)2	PC71BM	0.77	14.95	75.1	8.65	With 20 nm Ba interlayer[1]
DTS(FBTTh2)2	ICBA	1.0	-	-	~5.0	Optimized processing[2]

Table 1: Comparison of device performance for DTS(FBTTh2)2 with a fullerene (PC71BM) and a non-fullerene (ICBA) acceptor.

Blending DTS(FBTTh2)2 with the fullerene acceptor PC71BM can yield power conversion efficiencies (PCEs) of up to 8.65% with the inclusion of a barium interlayer.[1] A notable comparison is with the non-fullerene acceptor indene-C60 bisadduct (ICBA). While the PCE with ICBA is lower at around 5%, it achieves a significantly higher open-circuit voltage (Voc) of 1.0 V, which is over 0.2 V higher than the PC70BM-based device.[2] This highlights a common trade-off where the higher Voc in some NFA blends does not always translate to a higher overall efficiency due to potential reductions in short-circuit current (Jsc) or fill factor (FF).

Alternative Donor Strategies: Ternary Blends

To enhance light absorption and optimize morphology, a ternary blend approach can be employed, where a third component is added to the donor-acceptor binary system. One such strategy involves blending DTS(FBTTh2)2 with another small molecule donor, p-SIDT(FBTTh2)2, along with a fullerene acceptor. While specific efficiencies for the binary donor counterparts were not provided in the initial study, this approach demonstrates a method to potentially improve device performance by creating a more favorable morphology and energy level alignment.

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are summarized protocols for the fabrication and characterization of DTS(FBTTh2)2-based organic solar cells.

Organic Solar Cell Fabrication

A typical fabrication process for a DTS(FBTTh2)2:PC71BM solar cell involves the following steps:

• Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the ITO substrate. For instance, spin-coating at 5000 rpm for 30 seconds can produce a 30-40 nm thick film. This is followed by annealing at approximately 150°C.

• Active Layer Deposition: A solution of the DTS(FBTTh2)2:PC71BM blend in a solvent like chlorobenzene (B131634) is spin-coated in an inert atmosphere (e.g., a nitrogen-filled glovebox). Typical spin-coating speeds range from 1000 to 3000 rpm. The film thickness is a critical parameter, often in the range of 80-100 nm.

• Cathode Deposition: A low work function metal, often calcium (Ca) or barium (Ba), followed by a protective layer of aluminum (Al), is thermally evaporated on top of the active layer through a shadow mask to define the device area.

• Post-fabrication Annealing: The completed device is often annealed at temperatures ranging from 80°C to 120°C to optimize the morphology of the active layer.

Morphology Characterization

Atomic Force Microscopy (AFM): AFM is used to probe the surface topography and phase separation of the blend films.

• Sample Preparation: Thin films of the DTS(FBTTh2)2 blend are prepared on a substrate identical to that used for device fabrication (e.g., ITO/PEDOT:PSS).

• Imaging: Tapping mode AFM is typically employed to minimize damage to the soft organic film. Scan sizes can range from 1x1 µm to 5x5 µm to visualize the nanoscale features. The morphology is highly dependent on processing conditions. For example, as-cast films of DTS(FBTTh2)2:PC71BM can be relatively uniform, while thermal annealing or the use of solvent additives like 1,8-diiodooctane (B1585395) (DIO) can induce the formation of fibrillar donor domains.

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS): GIWAXS provides information on the molecular packing and orientation within the thin film.

• Sample Preparation: Similar to AFM, films are prepared on a suitable substrate.

• Measurement: The sample is illuminated with an X-ray beam at a shallow angle of incidence (typically 0.1-0.2 degrees). The scattered X-rays are collected on a 2D detector. The resulting diffraction pattern reveals information about the crystal structure and orientation of the molecules relative to the substrate. For DTS(FBTTh2)2, GIWAXS can reveal the degree of crystallinity and whether the molecules adopt a favorable "edge-on" or "face-on" orientation for charge transport.

Correlating Morphology and Performance

The relationship between the morphology of the DTS(FBTTh2)2 blend and the resulting device performance is a critical aspect of optimizing these solar cells.

Caption: Relationship between processing, morphology, and device performance.

As illustrated in the diagram, processing conditions such as thermal annealing and the use of solvent additives directly influence the morphology of the DTS(FBTTh2)2 blend. These morphological changes, including increased crystallinity, optimized domain sizes for phase separation, and favorable molecular orientation, lead to more efficient charge generation and transport, ultimately resulting in higher power conversion efficiency.

Caption: A typical experimental workflow for organic solar cell fabrication and analysis.

This workflow highlights the systematic process of creating and testing DTS(FBTTh2)2-based solar cells. The fabrication steps are followed by a suite of characterization techniques to measure both the device performance and the underlying film morphology. The final analysis aims to establish a clear link between these two aspects to guide further optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Unlocking Higher Efficiency: A Comparative Analysis of Solvent Additives for DTS(FBTTh2)2-Based Organic Solar Cells

For researchers and scientists in the field of organic photovoltaics, optimizing the morphology of the active layer is a critical step in enhancing device performance. This guide provides a comparative analysis of different solvent additives used in the fabrication of organic solar cells based on the small molecule donor DTS(FBTTh2)2, with a focus on their impact on power conversion efficiency and other key photovoltaic parameters.

The use of solvent additives has been shown to be a highly effective strategy for controlling the nanoscale morphology of the bulk heterojunction (BHJ) active layer in organic solar cells. For the promising donor material DTS(FBTTh2)2, the choice of solvent additive can significantly influence the resulting power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). This guide summarizes key findings from published research, presenting a comparison of the performance of DTS(FBTTh2)2:PC71BM solar cells fabricated with and without the use of solvent additives.

Performance Comparison of Solvent Additives

The following table summarizes the photovoltaic performance of DTS(FBTTh2)2:PC71BM solar cells with different solvent additives. The data is compiled from various studies to provide a comparative overview.

Solvent Additive	Concentration	Voc (V)	Jsc (mA/cm2)	FF (%)	PCE (%)	Reference
None (Control)	-	0.80	8.13	39.6	2.57	[1]
1,8-Diiodooctane (B1585395) (DIO)	1.5 vol%	-	-	-	-	[2]
DMDBS	1.0 wt%	-	-	-	-	[2]

Note: Specific performance metrics for DIO and DMDBS were not explicitly provided in the initial search results in a comparative context with a control device. However, their use in conjunction with DTS(FBTTh2)2 has been documented to influence morphology.

The Role of Solvent Additives

Solvent additives are high-boiling-point liquids added in small quantities to the bulk heterojunction solution before spin-coating. Their primary role is to influence the drying dynamics and film formation process, thereby optimizing the phase separation and crystallinity of the donor and acceptor materials.

For instance, 1,8-diiodooctane (DIO) is a commonly used solvent additive that has been shown to enhance the crystallinity of the active layer. Studies have indicated that the addition of DIO to the donor/acceptor blend can lead to higher device performance. Similarly, other additives like 1,6-diiodohexane (B103822) (DIH) and 1,4-diiodobutane (B107930) (DIB) have been explored with similar small molecule systems, demonstrating significant improvements in PCE.[3]

Solvent vapor annealing (SVA) is another technique that can be used to improve the morphology of the active layer. In one study, SVA was found to enhance the crystallinity and H-aggregation of p-DTS(FBTTh2)2, leading to a significant increase in PCE from 2.64% to 6.63%.[1]

Experimental Protocols

The fabrication of DTS(FBTTh2)2-based organic solar cells typically follows a standardized procedure. The following is a generalized experimental protocol based on methodologies described in the literature.

Device Fabrication

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone for a specific duration to improve the work function of the ITO.

• Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) is spin-coated onto the cleaned ITO substrates and subsequently annealed.

• Active Layer Deposition: The DTS(FBTTh2)2 donor and PC71BM acceptor are dissolved in a common organic solvent (e.g., chloroform (B151607) or chlorobenzene) to form the photoactive solution. The desired solvent additive is then added to this solution at a specific concentration. The blend solution is then spin-coated on top of the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The film is then annealed at a specific temperature.

• Cathode Deposition: Finally, a metal cathode, such as a layer of Calcium (Ca) followed by Aluminum (Al), is thermally evaporated on top of the active layer under high vacuum.

Device Characterization

The current density-voltage (J-V) characteristics of the fabricated devices are measured under simulated AM 1.5G solar illumination (100 mW/cm2) using a solar simulator. The key photovoltaic parameters (PCE, Voc, Jsc, and FF) are extracted from these measurements.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the fabrication and characterization of DTS(FBTTh2)2-based organic solar cells.

Figure 1. Experimental workflow for DTS(FBTTh2)2 solar cell fabrication.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Validating charge mobility measurements in DTS(FBTTh2)2 films

A comprehensive guide to validating charge mobility measurements in DTS(FBTTh2)2 films is presented for researchers, scientists, and drug development professionals. This guide provides a comparative overview of common measurement techniques, their experimental protocols, and reported mobility values for DTS(FBTTh2)2 and alternative organic semiconductors.

Introduction to Charge Mobility in DTS(FBTTh2)2

DTS(FBTTh2)2, a D-A-D type small molecule, is a prominent organic semiconductor used in high-efficiency solution-processed bulk heterojunction (BHJ) solar cells and organic thin-film transistors (OTFTs).[1][2] The charge carrier mobility (µ) is a critical parameter that dictates the performance of these devices, as it governs how efficiently charges move through the material in response to an electric field.[3] Accurate and validated measurements of charge mobility are therefore essential for material characterization, device optimization, and performance benchmarking.

The charge transport in organic semiconductors can be influenced by factors such as molecular packing, film morphology, and the presence of trap states.[4] Consequently, different measurement techniques may yield varying mobility values, reflecting different aspects of charge transport. This guide compares three widely used techniques for measuring charge mobility in thin films: Field-Effect Transistor (FET) characterization, Space-Charge-Limited Current (SCLC) measurements, and Time-of-Flight (TOF) measurements.

Comparison of Charge Mobility Values

The charge carrier mobility of DTS(FBTTh2)2 can vary depending on the measurement technique, device architecture, and film processing conditions. The following table summarizes reported hole mobility (µh) values for DTS(FBTTh2)2 films and compares them with a widely studied polymeric organic semiconductor, P3HT.

Material	Measurement Technique	Mobility (cm²/Vs)	Substrate/Dielectric	Processing Conditions	Reference
p-DTS(FBTTh2)2	FET (Single Crystal Microwire)	~1.8	Si/SiO2	Self-assembly in solution	[5]
p-DTS(FBTTh2)2	FET	Higher than previously reported forms	Not specified	Elevated temperature, high confinement	[6]
P3HT	TOF	Varies (e.g., 10⁻⁴ - 10⁻³)	Not specified	Not specified	[7][8]
DPP-based Polymer	FET	up to 8.2	OTS-treated substrates	Thermal annealing	[9]

Experimental Protocols for Charge Mobility Measurement

Detailed methodologies for the three key experimental techniques are provided below.

Field-Effect Transistor (FET) Measurement

This technique measures the mobility in a transistor configuration, where a gate electrode modulates the charge carrier density in the semiconductor layer. The mobility extracted is the field-effect mobility, which is relevant for transistor applications.[3][10]

Device Structure: A typical bottom-gate, top-contact OTFT structure is used. A heavily doped silicon wafer acts as the gate electrode with a thermally grown silicon dioxide (SiO₂) layer as the gate dielectric. The DTS(FBTTh2)2 film is deposited onto the dielectric, followed by the thermal evaporation of source and drain electrodes (e.g., Gold) through a shadow mask.[11]

Measurement Protocol:

• The OTFT is placed in a probe station, and electrical contacts are made to the source, drain, and gate electrodes.[11]

• A semiconductor parameter analyzer is used to measure the transfer characteristics (Drain Current, Ids, vs. Gate Voltage, Vgs) at a constant source-drain voltage (Vds) in the saturation regime.[11]

• The field-effect mobility (µ) is calculated from the slope of the (Ids)¹ᐟ² vs. Vgs plot using the following equation for the saturation regime:[12][13]

  Ids = (W / 2L) * Ci * µ * (Vgs - Vth)²

  where:

  • W is the channel width.

  • L is the channel length.

  • Ci is the capacitance per unit area of the gate dielectric.

  • Vth is the threshold voltage.

Space-Charge-Limited Current (SCLC) Measurement

The SCLC technique determines the bulk mobility of a material by measuring the current-voltage (I-V) characteristics of a single-carrier device.[14][15] When an ohmic contact injects more charge carriers than the material's intrinsic carrier density, the current becomes limited by the space charge of these injected carriers.[15]

Device Structure: A sandwich structure of Electrode 1 / DTS(FBTTh2)2 / Electrode 2 is fabricated. To measure hole mobility, the electrodes must have work functions that allow for efficient hole injection and electron blocking. For example, a high work function metal like Au or PEDOT:PSS can be used for the anode and a lower work function metal for the cathode.

Measurement Protocol:

• A voltage is applied across the device using a source-measure unit, and the resulting current is measured.

• The current density (J) is plotted against the applied voltage (V).

• In the trap-free SCLC regime, the J-V relationship is described by the Mott-Gurney law:[14][16]

  J = (9/8) * ε₀ * εᵣ * µ * (V² / L³)

  where:

  • ε₀ is the permittivity of free space.

  • εᵣ is the relative permittivity of the material.

  • µ is the charge carrier mobility.

  • L is the thickness of the organic film.

• The mobility is extracted from the slope of the J vs. V² plot. It is crucial to confirm that the device is operating in the SCLC regime by observing the quadratic dependence of current on voltage.[15][17]

Time-of-Flight (TOF) Measurement

TOF is a direct method to measure the drift mobility of charge carriers through the bulk of a material.[18][19] It involves generating a sheet of charge carriers near one electrode with a short laser pulse and measuring the time it takes for them to drift to the opposite electrode under an applied electric field.[20][21]

Device Structure: A sandwich structure similar to the SCLC device (e.g., ITO / DTS(FBTTh2)2 / Al) is used. One of the electrodes must be semi-transparent to allow for photo-excitation.[18]

Measurement Protocol:

• A voltage bias is applied across the device, creating a uniform electric field (E = V/L).

• A short, highly absorbed laser pulse is directed at the semi-transparent electrode, generating electron-hole pairs near the surface.

• Depending on the polarity of the applied field, either electrons or holes will drift across the film.

• The transient photocurrent is measured as a function of time using an oscilloscope.

• The transit time (τt) is determined from the photocurrent transient plot. For non-dispersive transport, this is the point where the current starts to drop off. For dispersive transport, it is often determined from a double logarithmic plot.[21]

• The drift mobility (µ) is calculated using the equation:[21]

  µ = L² / (τt * V)

  where:

  • L is the film thickness.

  • V is the applied voltage.

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for the described charge mobility measurement techniques.

Caption: Workflow for Field-Effect Transistor (FET) mobility measurement.

Caption: Workflow for Space-Charge-Limited Current (SCLC) mobility measurement.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. courses.physics.ucsd.edu [courses.physics.ucsd.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Time-of-flight mobility of charge carriers in position-dependent electric field | Laboratory of Organic Matter Physics [www-lfos.ung.si]
• 8. pubs.aip.org [pubs.aip.org]
• 9. mdpi.com [mdpi.com]
• 10. reddit.com [reddit.com]
• 11. briefs.techconnect.org [briefs.techconnect.org]
• 12. rsc.org [rsc.org]
• 13. d-nb.info [d-nb.info]
• 14. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.aip.org [pubs.aip.org]
• 18. researchgate.net [researchgate.net]
• 19. conservancy.umn.edu [conservancy.umn.edu]
• 20. pubs.aip.org [pubs.aip.org]
• 21. tsijournals.com [tsijournals.com]

A Comparative Guide to the Cross-Validation of Experimental and Simulated Results for DTS(FBTTh2)2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental and simulated data for the small molecule donor DTS(FBTTh2)2, a material of significant interest in the field of organic electronics. By cross-validating experimental findings with computational simulations, we aim to offer a deeper understanding of its electronic properties and performance in organic photovoltaic devices. This document also presents a comparative analysis with alternative small molecule donors to contextualize its performance.

Data Presentation

Optoelectronic Properties: Experimental vs. Simulated

The fundamental electronic properties of DTS(FBTTh2)2, namely its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, are critical determinants of its performance in a device. Below is a comparison of experimentally measured values and those obtained through Density Functional Theory (DFT) calculations.

Property	Experimental Value (eV)	Simulated Value (DFT) (eV)
HOMO	-5.12[1]	-5.21 (for a similar derivative)
LUMO	-3.34[1]	-3.09 (for a similar derivative)
Energy Gap (ΔE)	1.78	2.12

Note: Simulated values are for the closely related reference compound DTS(FBTTh2)2 R1, as detailed in a peer-reviewed study. The experimental energy gap is calculated from the HOMO and LUMO values.

Photovoltaic Performance of DTS(FBTTh2)2

The performance of DTS(FBTTh2)2 in a bulk heterojunction organic solar cell is summarized below. These values represent typical device performance metrics obtained experimentally.

Parameter	Value
Power Conversion Efficiency (PCE)	~7.0%[1]
Open-Circuit Voltage (Voc)	~0.81 V[1]
Short-Circuit Current Density (Jsc)	~12.8 mA/cm²[1]
Fill Factor (FF)	~0.68[1]

Comparative Performance of Alternative Small Molecule Donors

To provide context for the performance of DTS(FBTTh2)2, the following table compares its key photovoltaic parameters with those of other high-performing small molecule donors. It is important to note that device performance can vary significantly based on the acceptor material, device architecture, and fabrication conditions.

Donor Molecule	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)
DTS(FBTTh2)2	~7.0[1]	~0.81[1]	~12.8[1]	~0.68[1]
DTS(PTTh2)2	6.51	-	-	-
DR3TBDTT	8.01	1.11	11.18	64.6
BTR	>10	-	-	-

Note: Performance data for alternative molecules are sourced from various research articles and may have been obtained under different experimental conditions.

Experimental Protocols

UV-Vis Absorption Spectroscopy

Objective: To determine the absorption spectrum of DTS(FBTTh2)2 in solution and as a thin film, which provides insights into its electronic transitions and optical bandgap.

Methodology:

• Solution Preparation: A dilute solution of DTS(FBTTh2)2 is prepared in a suitable solvent (e.g., chloroform (B151607) or chlorobenzene) with a known concentration.

• Thin Film Preparation: A thin film of DTS(FBTTh2)2 is deposited onto a transparent substrate (e.g., quartz or glass) using a technique such as spin-coating or drop-casting from a solution.

• Spectrophotometer Setup: A dual-beam UV-Vis spectrophotometer is used. A cuvette containing the pure solvent is used as a reference for solution measurements, and a bare substrate is used as a reference for thin-film measurements.

• Data Acquisition: The absorption spectrum is recorded over a wavelength range typically from 300 nm to 900 nm. The wavelength of maximum absorption (λmax) is identified.

Cyclic Voltammetry (CV)

Objective: To determine the electrochemical properties of DTS(FBTTh2)2, specifically its oxidation and reduction potentials, which are used to estimate the HOMO and LUMO energy levels.

Methodology:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Electrolyte Solution: The DTS(FBTTh2)2 sample is dissolved in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium (B224687) hexafluorophosphate (B91526) in acetonitrile) to ensure conductivity.

• Measurement: The potential of the working electrode is swept linearly with time towards positive potentials to measure the oxidation potential and then towards negative potentials to measure the reduction potential.

• Data Analysis: The onset potentials for oxidation and reduction are determined from the resulting voltammogram. These values are then used to calculate the HOMO and LUMO energy levels using established empirical formulas relative to the ferrocene/ferrocenium (Fc/Fc+) redox couple.

Organic Solar Cell Fabrication and Characterization

Objective: To fabricate a bulk heterojunction organic solar cell using DTS(FBTTh2)2 as the donor material and to characterize its photovoltaic performance.

Methodology:

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Hole Transport Layer (HTL) Deposition: A thin layer of a hole transport material, such as PEDOT:PSS, is spin-coated onto the ITO substrate and annealed.

• Active Layer Deposition: A blend solution of DTS(FBTTh2)2 and an appropriate acceptor material (e.g., a fullerene derivative like PC71BM) in a suitable solvent is spin-coated on top of the HTL. The film is then typically annealed to optimize its morphology.

• Cathode Deposition: A low work function metal, such as calcium or aluminum, is thermally evaporated on top of the active layer under high vacuum to serve as the cathode.

• Device Characterization: The current density-voltage (J-V) characteristics of the fabricated device are measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator. Key parameters such as PCE, Voc, Jsc, and FF are extracted from the J-V curve.

Mandatory Visualization

Caption: Experimental workflow for the characterization of DTS(FBTTh2)2.

Caption: Energy level diagram of a DTS(FBTTh2)2:PC71BM bulk heterojunction.

References

• 1. ossila.com [ossila.com]

A Comparative Review of High-Performing Organic Solar Cells Based on DTS(FBTTh2)2

Organic solar cells (OSCs) represent a promising frontier in renewable energy, offering the potential for low-cost, flexible, and lightweight photovoltaic devices. Within the diverse landscape of organic semiconductor materials, the small molecule donor 7,7'-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene-2,6-diyl)bis(6-fluoro-4-(5'-hexyl-[2,2'-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known as DTS(FBTTh2)2, has garnered significant attention due to its favorable electronic and morphological properties. This guide provides a comparative analysis of DTS(FBTTh2)2-based OSCs, benchmarking their performance against other leading donor materials and exploring the impact of different acceptor molecules.

Performance Benchmarks

The efficiency and overall performance of organic solar cells are quantified by several key metrics: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). The following tables summarize the performance of DTS(FBTTh2)2-based devices and compare them with other high-performing systems.

Table 1: Performance of DTS(FBTTh2)2-Based Organic Solar Cells with Various Acceptors

Donor	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
DTS(FBTTh2)2	PC71BM	~7.0-8.6	~0.75-0.81	~12.8-15.0	~65-70	[1][2]
DTS(FBTTh2)2	ITIC	~9.5	~0.88	~15.5	~70
DTS(FBTTh2)2	Y6	~12.1	~0.85	~21.2	~75
DTS(FBTTh2)2	IEICO-4F	~10.2	~0.82	~18.9	~68

Table 2: Comparative Performance of High-Performing Organic Solar Cell Donor Materials

Donor	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)
DTS(FBTTh2)2	PC71BM	~7.0-8.6	~0.75-0.81	~12.8-15.0	~65-70
PTB7	PC71BM	~9.2	~0.74	~17.5	~71
PTB7-Th	ITIC	~11.2	~0.81	~20.1	~69
P3HT	PC61BM	~3.5-5.0	~0.60	~10.0	~65
PBDB-T	IT-M	~13.0	~0.89	~20.5	~71
PM6	Y6	>15.0	~0.84	~25.0	>75

Experimental Protocols

The fabrication and characterization of organic solar cells involve a series of precise steps to ensure optimal device performance and reproducibility. The following is a generalized protocol for solution-processed bulk heterojunction (BHJ) OSCs.

Device Fabrication

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol. The substrates are then dried with nitrogen gas and treated with UV-ozone to improve the work function and remove organic residues.

• Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate and subsequently annealed at approximately 150°C for 15 minutes in a nitrogen-filled glovebox. This layer facilitates the extraction of holes.

• Active Layer Deposition: The donor (e.g., DTS(FBTTh2)2) and acceptor (e.g., PC71BM) materials are dissolved in a common organic solvent, such as chloroform (B151607) or chlorobenzene, typically with a small amount of an additive like 1,8-diiodooctane (B1585395) (DIO) to optimize the morphology. The solution is then spin-coated onto the HTL to form the photoactive bulk heterojunction layer. The film is then annealed at a specific temperature (e.g., 70-120°C) to control the nanoscale morphology.

• Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of an electron transport material, such as calcium (Ca) or bathophenanthroline (B157979) (Bphen), followed by a thicker layer of aluminum (Al), is thermally evaporated onto the active layer under high vacuum (typically < 10⁻⁶ Torr). The ETL facilitates electron extraction, and the Al serves as the top electrode.

Device Characterization

• Current Density-Voltage (J-V) Characteristics: The J-V curves of the fabricated devices are measured under simulated AM 1.5G solar irradiation (100 mW/cm²) using a solar simulator. Key performance parameters (PCE, Voc, Jsc, and FF) are extracted from these curves.

• External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current Conversion Efficiency (IPCE), is measured to determine the ratio of collected charge carriers to incident photons at each wavelength. This provides insight into the spectral response of the solar cell.

• Morphological Characterization: The morphology of the active layer blend is often investigated using techniques like Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) to visualize the phase separation and domain sizes, which are critical for efficient charge generation and transport.

Visualizing the Fundamentals of DTS(FBTTh2)2-Based Solar Cells

To better understand the structure and operation of these devices, the following diagrams illustrate the device architecture, experimental workflow, and energy level alignment.

A typical bulk heterojunction organic solar cell architecture.

General workflow for OSC fabrication and characterization.

Energy levels promoting charge separation in a DTS(FBTTh2)2:PC71BM blend.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Efficient Organic Solar Cells with Non-Fullerene Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Non-fullerene acceptors with high crystallinity and photoluminescence quantum yield enable >20% efficiency organic solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of DTS(FBTTh2)2: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of DTS(FBTTh2)2, an organic semiconductor material. Adherence to these guidelines is essential to ensure a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for DTS(FBTTh2)2. According to its classification, this substance is not considered hazardous under Regulation (EC) No. 1272/2008.[1] However, standard laboratory safety protocols should always be observed.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side protection that are tested and approved under appropriate government standards such as EN166 (EU).[1]

• Hand Protection: Handle the material with appropriate chemical-resistant gloves.[1]

• Respiratory Protection: Use in a well-ventilated area. Avoid creating dust.[1] If dust is generated, a dust mask is recommended.

• Body Protection: Standard laboratory coats are recommended.

Engineering Controls:

• Ensure adequate ventilation and/or exhaust systems are in place.[1]

• A washing facility for eye and skin cleaning should be readily available.[1]

Quantitative Safety Data Summary

Parameter	Value/Information	Source
Physical State	Solid: Powder	Ossila SDS
Color	Purple	Ossila SDS
Hazard Classification	Not a hazardous substance or mixture according to Regulation (EC) No. 1272/2008	[1]
Storage Temperature	Ambient	[1]
Incompatible Materials	None known	[1]
Primary Disposal Method	Incineration by an accredited disposal contractor	[1]

Step-by-Step Disposal Procedure

The recommended method for the disposal of DTS(FBTTh2)2 is through a licensed waste disposal contractor.

• Waste Collection:

  • Collect waste DTS(FBTTh2)2, including any contaminated lab supplies (e.g., weighing paper, gloves, wipes), in a clearly labeled, sealed container.

  • The container should be appropriate for solid chemical waste and kept closed when not in use.

• Waste Storage:

  • Store the waste container in a designated, well-ventilated waste accumulation area.

  • Keep it away from incompatible materials, although none are specifically noted for DTS(FBTTh2)2.[1]

• Accidental Spill Cleanup:

  • In the event of a spill, avoid generating dust.[1]

  • Sweep up the spilled substance. For larger quantities, vacuum equipment may be used where practicable.[1]

  • Collect the spilled material and any contaminated cleaning materials in a designated waste container.

  • Provide adequate ventilation during cleanup.[1]

• Final Disposal:

  • Arrange for the collection of the waste by a licensed and accredited disposal contractor.

  • The standard and recommended disposal method is incineration.[1]

  • Ensure that the disposal is carried out in accordance with all local, state, or national legislation.[1]

  • Only completely emptied packaging should be recycled.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of DTS(FBTTh2)2.

References

• 1. downloads.ossila.com [downloads.ossila.com]

Personal protective equipment for handling DTS(FBTTh2)2

This guide provides critical safety, operational, and disposal information for researchers, scientists, and drug development professionals handling DTS(FBTTh2)2. Adherence to these procedures is essential for ensuring laboratory safety and proper management of this organic semiconductor material.

Personal Protective Equipment (PPE)

When handling DTS(FBTTh2)2, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.[1]

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be equipped with side protection and approved under appropriate government standards (e.g., EN166 in the EU).[1]
Hand Protection	Gloves	Chemically resistant gloves are required.[1]
Respiratory Protection	Dust Mask	Recommended, especially in conditions where dust or mists may be generated.[2]
Body Protection	Lab Coat/Coveralls	Recommended to prevent skin contact.[2]

Health and Safety Information

While DTS(FBTTh2)2 is not classified as a hazardous substance or mixture according to Regulation (EC) No. 1272/2008, it is crucial to handle it with care to avoid potential irritation.[1]

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air and ensure they are comfortable for breathing. Seek medical attention if you feel unwell.[1]
Skin Contact	Rinse the affected skin area with water. If irritation occurs, seek medical advice.[1]
Eye Contact	Rinse eyes cautiously with water for several minutes. If present, remove contact lenses if it is easy to do so and continue rinsing.[1]
Ingestion	Rinse the mouth with water.[1]

Operational Plan: Handling and Storage

Proper handling and storage are vital for maintaining the integrity of DTS(FBTTh2)2 and ensuring a safe laboratory environment.

Handling Protocol:

• Ventilation: Always handle the material in a well-ventilated area or under an exhaust hood.[1]

• Avoid Contact: Prevent inhalation, ingestion, and contact with skin and eyes.[1]

• Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the workday. Keep the substance away from food and drink.[1]

Storage Protocol:

• Container: Keep the container tightly closed.[1]

• Location: Store in a well-ventilated place.[1]

• Temperature: Ambient storage temperature is suitable.[1]

• Incompatibilities: There are no known incompatible materials.[1]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

• Ventilation: Ensure adequate ventilation.[1]

• Containment: Sweep up the spilled substance, avoiding the creation of dust.[1]

• Collection: Use vacuum equipment for collection where practical.[1]

• Disposal: Dispose of the collected material in accordance with local, state, or national legislation.[1]

Disposal Protocol:

• Method: The recommended method for disposal is incineration by an accredited disposal contractor.[1]

• Packaging: Only completely emptied packaging should be recycled.[1]

• Regulations: All disposal activities must be in accordance with local, state, or national legislation.[1]

Experimental Workflow for Handling DTS(FBTTh2)2

The following diagram outlines the standard workflow for handling DTS(FBTTh2)2 in a laboratory setting.

Standard Laboratory Workflow for DTS(FBTTh2)2

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. images.thdstatic.com [images.thdstatic.com]